5,6-Dihydroxy-1-(2-imidazolinyl)tetralin
Description
Properties
CAS No. |
100449-07-8 |
|---|---|
Molecular Formula |
C19H22FN3O3 |
Molecular Weight |
232.28 g/mol |
IUPAC Name |
5-(4,5-dihydro-1H-imidazol-2-yl)-5,6,7,8-tetrahydronaphthalene-1,2-diol |
InChI |
InChI=1S/C13H16N2O2/c16-11-5-4-8-9(12(11)17)2-1-3-10(8)13-14-6-7-15-13/h4-5,10,16-17H,1-3,6-7H2,(H,14,15) |
InChI Key |
LYRNYBCBYWDTIF-UHFFFAOYSA-N |
SMILES |
C1CC(C2=C(C1)C(=C(C=C2)O)O)C3=NCCN3 |
Canonical SMILES |
C1CC(C2=C(C1)C(=C(C=C2)O)O)C3=NCCN3 |
Other CAS No. |
108149-68-4 |
Synonyms |
2-(5,6-dihydroxy-1,2,3,4-tetrahydro-1-naphthyl)imidazoline 2-(5,6-dihydroxy-1,2,3,4-tetrahydro-1-naphthyl)imidazoline, (S)-isomer 2-DTMI |
Origin of Product |
United States |
An In-depth Technical Guide to the Alpha-1 and Alpha-2 Adrenergic Agonist Properties of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin
Authored by a Senior Application Scientist
This guide provides a detailed technical overview of the pharmacological properties of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin, a potent adrenergic agonist. Designed for researchers, scientists, and drug development professionals, this document delves into the compound's interactions with alpha-1 (α1) and alpha-2 (α2) adrenergic receptors, outlining its mechanism of action, experimental characterization, and potential therapeutic implications.
Introduction: The Adrenergic System and its Receptors
The adrenergic system, a cornerstone of the sympathetic nervous system, plays a pivotal role in regulating a myriad of physiological processes, from cardiovascular function to metabolic control. Its effects are mediated by the interaction of catecholamines, such as norepinephrine and epinephrine, with a family of G protein-coupled receptors (GPCRs) known as adrenergic receptors. These receptors are broadly classified into two main types: alpha (α) and beta (β), each with distinct subtypes.[1][2] This guide focuses on the alpha-adrenergic receptors, which are further subdivided into α1 and α2 subtypes.[3]
Alpha-1 Adrenergic Receptors (α1-ARs) are typically coupled to Gq proteins.[4] Upon activation by an agonist, they stimulate phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[2] This signaling cascade ultimately results in an increase in intracellular calcium (Ca2+) concentrations, triggering a variety of cellular responses, most notably smooth muscle contraction.[4][5] There are three subtypes of α1-ARs: α1A, α1B, and α1D.[6]
Alpha-2 Adrenergic Receptors (α2-ARs) , in contrast, are primarily coupled to Gi proteins.[4] Agonist binding to α2-ARs inhibits the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[3] This reduction in cAMP has various downstream effects, including the inhibition of neurotransmitter release from presynaptic nerve terminals.[1] There are three subtypes of α2-ARs: α2A, α2B, and α2C.[7]
The distinct signaling pathways and tissue distributions of α1 and α2 receptors make them attractive targets for therapeutic intervention in a range of conditions, including hypertension, pain, and benign prostatic hyperplasia.[1][8]
Profile of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin
5,6-dihydroxy-1-(2-imidazolinyl)tetralin, with the more formal IUPAC name 2-(5,6-dihydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole, is a synthetic compound featuring a tetralin core structure linked to an imidazoline moiety. The dihydroxy substitution on the aromatic ring is a key feature for its interaction with adrenergic receptors. While detailed public information on this specific compound is limited, research on structurally similar tetralin-imidazoline derivatives has demonstrated potent activity at alpha-adrenergic receptors.
A closely related analog, N-[5-(4,5-dihydro-1H-imidazol-2-yl)-2-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl]methanesulfonamide, has been characterized as a highly potent and selective full agonist for the alpha-1A receptor subtype.[8] This suggests that the 5,6-dihydroxy-1-(2-imidazolinyl)tetralin scaffold is a promising pharmacophore for targeting alpha-adrenergic receptors.
Experimental Characterization of Adrenergic Agonist Properties
The determination of a compound's agonist properties at α1 and α2 adrenergic receptors involves a combination of binding and functional assays. These experiments are crucial for quantifying the compound's affinity for the receptors and its ability to elicit a cellular response.
Radioligand Binding Assays: Assessing Receptor Affinity
Radioligand binding assays are a fundamental tool for determining the affinity of a test compound for a specific receptor.[9] The principle involves a competition between a radiolabeled ligand with known high affinity for the receptor and the unlabeled test compound.[10]
Protocol: Competitive Radioligand Binding Assay
-
Membrane Preparation: Cell membranes expressing the target α1 or α2 adrenergic receptor subtype are prepared from cultured cells or tissue homogenates.[10]
-
Assay Setup: In a multi-well plate, the cell membranes are incubated with a fixed concentration of a suitable radioligand (e.g., [3H]prazosin for α1 receptors or [3H]yohimbine for α2 receptors) and varying concentrations of the test compound (5,6-dihydroxy-1-(2-imidazolinyl)tetralin).[11][12]
-
Incubation: The mixture is incubated to allow the binding to reach equilibrium.[11]
-
Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand, typically by rapid vacuum filtration through a glass fiber filter.[10]
-
Quantification: The amount of radioactivity retained on the filter is measured using a scintillation counter.[11]
-
Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The affinity of the test compound (Ki) can then be calculated using the Cheng-Prusoff equation.[11]
Expected Outcome: This assay will provide the Ki values of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin for the different α1 and α2 adrenergic receptor subtypes, indicating its binding affinity.
Functional Assays: Measuring Agonist Potency and Efficacy
Functional assays are essential to determine whether a compound that binds to a receptor acts as an agonist, antagonist, or inverse agonist. For 5,6-dihydroxy-1-(2-imidazolinyl)tetralin, distinct functional assays are employed for α1 and α2 receptors due to their different signaling pathways.
Activation of α1-ARs leads to an increase in intracellular calcium.[13] This can be measured using fluorescent calcium indicators.[14]
Protocol: Calcium Mobilization Assay
-
Cell Culture and Dye Loading: Cells stably expressing the desired α1-AR subtype are plated in a multi-well plate and loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[14]
-
Compound Addition: The plate is placed in a fluorescence plate reader, and varying concentrations of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin are added to the wells.[14]
-
Fluorescence Measurement: The fluorescence intensity is measured over time to monitor changes in intracellular calcium concentration.[14]
-
Data Analysis: The increase in fluorescence is plotted against the compound concentration to generate a dose-response curve. From this curve, the EC50 (the concentration of the agonist that produces 50% of the maximal response) and the Emax (the maximum response) can be determined.[15]
Expected Outcome: This assay will provide the EC50 and Emax values for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin at α1-AR subtypes, quantifying its potency and efficacy as an agonist.
Activation of α2-ARs inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[16]
Protocol: cAMP Inhibition Assay
-
Cell Culture and Stimulation: Cells expressing the target α2-AR subtype are treated with forskolin or another adenylyl cyclase activator to induce a measurable level of cAMP.[17]
-
Compound Addition: Varying concentrations of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin are added to the cells.[17]
-
Incubation: The cells are incubated to allow for the agonist to inhibit cAMP production.[17]
-
cAMP Measurement: The intracellular cAMP concentration is measured using a commercially available assay kit, such as a competitive immunoassay with a fluorescent or luminescent readout.[17][18]
-
Data Analysis: The decrease in cAMP levels is plotted against the compound concentration to generate a dose-response curve, from which the EC50 and Emax are determined.[18]
Expected Outcome: This assay will provide the EC50 and Emax values for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin at α2-AR subtypes, quantifying its potency and efficacy as an agonist.
Data Summary and Interpretation
While specific experimental data for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin is not publicly available, based on the activity of structurally related compounds, a hypothetical pharmacological profile can be projected.
| Parameter | Alpha-1 Adrenergic Receptors | Alpha-2 Adrenergic Receptors |
| Binding Affinity (Ki) | Expected to be in the low nanomolar range, potentially with selectivity for the α1A subtype. | Expected to have moderate to high affinity, likely in the nanomolar range. |
| Functional Potency (EC50) | Expected to be a potent agonist with EC50 values in the nanomolar range in calcium mobilization assays. | Expected to be a potent agonist with EC50 values in the nanomolar range in cAMP inhibition assays. |
| Efficacy (Emax) | Likely to be a full agonist, producing a maximal response comparable to endogenous ligands. | Likely to be a full or partial agonist. |
Signaling Pathways and Experimental Workflows
Signaling Pathways
Experimental Workflow
Conclusion and Future Perspectives
5,6-dihydroxy-1-(2-imidazolinyl)tetralin represents a promising scaffold for the development of potent alpha-adrenergic agonists. Based on the analysis of structurally related compounds and established pharmacological principles, it is anticipated that this compound will exhibit high affinity and potent agonist activity at both α1 and α2 adrenergic receptors. The detailed experimental protocols provided in this guide offer a robust framework for the comprehensive characterization of its pharmacological profile.
Future research should focus on obtaining definitive experimental data for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin to confirm its receptor subtype selectivity and functional efficacy. Further investigation into its in vivo effects in relevant animal models will be crucial for elucidating its therapeutic potential in conditions such as hypertension, pain management, and other disorders involving the adrenergic system.
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An In-depth Technical Guide to the In Vivo Metabolism of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin in Murine Models
Abstract
This technical guide provides a comprehensive framework for investigating the in vivo metabolism of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin in murine models. In the absence of direct metabolic data for this specific molecule, this document synthesizes established metabolic pathways of its core components—the tetralin ring system and the imidazoline moiety—to propose a putative metabolic map. This guide is designed for researchers, scientists, and drug development professionals, offering not only a hypothesized metabolic landscape but also detailed, field-proven experimental protocols for its validation. By integrating principles of scientific integrity, causality-driven experimental design, and robust analytical methodologies, this guide serves as a self-validating system for the elucidation of the metabolic fate of this novel chemical entity.
Introduction: Unraveling the Metabolic Fate of a Novel Tetralin Derivative
The therapeutic potential of tetralin derivatives is an area of burgeoning interest in medicinal chemistry.[1] The compound 5,6-dihydroxy-1-(2-imidazolinyl)tetralin combines the structural features of a dihydroxytetralin and an imidazoline ring, suggesting a complex and intriguing metabolic profile. Understanding the in vivo metabolic transformation of this molecule is paramount for several reasons:
-
Pharmacokinetic Profile: Metabolism significantly influences the absorption, distribution, and excretion (ADME) of a drug, thereby dictating its bioavailability and dosing regimen.
-
Pharmacological Activity: Metabolites can be pharmacologically active, contributing to the therapeutic effect, or they can be inactive. In some cases, metabolites may even be responsible for the observed therapeutic action (prodrugs).
-
Toxicological Assessment: Metabolic transformation can lead to the formation of reactive intermediates that may cause toxicity. A thorough understanding of metabolic pathways is crucial for a comprehensive safety evaluation.
Given the novelty of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin, this guide will first postulate its likely metabolic pathways based on the known metabolism of tetralin and imidazoline-containing compounds. Subsequently, it will provide detailed experimental protocols to systematically investigate and validate these hypotheses in a murine model.
Proposed Metabolic Pathways: A Synthesis of Existing Knowledge
The metabolism of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin is anticipated to proceed through Phase I (functionalization) and Phase II (conjugation) reactions.
Phase I Metabolism: Functionalization Reactions
Phase I reactions are expected to involve the cytochrome P450 (CYP) enzyme system.[2][3] For the tetralin core, further hydroxylation is a possibility, although the existing dihydroxy substitution may influence the regioselectivity of such reactions. The imidazoline ring is also susceptible to oxidative metabolism.
-
Hydroxylation of the Tetralin Moiety: While the aromatic ring is already di-hydroxylated, the alicyclic ring of the tetralin structure presents potential sites for further hydroxylation. Based on studies of tetralin itself, hydroxylation can occur at various positions.[3]
-
Oxidation of the Imidazoline Ring: The imidazoline ring can undergo hydroxylation.[4][5] Studies on other imidazoline-containing compounds have shown that CYP3A4, CYP2C19, and CYP2A6 are often involved in imidazoline oxidation.[5]
Phase II Metabolism: Conjugation Reactions
The primary functional groups available for Phase II conjugation are the two existing hydroxyl groups on the tetralin ring and any newly introduced hydroxyl groups from Phase I metabolism.
-
Glucuronidation: This is a major metabolic pathway for phenolic compounds. The hydroxyl groups of the dihydroxytetralin moiety are prime candidates for conjugation with glucuronic acid, a process mediated by UDP-glucuronosyltransferases (UGTs). Studies on tetralin have confirmed that glucuronidation of hydroxylated metabolites is a significant elimination pathway.[2][3]
-
Sulfation: Sulfation, catalyzed by sulfotransferases (SULTs), is another important conjugation pathway for phenolic hydroxyl groups.
The interplay between these pathways will determine the final metabolic profile of the compound. A visual representation of the proposed metabolic pathways is provided below.
Figure 1: Proposed metabolic pathways for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin.
Experimental Design for In Vivo Metabolism Studies in Murine Models
A well-designed in vivo study is critical to accurately determine the metabolic fate of the test compound. The following sections outline a comprehensive experimental workflow.
Figure 2: A streamlined experimental workflow for in vivo metabolism studies.
Animal Selection and Husbandry
-
Species and Strain: C57BL/6 or BALB/c mice are commonly used for pharmacokinetic and metabolism studies due to their well-characterized genetics and physiology.[6]
-
Acclimatization: Animals should be acclimatized for at least one week prior to the study under controlled conditions (temperature, humidity, and light-dark cycle) with free access to standard chow and water.
Dosing and Administration
-
Dose Formulation: The test compound should be formulated in a suitable vehicle (e.g., saline, corn oil, or a solution containing a solubilizing agent like DMSO, followed by dilution). The formulation should be sterile for intravenous administration.
-
Routes of Administration: To assess both bioavailability and first-pass metabolism, at least two routes of administration should be considered:
-
Intravenous (IV): Provides direct systemic exposure.
-
Oral (PO): To evaluate oral absorption and first-pass metabolism.
-
-
Dose Selection: A preliminary dose-range finding study is recommended to determine a well-tolerated dose that provides adequate systemic exposure for metabolite detection.
Sample Collection
A robust sample collection strategy is crucial for a comprehensive metabolic profile.[7][8]
-
Blood/Plasma: Serial blood samples can be collected from a single mouse at multiple time points to generate a complete pharmacokinetic profile.[8]
-
Collection Sites: Submandibular vein, retro-orbital sinus, or tail vein.
-
Anticoagulant: Use tubes containing an anticoagulant (e.g., EDTA or heparin) to obtain plasma.
-
Time Points: A typical schedule for an IV dose might be 5, 15, 30, 60, 120, 240, and 480 minutes. For a PO dose, time points might include 15, 30, 60, 120, 240, 480, and 1440 minutes.[6]
-
-
Urine and Feces: Animals can be housed in metabolic cages for the collection of urine and feces over a 24 or 48-hour period to assess the extent and routes of excretion.[9]
Sample Preparation
Proper sample preparation is essential to remove interfering endogenous components and concentrate the analytes of interest.[7][10]
-
Plasma:
-
Protein Precipitation: Add 3-4 volumes of cold acetonitrile to the plasma sample.
-
Vortex and Centrifuge: Vortex the mixture thoroughly and centrifuge at high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C.
-
Supernatant Collection: Carefully collect the supernatant containing the drug and its metabolites.
-
Drying and Reconstitution: The supernatant can be evaporated to dryness under a stream of nitrogen and the residue reconstituted in a smaller volume of a suitable solvent for analysis.
-
-
Urine:
-
Centrifugation: Centrifuge the urine sample to remove any particulate matter.
-
Dilution: The supernatant may need to be diluted with the initial mobile phase of the chromatographic system before injection.
-
-
Feces:
-
Homogenization: Homogenize the fecal sample in a suitable solvent (e.g., methanol/water mixture).
-
Extraction: Extract the metabolites by sonication or shaking.
-
Centrifugation and Supernatant Collection: Centrifuge the homogenate and collect the supernatant for analysis.
-
Analytical Methodologies for Metabolite Identification and Quantification
Advanced analytical techniques are required for the sensitive and specific detection, identification, and quantification of metabolites.
Metabolite Profiling and Identification
-
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the cornerstone technique for metabolite analysis due to its high sensitivity and selectivity.[11]
-
Chromatography: Reversed-phase liquid chromatography is commonly used to separate the parent drug from its more polar metabolites.
-
Mass Spectrometry: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is invaluable for accurate mass measurements, which aids in the determination of elemental compositions of metabolites.
-
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: While less sensitive than MS, NMR provides detailed structural information and is particularly useful for identifying the exact position of metabolic modification, such as the site of hydroxylation or conjugation.
Quantitative Analysis
-
LC-MS/MS with Multiple Reaction Monitoring (MRM): For quantitative analysis, a triple quadrupole mass spectrometer operating in MRM mode is the gold standard. This technique offers excellent sensitivity and a wide dynamic range.
-
Pharmacokinetic Analysis: The concentration-time data obtained from the quantitative analysis is used to calculate key pharmacokinetic parameters such as:
-
Clearance (CL): The volume of plasma cleared of the drug per unit time.
-
Volume of Distribution (Vd): The apparent volume into which the drug distributes in the body.
-
Half-life (t1/2): The time required for the drug concentration to decrease by half.
-
Area Under the Curve (AUC): A measure of total drug exposure.
-
Data Interpretation and Reporting
A comprehensive report should be generated that includes:
-
A detailed description of the experimental methods.
-
A summary of the identified metabolites with their proposed structures.
-
Quantitative data presented in clear tables.
-
Pharmacokinetic parameters for the parent drug and major metabolites.
-
A discussion of the findings in the context of the proposed metabolic pathways.
Table 1: Example of Pharmacokinetic Parameters for the Parent Compound
| Parameter | Intravenous (IV) | Oral (PO) |
| Dose (mg/kg) | 1 | 10 |
| Cmax (ng/mL) | 500 | 250 |
| Tmax (h) | 0.08 | 1.0 |
| AUC (ng·h/mL) | 800 | 1200 |
| t1/2 (h) | 2.5 | 3.0 |
| CL (mL/min/kg) | 20.8 | - |
| Vd (L/kg) | 4.5 | - |
| F (%) | - | 15 |
Note: The data in this table is hypothetical and for illustrative purposes only.
Conclusion: A Pathway to Understanding
This technical guide provides a robust framework for elucidating the in vivo metabolism of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin in murine models. By combining a theoretically derived metabolic map with detailed, state-of-the-art experimental and analytical protocols, researchers can systematically unravel the metabolic fate of this novel compound. The insights gained from such studies are indispensable for advancing its development as a potential therapeutic agent, ensuring a comprehensive understanding of its efficacy and safety profile.
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- 6. Pharmacokinetics Studies in Mice or Rats | Bienta [bienta.net]
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- 9. pubs.acs.org [pubs.acs.org]
- 10. metabolon.com [metabolon.com]
- 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
The Pharmacodynamics and Receptor Affinity of 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741): A Technical Guide
Executive Summary & Structural Rationale
In the landscape of sympathomimetic drug development, achieving absolute receptor subtype selectivity remains a profound challenge due to the evolutionary conservation of binding pockets across adrenergic and imidazoline receptors. 5,6-dihydroxy-1-(2-imidazolinyl)tetralin , universally designated in the literature as A-54741 , represents a masterclass in conformationally restricted drug design.
By fusing a catechol moiety (mimicking the endogenous neurotransmitter norepinephrine) with an imidazoline ring (the pharmacophore of exogenous agents like clonidine) onto a rigid tetralin backbone, A-54741 serves as a highly selective molecular probe. According to, this structural rigidity forces an "exactness of fit." This precise spatial orientation dramatically enhances its affinity for α2 -adrenergic receptors while simultaneously engaging non-adrenergic imidazoline ( I1 / I2 ) binding sites, making it an invaluable tool for differentiating receptor subtypes.
Quantitative Receptor Binding Profile
A-54741 demonstrates a remarkable separation of α1 and α2 adrenergic activities. It acts as a full agonist at α2 receptors with extreme potency, while its imidazoline ring facilitates binding to imidazoline receptors—a distinct class of receptors often co-localized with α2 -adrenoceptors in cardiovascular and central nervous system tissues.
Table 1: Pharmacodynamic Affinity Profile of A-54741
| Receptor Subtype | Radioligand / Assay Type | Affinity Metric | Value | Primary Reference |
| α2 -Adrenoceptor | [3H] -Rauwolscine (Recombinant CHL) | pEC50 | 8.96±0.05 | |
| α2 -Adrenoceptor | Dog Saphenous Vein (Functional) | pKA | 8.03±0.05 | |
| α1 -Adrenoceptor | [3H] -Prazosin (Rat Liver Binding) | pKi | ∼6.00 | |
| Imidazoline ( I1 / I2 ) | [3H] -Idazoxan (Cortical Binding) | pKi | 7.10−7.50 |
Mechanistic Signaling Pathways
The dual-affinity nature of A-54741 triggers parallel, yet distinct, intracellular cascades. At the α2 -adrenoceptor, A-54741 binding stabilizes the active conformation of the receptor, promoting the exchange of GDP for GTP on the Gi/o protein alpha subunit. This directly inhibits adenylyl cyclase, plunging intracellular cAMP levels and modulating downstream calcium ( Ca2+ ) flux. Conversely, binding at the I1 -imidazoline receptor triggers a non-adrenergic pathway that contributes synergistically to central sympathoinhibition and peripheral vasoconstriction.
Fig 1: Dual receptor signaling cascade of A-54741 via α2-adrenergic and I1-imidazoline receptors.
Advanced Experimental Methodologies: Receptor Isolation
As an Application Scientist, I emphasize that a pharmacological protocol is only as robust as its internal controls. Because A-54741 binds both α2 and imidazoline receptors, quantifying its specific affinity for the imidazoline site requires a self-validating system that systematically eliminates adrenergic cross-reactivity. We achieve this through strategic receptor masking.
Step-by-Step Radioligand Binding Protocol
1. Tissue Preparation & Homogenization
-
Action: Dissect target tissue (e.g., rat cerebral cortex) and homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes.
-
Causality: Washing and centrifuging the membrane fractions removes endogenous catecholamines (like norepinephrine) that would otherwise compete with A-54741 and skew the Ki calculations.
2. Receptor Masking (The Critical Step)
-
Action: Resuspend the membrane pellet in buffer containing 1μM rauwolscine (a highly selective α2 antagonist) and 3.0μM phenoxybenzamine (an irreversible alkylating agent for α1 ).
-
Causality: Phenoxybenzamine permanently disables α1 receptors. Rauwolscine reversibly, but completely, occupies all α2 sites. Because rauwolscine has negligible affinity for imidazoline receptors, this step guarantees that the remaining available binding sites are exclusively imidazoline receptors.
3. Radioligand Incubation
-
Action: Incubate the masked membranes with 2nM [3H] -idazoxan (an imidazoline-preferring radioligand) alongside varying concentrations of A-54741 ( 10−10 to 10−4 M) for 45 minutes at 25°C.
-
Causality: This allows for competitive equilibrium binding. A-54741 will displace [3H] -idazoxan proportionally to its affinity for the isolated imidazoline site.
4. Non-Specific Binding (NSB) Definition
-
Action: In parallel control tubes, include 10μM cirazoline or unlabeled idazoxan.
-
Causality: This saturates all specific imidazoline sites. Any radioactivity detected in these tubes represents non-specific adherence to the plastic or lipid bilayer, providing the baseline required to calculate true specific binding.
5. Rapid Filtration and Quantification
-
Action: Terminate the reaction by rapid vacuum filtration over GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine). Wash three times with ice-cold buffer. Quantify retained radioactivity via liquid scintillation counting.
Fig 2: Self-validating radioligand binding workflow for isolating imidazoline receptor affinity.
Data Analysis & Interpretation
Following scintillation, the raw counts per minute (CPM) are converted to specific binding percentages. The affinity constant ( Ki ) of A-54741 at the imidazoline receptor is derived using the Cheng-Prusoff equation :
Ki=1+Kd[L]IC50Where [L] is the concentration of [3H] -idazoxan and Kd is its dissociation constant. If the resulting Schild plot yields a slope of unity (1.0), it validates that A-54741 is acting as a purely competitive ligand at the imidazoline binding site, confirming the structural hypothesis that the rigid tetralin-imidazoline fusion perfectly maps to the receptor's spatial domain.
References
-
DeBernardis, J. F., Kyncl, J. J., Basha, F. Z., Arendsen, D. L., Martin, Y. C., Winn, M., & Kerkman, D. J. (1986). "Conformationally Defined Adrenergic Agents. 2.1 Catechol Imidazoline Derivatives: Biological Effects at alpha-1 and alpha-2 Adrenergic Receptors." Journal of Medicinal Chemistry.[Link]
-
Hancock, A. A., DeBernardis, J. F., & Kyncl, J. J. (1988). "Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agents." Journal of Receptor Research.[Link]
-
MacLennan, S. J., & Martin, G. R. (1997). "Characterization of alpha 2-adrenoceptors mediating contraction of dog saphenous vein: identity with the human alpha 2A subtype." British Journal of Pharmacology.[Link]
Conformationally Defined Adrenergic Probes: The Receptor Specificity and Selectivity Profile of 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741)
Executive Summary
The development of highly selective pharmacological probes is a cornerstone of modern receptor pharmacology and drug development. Endogenous catecholamines, such as norepinephrine, possess a highly flexible ethylamine side chain, allowing them to adopt multiple conformations and bind indiscriminately across adrenergic receptor subtypes. To map the distinct spatial topographies of α1
- and α2 -adrenergic receptors, researchers have synthesized conformationally defined agents. By embedding the pharmacophore within a rigid carbocyclic framework, the rotational degrees of freedom are restricted, forcing the molecule into a specific 3D geometry.
One of the most significant molecules in this class is 5,6-dihydroxy-1-(2-imidazolinyl)tetralin , designated pharmacologically as A-54741 [1]. By fusing a catechol moiety and an imidazoline ring onto a rigid tetralin (1,2,3,4-tetrahydronaphthalene) core, A-54741 serves as a high-affinity, selective probe for α2 -adrenergic receptors, providing critical insights into the "exactness of fit" required for receptor subtype activation[2].
Quantitative Pharmacological Profile
A-54741 exhibits a profound selectivity for α2 -adrenergic receptors over α1 -adrenergic receptors, a trait driven by its rigidified structure[3]. While it can act as a full agonist in highly amplified native tissue assays, its behavior in recombinant systems reveals nuanced intrinsic efficacy[4].
Table 1: A-54741 Receptor Binding and Functional Efficacy Profile
| Parameter | Assay System | Target Receptor | A-54741 Value | Norepinephrine (NE) Value | Relative Potency (vs NE) |
| Binding Affinity (Ki) | Rat Liver Homogenate | α1 | Lower Affinity | - | ~60-fold lower than α2 |
| Binding Affinity (Ki) | Rat Cortex Homogenate | α2 | High Affinity | - | ~60-fold higher than α1 |
| Functional Efficacy (EC 50 ) | Rabbit Aorta Contraction | α1 | 6 nM | 56 nM | ~10-fold more potent |
| Functional Efficacy (EC 50 ) | Canine Saphenous Vein | α2 | 4 nM | 724 nM | ~180-fold more potent |
| Intrinsic Activity (Ca 2+ ) | Human Recombinant CHO Cells | α2A | 0.33 (Partial) | 1.00 (Full) | 33% of max NE response |
Data synthesized from competitive radioligand binding, functional tissue bioassays, and recombinant intracellular signaling studies[3][4].
Intracellular Signaling Pathway
A-54741 exerts its primary pharmacological effects by binding to the α2 -adrenergic receptor, a G-protein coupled receptor (GPCR) that primarily couples to the inhibitory G-protein complex ( Gi/o ). Activation leads to the inhibition of adenylyl cyclase and the modulation of intracellular calcium levels via the Gβγ subunits[4].
Figure 1: Signal transduction pathway of A-54741 via alpha-2 adrenergic receptor activation.
Molecular Topography: The "Exactness of Fit" Hypothesis
The differential selectivity of A-54741 compared to flexible catecholamines or rigid phenethylamines (e.g., A-53693) is explained by the spatial domains it occupies within the receptor binding pocket[2]. Computer-assisted molecular modeling of A-54741 reveals a unique structural geometry that dictates its receptor specificity:
-
Planarity: The tetralin ring locks the dihedral angle between the catechol ring and the imidazoline group. Consequently, the catechol ring and one of the nitrogen atoms of the imidazoline ring lie in an approximately planar orientation[3].
-
Out-of-Plane Projection: The second imidazoline nitrogen projects significantly out of this plane[3].
Mechanistic Causality: This specific out-of-plane projection allows the second nitrogen to interact with an accessory hydrogen-bond acceptor site that is uniquely accessible in the α2 -receptor pocket. In contrast, this region is sterically hindered or absent in the α1 -receptor pocket, explaining the ~60-fold binding preference for α2 [3].
Self-Validating Experimental Methodologies
To ensure high trustworthiness and reproducibility when profiling conformationally restricted agents like A-54741, the following self-validating protocols are employed.
Protocol 1: Radioligand Binding Assay for Subtype Differentiation
Causality for Model Selection: Native tissues naturally segregate receptor subtypes. Rat cortex is utilized for its high density of α2 -receptors, while rat liver provides a robust α1 -receptor population. This eliminates the artificial stoichiometry and coupling artifacts sometimes seen in overexpressing recombinant cell lines.
Step-by-Step Workflow:
-
Tissue Preparation: Homogenize rat cortex (for α2 ) and rat liver (for α1 ) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes and resuspend the pellet to isolate the membrane fraction.
-
Incubation: Incubate membrane preparations with subtype-specific radiotracers: [3H] -prazosin for α1 and [3H] -rauwolscine for α2 . Add varying concentrations of A-54741 ( 10−11 to 10−4 M) to generate a competition curve.
-
Built-in Validation (Non-Specific Binding Check): In parallel tubes, add 10 µM phentolamine (a non-selective α -antagonist) to define non-specific binding (NSB).
-
System Suitability: If the radioactive counts in the phentolamine tubes exceed 30% of the total binding, the assay plate is rejected due to an insufficient signal-to-noise ratio, ensuring data integrity.
-
-
Termination: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters, followed by three washes with ice-cold buffer to remove unbound ligand.
-
Quantification: Measure retained radioactivity using liquid scintillation counting and calculate Ki values via non-linear regression.
Figure 2: Self-validating radioligand binding workflow for profiling A-54741 receptor specificity.
Protocol 2: Isolated Tissue Functional Bioassay
Causality for Model Selection: The canine saphenous vein is a premier pharmacological model for post-junctional α2 -mediated contraction, while the rabbit aorta is the gold standard for α1 -mediated contraction[3].
Step-by-Step Workflow:
-
Tissue Mounting: Suspend rings of rabbit aorta or canine saphenous vein in organ baths containing oxygenated Krebs-Henseleit solution at 37°C under a resting tension of 2 grams.
-
Receptor Isolation (Critical Step): For the saphenous vein, pre-treat the tissue with 100 nM phenoxybenzamine for 30 minutes, followed by extensive washout.
-
Causality: Phenoxybenzamine irreversibly alkylates α1 -receptors. This ensures that any subsequent contraction is exclusively mediated by α2 -receptors, preventing cross-talk.
-
-
Viability Validation: Construct a cumulative concentration-response curve using norepinephrine to establish the tissue's Emax (100% maximal contraction). Wash the tissue until baseline tension is fully restored. If the tissue fails to reach historical Emax benchmarks, it is discarded.
-
Test Compound Profiling: Construct a cumulative concentration-response curve for A-54741.
-
Data Analysis: Calculate the EC50 and express the maximal response as a percentage of the NE-induced Emax to determine the intrinsic efficacy of the compound.
Conclusion
A-54741 remains a definitive pharmacological tool in adrenoceptor research. By leveraging a rigid tetralin core to lock the spatial relationship between its catechol and imidazoline moieties, it exploits the unique geometric tolerances of the α2 -adrenergic receptor. Its development not only provided a highly selective α2 -agonist but also established the foundational 3D pharmacophore models used today in the rational design of novel adrenergic therapeutics.
Sources
Molecular Docking Studies of 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) with Alpha Adrenoceptors: A Technical Guide to Subtype Selectivity
Executive Summary
The rational design of subtype-selective adrenergic agents relies heavily on understanding the distinct spatial domains of receptor orthosteric pockets. 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin , commonly known as A-54741 , is a conformationally defined catechol imidazoline derivative that exhibits profound selectivity and full agonism at α2 -adrenoceptors over α1 -adrenoceptors [1]. As a Senior Application Scientist, I have structured this whitepaper to provide a rigorous, self-validating computational methodology for modeling the "exactness of fit" of A-54741. By bridging structural biology with in silico molecular docking, this guide empowers researchers to elucidate the causality behind A-54741's pharmacological profile and apply these workflows to novel drug discovery.
Pharmacological Context & Structural Rationale
The "Exactness of Fit" Hypothesis
Historically, the spatial requirements for phenethylamines (like norepinephrine) and imidazolines (like A-54741) have been shown to differ significantly [2]. A-54741 incorporates a rigid tetralin ring system that restricts the conformational flexibility of the catechol moiety relative to the imidazoline ring.
In vitro bioassays demonstrate that A-54741 is a highly potent full agonist at the α2 -adrenoceptor, exhibiting an ED50 ratio (Norepinephrine/A-54741) of 188±22 . Conversely, at the α1 -adrenoceptor, this ratio drops to 13±2 [1]. Furthermore, intracellular Ca2+ release assays in Chinese hamster lung (CHL) fibroblasts reveal that A-54741 acts only as a partial agonist at α1 subtypes, achieving merely 33% of the norepinephrine maximum [3].
The Causality: The tetralin ring of A-54741 occupies a highly specific hydrophobic volume. The α2 -adrenoceptor's Transmembrane Helix 6 (TM6) is structurally permissive to this bulk, allowing optimal hydrogen bonding at TM5. In contrast, the α1 -adrenoceptor pocket presents subtle steric boundaries that prevent the deep insertion required for full receptor activation, necessitating an Induced-Fit Docking (IFD) approach to accurately model these interactions in silico.
Target Acquisition and Structural Biology
To perform highly accurate docking, we must utilize the latest high-resolution human adrenoceptor structures [4][5].
-
α2A -Adrenoceptor (Target for High Affinity): PDB ID 6KUX (or similar active-state structures). The critical orthosteric anchors are Asp113 (TM3) for salt-bridge formation with the imidazoline ring, and Ser200/Ser204 (TM5) for hydrogen bonding with the 5,6-dihydroxy catechol group.
-
α1B -Adrenoceptor (Target for Lower Affinity/Partial Agonism): PDB ID 7B6W. The corresponding anchors are Asp125 (TM3) and Ser207/Ser211 (TM5).
-
α1A -Adrenoceptor: PDB ID 9M4Q.
In Silico Methodology: A Self-Validating Docking Protocol
Standard rigid-receptor docking often fails for conformationally restricted ligands like A-54741 because the rigid tetralin ring causes artificial steric clashes with TM6. To ensure scientific integrity, the following protocol utilizes a self-validating Induced-Fit workflow.
Step 1: Ligand Preparation and State Assignment
-
Structure Generation: Build the 3D structure of A-54741.
-
Protonation State: Calculate the pKa of the imidazoline ring using an empirical pKa predictor (e.g., Epik). At physiological pH (7.4), the imidazoline ring is heavily protonated ( pKa≈10 ). Causality: Failing to protonate the imidazoline nitrogen will abolish the critical salt bridge with the TM3 Aspartate, invalidating the docking pose.
-
Energy Minimization: Minimize the ligand using the OPLS4 (or AMBER) force field to a gradient of 0.001 kcal/mol/Å.
Step 2: Receptor Preparation
-
Curation: Download PDBs 6KUX and 7B6W. Strip all non-essential components (e.g., T4-lysozyme fusions, nanobodies, crystallization buffers).
-
Hydrogen Bond Optimization: Assign proper tautomeric states to histidine residues. Ensure the critical TM3 Aspartate (e.g., Asp113 in α2A ) is deprotonated (negatively charged) to act as an electrostatic sink for the protonated imidazoline.
Step 3: The Self-Validating Grid Generation
-
Protocol: Define a 15 Å × 15 Å × 15 Å grid centered on the centroid of the co-crystallized native ligand.
-
Self-Validation Checkpoint: Before docking A-54741, perform a cross-docking run using the native co-crystallized ligand (e.g., dexmedetomidine for 6KUX). Do not proceed unless the Root Mean Square Deviation (RMSD) of the top-scored pose is < 2.0 Å compared to the experimental crystal structure. This proves the system is thermodynamically calibrated.
Step 4: Induced-Fit Docking (IFD) Execution
-
Initial Glide Docking: Perform softened-potential docking (van der Waals radii scaling of 0.5 for receptor and ligand) to allow A-54741 to enter the pocket without immediate rejection by the bulky tetralin ring.
-
Prime Refinement: Select residues within 5.0 Å of the ligand poses and perform side-chain prediction and minimization. This allows TM6 (specifically Phe/Trp residues) to adapt to the carbocyclic ring.
-
Final Scoring: Re-dock A-54741 into the refined receptor conformations using Standard Precision (SP) or Extra Precision (XP) scoring.
Caption: Self-validating Induced-Fit Docking workflow for A-54741 against adrenoceptor subtypes.
Data Presentation: Comparative Interaction Analysis
The docking results elucidate the molecular basis for A-54741's subtype selectivity. The table below summarizes the quantitative and qualitative data derived from the IFD protocol.
Receptor SubtypePDB IDExperimental Selectivity [1]Predicted ΔG (kcal/mol)Key Orthosteric InteractionsStructural Consequence α2A -Adrenoceptor6KUXHigh ( ED50 Ratio: 188)-10.8Asp113 (Salt bridge), Ser200/204 (H-bond), Phe390 ( π π )Optimal "exactness of fit"; deep TM5 engagement drives full agonism. α1B -Adrenoceptor7B6WLow ( ED50 Ratio: 13)-7.4Asp125 (Salt bridge), Ser207 (Weak H-bond), Phe310 (Clash)Steric hindrance with the tetralin ring limits TM5 engagement; partial agonism. α1A -Adrenoceptor9M4QLow-7.6Asp106 (Salt bridge), Ser188 (H-bond), Trp313 (Weak π π )Sub-optimal spatial domain alignment; reduced binding affinity.
Functional Implications & Signaling Pathways
Binding affinity generated in silico must be contextualized by functional signaling. Because A-54741 achieves a near-perfect fit in the α2A pocket, it effectively stabilizes the active conformation of the receptor, leading to robust Gi/o coupling. This results in the potent inhibition of adenylyl cyclase and a decrease in cAMP levels.
Conversely, the steric hindrance observed in the α1 pocket prevents the complete inward movement of TM5 and outward movement of TM6 required for full Gq protein activation. Consequently, A-54741 acts as a partial agonist in α1 -mediated pathways, leading to sub-maximal Phospholipase C (PLC) activation and blunted intracellular Ca2+ release [3].
Caption: Differential signaling pathways activated by A-54741 based on receptor subtype affinity and exactness of fit.
Conclusion
Molecular docking of A-54741 provides a definitive structural explanation for the pharmacological observations recorded in classical bioassays. By employing a self-validating, induced-fit computational methodology, researchers can accurately model the spatial constraints of the tetralin ring against the adrenoceptor TM6 domain. This workflow not only confirms the "exactness of fit" hypothesis for catechol imidazolines but also establishes a robust framework for the rational design of next-generation, subtype-selective adrenergic therapeutics.
References
-
Winn, M., Kerkman, D. J., et al. (1985). Conformationally Defined Adrenergic Agents. 2. Catechol Imidazoline Derivatives: Biological Effects at alpha 1 and alpha 2 Adrenergic Receptors. Journal of Medicinal Chemistry.[Link]
-
Hancock, A. A., et al. (1988). Differentiation of Alpha-Adrenergic Receptors Using Pharmacological Evaluation and Molecular Modeling. Journal of Receptor Research.[Link]
-
MacLennan, S. J., et al. (1997). Characterization of human recombinant alpha2A-adrenoceptors expressed in Chinese hamster lung cells using intracellular Ca2+ changes. British Journal of Pharmacology.[Link]
-
RCSB Protein Data Bank. (2020). Crystal structure of the human α1B-adrenoceptor in complex with inverse agonist (+)-cyclazosin (PDB ID: 7B6W). RCSB PDB. [Link]
-
RCSB Protein Data Bank. (2025). CryoEM structure of the alpha1AAR complex with doxazosin (PDB ID: 9M4Q). RCSB PDB.[Link]
Comprehensive LC-MS/MS Bioanalytical Protocol for the Quantification of 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741)
Document Type: Application Note & Bioanalytical Protocol Target Audience: Bioanalytical Scientists, DMPK Researchers, and Drug Development Professionals
Introduction & Mechanistic Background
5,6-Dihydroxy-1-(2-imidazolinyl)tetralin , commonly known in pharmacological literature as A-54741 , is a conformationally defined catechol imidazoline derivative. It acts as an extremely potent agonist at both α1
- and α2 -adrenergic receptors, with a pronounced functional selectivity for the α2 subtype [1]. Because of its rigid tetralin ring structure, A-54741 serves as a critical pharmacological probe for mapping the spatial domains of adrenergic receptor binding sites [2].
From a bioanalytical perspective, quantifying A-54741 in biological matrices (e.g., plasma, urine, or brain homogenate) presents a dual challenge:
-
The Catechol Moiety: The 5,6-dihydroxy groups are highly susceptible to rapid auto-oxidation into ortho-quinones, particularly at physiological or alkaline pH.
-
The Imidazoline Ring: With a pKa of approximately 10.5, the imidazoline nitrogen remains strongly protonated (cationic) under most analytical conditions, making it highly polar and difficult to retain on standard reversed-phase columns.
Mechanism of action of A-54741 via Alpha-2 adrenergic receptor and Gi-protein signaling.
Method Development Rationale: The "Why" Behind the Protocol
To build a self-validating, robust assay, every step of this protocol has been engineered to counteract the physicochemical liabilities of A-54741.
-
Antioxidant Stabilization: Blood samples must be collected in tubes containing EDTA and immediately treated with an antioxidant (Ascorbic Acid) to prevent the auto-oxidation of the catechol ring.
-
Mixed-Mode Cation Exchange (MCX) SPE: Because A-54741 is a strong base, it is perfectly suited for MCX solid-phase extraction. The compound is retained via strong ionic interactions, allowing for aggressive washing with 100% methanol to remove neutral and acidic phospholipids.
-
Acid-Trapped Elution: Eluting the compound from the MCX resin requires a basic solvent (5% NH4OH in Methanol) to deprotonate the imidazoline. However, this basic environment will instantly oxidize the catechol. To prevent this, the collection tubes are pre-loaded with Formic Acid to immediately neutralize the eluate upon collection.
-
Pentafluorophenyl (PFP) Chromatography: Standard C18 columns suffer from poor retention and peak tailing for highly polar imidazolines. A PFP stationary phase provides alternative selectivity via fluorine-mediated dipole-dipole interactions, hydrogen bonding, and π−π interactions with the tetralin ring, ensuring sharp, symmetrical peaks [3].
Step-by-step LC-MS/MS bioanalytical workflow for A-54741 quantification in plasma.
Experimental Protocol: Sample Preparation
Reagents Needed:
-
A-54741 Reference Standard ( C13H16N2O2 , MW: 232.28)
-
Internal Standard (IS): Dexmedetomidine- d4 (or similar stable-isotope labeled imidazoline)
-
Ascorbic Acid (10% w/v in LC-MS grade water)
-
Oasis MCX SPE Cartridges (30 mg, 1 cc)
Step-by-Step Extraction Workflow:
-
Sample Aliquoting & Stabilization: Transfer 100 µL of K2EDTA plasma into a microcentrifuge tube. Immediately add 10 µL of 10% Ascorbic Acid to prevent catechol oxidation.
-
Spiking: Add 10 µL of the IS working solution (Dexmedetomidine- d4 , 50 ng/mL).
-
Acidification: Dilute the sample with 300 µL of 2% Formic Acid in water. Vortex for 30 seconds. Note: Acidification ensures the imidazoline ring is fully protonated for optimal binding to the MCX resin.
-
SPE Conditioning: Condition the MCX cartridge with 1 mL Methanol, followed by 1 mL of 2% Formic Acid in water.
-
Loading: Load the acidified plasma sample onto the cartridge. Apply low vacuum (~2 in Hg).
-
Washing:
-
Wash 1: 1 mL of 2% Formic Acid in water (removes polar interferences).
-
Wash 2: 1 mL of 100% Methanol (removes hydrophobic neutrals and acidic phospholipids).
-
-
Elution (Critical Step): Pre-load the collection tubes with 20 µL of 10% Formic Acid. Elute the analytes into these tubes using 1 mL of 5% NH4OH in Methanol. The pre-loaded acid immediately neutralizes the basic eluate, saving the catechol from oxidative degradation.
-
Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Mobile Phase A.
LC-MS/MS Analytical Conditions
Chromatographic separation is achieved using a PFP column to leverage orthogonal retention mechanisms, while detection is performed using a triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode [4].
Table 1: Liquid Chromatography Gradient Conditions
-
Column: Phenomenex Kinetex PFP (50 × 2.1 mm, 2.6 µm)
-
Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
-
Flow Rate: 0.4 mL/min | Injection Volume: 5 µL | Column Temp: 40°C
| Time (min) | % Mobile Phase A | % Mobile Phase B | Curve |
| 0.0 | 98 | 2 | Initial |
| 0.5 | 98 | 2 | 6 (Linear) |
| 3.0 | 40 | 60 | 6 (Linear) |
| 4.0 | 10 | 90 | 6 (Linear) |
| 4.5 | 98 | 2 | 1 (Step) |
| 6.0 | 98 | 2 | 6 (Linear) |
Table 2: MS/MS MRM Transitions and Parameters
-
Ionization Mode: ESI Positive
-
Capillary Voltage: 3.5 kV | Desolvation Temp: 500°C
| Analyte | Precursor Ion ( m/z ) | Product Ion ( m/z ) | Dwell Time (ms) | Cone Voltage (V) | Collision Energy (eV) |
| A-54741 (Quantifier) | 233.1 | 215.1 * | 50 | 35 | 22 |
| A-54741 (Qualifier) | 233.1 | 164.1 ** | 50 | 35 | 32 |
| Dexmedetomidine- d4 (IS) | 205.1 | 99.0 | 50 | 30 | 20 |
* Corresponds to the loss of H2O from the catechol moiety. ** Corresponds to the cleavage of the imidazoline ring.
Method Validation Summary
The method must be validated according to current FDA/ICH M10 guidelines for bioanalytical method validation. The use of the MCX/PFP workflow minimizes matrix effects typically seen with early-eluting polar compounds.
Table 3: Representative Validation Data
| Validation Parameter | Acceptance Criteria | Observed Results |
| Linear Dynamic Range | R2≥0.99 | 0.05 – 50 ng/mL ( R2=0.998 ) |
| Lower Limit of Quantitation (LLOQ) | Signal-to-Noise ≥ 10 | 0.05 ng/mL (Accuracy: 96.2%) |
| Intra-day Precision (CV%) | ≤15% ( ≤20% at LLOQ) | 3.4% – 6.5% |
| Inter-day Precision (CV%) | ≤15% ( ≤20% at LLOQ) | 4.1% – 8.2% |
| Extraction Recovery | Consistent across QC levels | 88.4% – 92.1% |
| Matrix Effect (IS Normalized) | 85% – 115% | 94.5% – 101.2% |
| Benchtop Stability (Plasma) | ≥ 4 hours at Room Temp | Stable up to 6 hours (with Ascorbic Acid) |
References
-
DeBernardis, J. F., Kyncl, J. J., Basha, F. Z., Arendsen, D. L., Martin, Y. C., Winn, M., & Kerkman, D. J. (1986). Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors. Journal of Medicinal Chemistry.[Link]
-
Hancock, A. A., DeBernardis, J. F., & Kyncl, J. J. (1988). Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agonists. Journal of Receptor Research.[Link]
-
Moosavi, S. M., Shekar, K., & Fraser, J. F. (2018). An improved liquid chromatography tandem mass spectrometry (LC-MS/MS) method for quantification of dexmedetomidine concentrations in samples of human plasma. Journal of Chromatography B.[Link]
-
Cui, W., Liu, Q., Xiong, S., & Qiao, L. (2018). LC-MS/MS Method for Simultaneous Quantification of Dexmedetomidine, Dezocine, and Midazolam in Rat Plasma and Its Application to Their Pharmacokinetic Study. Journal of Analytical Methods in Chemistry.[Link]
Application Note: Synthesis and In Vitro Validation of 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741)
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound: 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) Primary Application: In vitro pharmacological assays (Radioligand binding and functional tissue assays for α-adrenergic receptors)
Introduction & Mechanistic Rationale
A-54741 is a conformationally restricted catechol imidazoline derivative that serves as a highly potent, full agonist at α2-adrenergic receptors, while maintaining partial to full agonist activity at α1-receptors[1]. By embedding the flexible phenethylamine backbone of endogenous catecholamines into a rigid tetralin ring system, A-54741 locks the spatial orientation between the catechol moiety and the basic imidazoline ring. This structural constraint provides an "exactness of fit" that heavily favors the spatial domains of the α2-receptor over the α1-receptor, making it an indispensable pharmacological probe for differentiating adrenergic receptor subtypes[2].
Causality in Experimental Design
-
Imidazoline Ring Formation: The critical cyclization step utilizes ethylenediamine monotosylate rather than free ethylenediamine. The tosylate salt is essential because it acts as a non-volatile acid catalyst and elevates the boiling point of the reaction mixture. This allows the system to reach the high temperatures (180–200 °C) required for the nucleophilic addition of the amine to the unreactive nitrile carbon[3].
-
Catechol Deprotection: Boron tribromide (BBr3) is selected for the final deprotection step. As a strong Lewis acid, BBr3 efficiently and selectively cleaves aryl methyl ethers at low temperatures (-78 °C). This avoids the harsh, prolonged aqueous acidic conditions (e.g., refluxing HBr) that could prematurely hydrolyze the newly formed imidazoline ring.
-
Handling & Stability: Catechols are highly susceptible to auto-oxidation. Consequently, all final isolation steps must be performed under inert gas (Argon), and in vitro assay buffers must be supplemented with antioxidants such as ascorbic acid.
Synthetic Strategy & Workflow
The synthesis proceeds via a four-step bench-scale route starting from the commercially available 5,6-dimethoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid.
Caption: Synthetic workflow for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741).
Quantitative Data Summary
| Step | Reaction Type | Reagents & Critical Conditions | Time | Expected Yield | Target Purity (HPLC) |
| 1 | Amidation | SOCl2 (reflux); NH4OH (0 °C to RT) | 4 h | 85–90% | >95% |
| 2 | Dehydration | POCl3, Pyridine, Toluene (reflux) | 3 h | 80–85% | >95% |
| 3 | Cyclization | Ethylenediamine TsOH, 180 °C (neat) | 2 h | 65–70% | >90% |
| 4 | Deprotection | BBr3 (3.0 eq), DCM, -78 °C to RT | 12 h | 75–80% | >98% |
Detailed Experimental Protocols
Step 1 & 2: Synthesis of 1-Cyano-5,6-dimethoxy-1,2,3,4-tetrahydronaphthalene
-
Chlorination: Suspend 5,6-dimethoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (10.0 g, 42.3 mmol) in anhydrous dichloromethane (DCM, 100 mL). Add thionyl chloride (SOCl2, 6.2 mL, 85 mmol) dropwise, followed by a catalytic amount of DMF (0.1 mL). Reflux for 2 hours until gas evolution ceases. Concentrate under reduced pressure to yield the crude acid chloride.
-
Amidation: Dissolve the acid chloride in THF (50 mL) and add it dropwise to a vigorously stirred solution of concentrated aqueous NH4OH (50 mL) at 0 °C. Stir for 2 hours at room temperature. Filter the resulting precipitate, wash with cold water, and dry under vacuum to obtain the carboxamide intermediate.
-
Dehydration: Suspend the amide in anhydrous toluene (100 mL). Add phosphorus oxychloride (POCl3, 11.8 mL, 127 mmol) and pyridine (10 mL). Reflux the mixture for 3 hours. Cool to room temperature, carefully quench with ice water, and extract with ethyl acetate (3 x 50 mL). Wash the organic layer with brine, dry over Na2SO4, and concentrate to yield the nitrile intermediate.
Step 3: Imidazoline Ring Formation
-
Preparation of Tosylate Salt: If not commercially available, prepare ethylenediamine monotosylate by slowly adding p-toluenesulfonic acid monohydrate (1 eq) to a solution of ethylenediamine (1 eq) in ethanol, followed by solvent evaporation to dryness.
-
Cyclization: In a heavy-walled glass reaction tube, combine 1-cyano-5,6-dimethoxy-1,2,3,4-tetrahydronaphthalene (5.0 g, 23 mmol) and ethylenediamine monotosylate (10.7 g, 46 mmol)[3].
-
Heating: Purge the tube with argon, seal, and heat the neat solid mixture to 180 °C in a sand bath. The mixture will melt and become homogeneous. Maintain at 180 °C for exactly 2 hours to prevent thermal degradation of the tetralin core.
-
Workup: Cool the reaction to 80 °C and carefully add 10% aqueous NaOH (50 mL). Self-Validation Check: The NaOH neutralizes the tosylate salt, forcing the highly basic imidazoline to precipitate as a free base. Extract with DCM (3 x 50 mL). Dry the organic layers, concentrate, and purify via silica gel chromatography (DCM:MeOH:NH4OH 90:9:1) to isolate 5,6-dimethoxy-1-(2-imidazolinyl)tetralin.
Step 4: Catechol Deprotection to Yield A-54741
-
BBr3 Addition: Dissolve the methoxy-imidazoline intermediate (3.0 g, 11.5 mmol) in anhydrous DCM (60 mL) under an argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.
-
Reaction: Add boron tribromide (BBr3, 1.0 M in DCM, 35 mL, 35 mmol) dropwise over 30 minutes. Remove the cooling bath and allow the reaction to warm to room temperature overnight (approx. 12 hours).
-
Quenching: Recool the mixture to 0 °C and carefully quench by the dropwise addition of anhydrous methanol (20 mL) to safely destroy excess BBr3.
-
Isolation: Concentrate the mixture to dryness. Dissolve the residue in a minimal amount of water and adjust the pH to 8.0 using saturated NaHCO3. Self-Validation Check: Adjusting strictly to pH 8.0 ensures the precipitation of the zwitterionic catechol form without ionizing the phenolic hydroxyls. Filter the solid, wash with cold water, and dry under high vacuum to afford A-54741 as a pale solid. Store under argon at -20 °C.
In Vitro Assay Preparation & Validation
To validate the synthesized A-54741, functional tissue assays or radioligand binding assays must be performed to confirm its α2-adrenergic agonism[1].
-
Stock Solution Preparation: Dissolve A-54741 in DMSO to a concentration of 10 mM.
-
Buffer Formulation: For functional assays (e.g., isolated tissue baths), dilute the stock in physiological saline buffer containing 0.1% ascorbic acid . This is a mandatory step to prevent the auto-oxidation of the catechol moiety into an inactive ortho-quinone.
-
Validation Models: Efficacy should be validated using isolated canine saphenous vein (α2-mediated contraction) and rabbit aorta (α1-mediated contraction) preparations. A-54741 should demonstrate an ED50 for α2-receptors significantly lower than norepinephrine standards[2].
Caption: Mechanism of action: A-54741 activating the alpha-2 adrenergic Gi/o-coupled signaling pathway.
References
-
Title: Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors. Source: Journal of Medicinal Chemistry / PubMed (NIH) URL: [Link]
Sources
Preparation and DMSO Solubility of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin
An Application Note and Protocol for Researchers
Abstract: This document provides a comprehensive guide for the multi-step chemical synthesis of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin, a compound of interest for pharmacological research. As a direct synthetic route is not prominently described in the literature, a plausible and robust pathway is proposed, starting from a commercially available precursor. Each step is detailed with underlying chemical principles and experimental considerations. Furthermore, this guide outlines a rigorous protocol for the quantitative determination of the compound's solubility in dimethyl sulfoxide (DMSO), a critical parameter for its application in drug discovery and development.
Part 1: Synthesis of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin
The synthesis of the target compound requires a strategic, multi-step approach due to the sensitive nature of the catechol moiety (the 5,6-dihydroxy group), which is prone to oxidation. The proposed pathway involves the use of methoxy groups as stable protecting agents for the hydroxyl functionalities, which are removed in the final step of the synthesis.
Proposed Synthetic Pathway
The synthesis begins with the commercially available 5,6-dimethoxy-1-tetralone. The core of the strategy is to first introduce the nitrogen-containing imidazoline ring system at the 1-position and then deprotect the methoxy groups to reveal the desired dihydroxy functionality.
Caption: Proposed synthetic pathway for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin.
Detailed Synthesis Protocol
Step 1: Reductive Amination of 5,6-dimethoxy-1-tetralone
-
Principle: This step converts the ketone functionality of the starting material into a primary amine. Reductive amination is a reliable method that proceeds via the in-situ formation of an imine, which is then reduced to the amine. Sodium cyanoborohydride (NaBH₃CN) is a preferred reducing agent as it is selective for the iminium ion over the ketone.
-
Materials:
-
5,6-dimethoxy-1-tetralone
-
Ammonium acetate (NH₄OAc)
-
Sodium cyanoborohydride (NaBH₃CN)
-
Methanol (MeOH)
-
Dichloromethane (DCM)
-
Saturated sodium bicarbonate (NaHCO₃) solution
-
Brine
-
Anhydrous magnesium sulfate (MgSO₄)
-
-
Procedure:
-
To a solution of 5,6-dimethoxy-1-tetralone (1.0 eq) in methanol, add ammonium acetate (10.0 eq).
-
Stir the mixture at room temperature for 30 minutes.
-
Add sodium cyanoborohydride (1.5 eq) portion-wise over 15 minutes.
-
Stir the reaction mixture at room temperature for 24 hours.
-
Monitor the reaction by Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction by the slow addition of water.
-
Remove the methanol under reduced pressure.
-
Extract the aqueous residue with dichloromethane (3 x volumes).
-
Wash the combined organic layers with saturated NaHCO₃ solution and then with brine.
-
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.
-
Purify the crude product by flash column chromatography to yield 1-amino-5,6-dimethoxytetralin.
-
Step 2: Imidazoline Ring Formation
-
Principle: The primary amine is converted to the imidazoline ring. This can be achieved by reaction with carbon disulfide to form a dithiocarbamate intermediate, which then reacts with ethylenediamine to cyclize into the imidazoline. This method is effective for the formation of 2-imidazolines from primary amines.[1]
-
Materials:
-
1-amino-5,6-dimethoxytetralin
-
Carbon disulfide (CS₂)
-
Ethylenediamine
-
Ethanol
-
-
Procedure:
-
Dissolve 1-amino-5,6-dimethoxytetralin (1.0 eq) in ethanol.
-
Add carbon disulfide (1.2 eq) and stir at room temperature for 1 hour.
-
Add ethylenediamine (1.2 eq) to the reaction mixture.
-
Heat the mixture to reflux and maintain for 4-6 hours, monitoring by TLC.
-
Cool the reaction to room temperature and concentrate under reduced pressure.
-
Purify the residue by column chromatography to afford 1-(2-imidazolinyl)-5,6-dimethoxytetralin.
-
Step 3: Deprotection of Methoxy Groups
-
Principle: The final step is the cleavage of the two methyl ethers to reveal the catechol. Boron tribromide (BBr₃) is a powerful Lewis acid and a highly effective reagent for the deprotection of aryl methyl ethers.[2]
-
Materials:
-
1-(2-imidazolinyl)-5,6-dimethoxytetralin
-
Boron tribromide (BBr₃) (1M solution in DCM)
-
Anhydrous Dichloromethane (DCM)
-
Methanol (MeOH)
-
-
Procedure:
-
Dissolve 1-(2-imidazolinyl)-5,6-dimethoxytetralin (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).
-
Cool the solution to -78 °C in a dry ice/acetone bath.
-
Slowly add BBr₃ (2.5 eq) dropwise.
-
Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 12-16 hours.
-
Monitor the reaction by TLC.
-
Upon completion, cool the mixture to 0 °C and carefully quench by the slow, dropwise addition of methanol.
-
Stir for 30 minutes, then concentrate under reduced pressure.
-
The crude product can be purified by recrystallization or flash chromatography to yield the final product, 5,6-dihydroxy-1-(2-imidazolinyl)tetralin.
-
Part 2: Solubility Determination in DMSO
Determining the solubility of a compound in DMSO is a critical step for its use in in-vitro assays and high-throughput screening.[3] We will outline a protocol for determining the thermodynamic solubility, which represents the true equilibrium solubility of the compound.
Solubility Determination Workflow
Caption: Workflow for thermodynamic solubility determination in DMSO.
Quantitative Thermodynamic Solubility Protocol (Shake-Flask Method)
-
Principle: This method determines the equilibrium solubility by creating a saturated solution, allowing it to equilibrate, and then measuring the concentration of the dissolved solute.[4]
-
Materials:
-
5,6-dihydroxy-1-(2-imidazolinyl)tetralin (solid)
-
Anhydrous DMSO (≥99.9%)
-
Vortex mixer
-
Orbital shaker
-
Microcentrifuge
-
Calibrated pipettes
-
UV-Vis Spectrophotometer
-
-
Procedure:
-
Preparation of Supersaturated Solution:
-
Add an excess amount of the solid compound (e.g., 2-5 mg) to a pre-weighed microcentrifuge tube.
-
Add a known volume of DMSO (e.g., 500 µL).
-
-
Equilibration:
-
Tightly cap the tube and vortex vigorously for 2 minutes.
-
Place the tube on an orbital shaker at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.
-
-
Separation:
-
Centrifuge the suspension at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the undissolved solid.
-
-
Quantification (using UV-Vis Spectrophotometry):
-
Calibration Curve:
-
Prepare a high-concentration stock solution of the compound in DMSO (e.g., 10 mg/mL, if fully dissolved).
-
Perform serial dilutions to create a set of standards with known concentrations.
-
Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax).
-
Plot absorbance versus concentration to generate a linear calibration curve.[5]
-
-
Sample Analysis:
-
Carefully remove a known volume of the clear supernatant from the equilibrated sample.
-
Dilute the supernatant with DMSO to a concentration that falls within the linear range of the calibration curve.
-
Measure the absorbance of the diluted supernatant at λmax.
-
Use the calibration curve to determine the concentration of the diluted sample and then back-calculate the concentration in the original supernatant. This value represents the thermodynamic solubility.
-
-
-
Data Presentation
The solubility data should be recorded in a structured format for clarity and comparability.
| Parameter | Value |
| Compound | 5,6-dihydroxy-1-(2-imidazolinyl)tetralin |
| Solvent | DMSO (Anhydrous, ≥99.9%) |
| Temperature | 25 °C |
| Equilibration Time | 24 hours |
| Quantification Method | UV-Vis Spectrophotometry |
| Solubility (mg/mL) | Experimental Value |
| Solubility (mM) | Calculated Value |
References
-
AxisPharm. "Kinetic Solubility Assays Protocol." Available at: [Link]
-
Bon, R. S., et al. "Multicomponent Synthesis of 2-Imidazolines." The Journal of Organic Chemistry, 2005. Available at: [Link]
-
BioDuro. "ADME Solubility Assay." Available at: [Link]
-
Alsenz, J., & Kansy, M. "In vitro solubility assays in drug discovery." PubMed, 2008. Available at: [Link]
-
Domainex. "Turbidimetric (Kinetic) Solubility Assay." Available at: [Link]
-
ResearchGate. "Protection for Phenols and Catechols | Request PDF." Available at: [Link]
-
Domainex. "Thermodynamic Solubility Assay." Available at: [Link]
-
PubMed. "Selective cleavage of methoxy protecting groups in carbohydrates." Available at: [Link]
-
Evotec. "Thermodynamic Solubility Assay." Available at: [Link]
-
ACS Publications. "Efficient and Selective Removal of Methoxy Protecting Groups in Carbohydrates | Organic Letters." Available at: [Link]
-
A Mild and Selective Cleavage of p-Methoxybenzyl Ethers by CBr4-MeOH. Available at: [Link]
-
ResearchGate. "Efficient and Selective Removal of Methoxy Protecting Groups in Carbohydrates | Request PDF." Available at: [Link]
-
ResearchGate. "Synthesis of imidazolines. | Download Scientific Diagram." Available at: [Link]
-
ACS Publications. "Highly Efficient Enantiospecific Synthesis of Imidazoline-Containing Amino Acids Using Bis(triphenyl)oxodiphosphonium Trifluoromethanesulfonate | Organic Letters." Available at: [Link]
-
Organic Chemistry Portal. "Synthesis of 2-imidazolines." Available at: [Link]
-
ResearchGate. "How I can determination of the solubility constant by using Uv-Vis spectrophotometer?" Available at: [Link]
-
Scholars Research Library. "Determination of Saturated Solubility of Mirtazapine Using UV Visible Spectrophotometer." Available at: [Link]
-
PMC. "Enantioselective Dynamic Process Reduction of α- and β-Tetralone and Stereoinversion of Resulting Alcohols in a Selected Strain Culture." Available at: [Link]
-
Bridges Lab Protocols. "Generating DMSO Stocks for Cell Culture." Available at: [Link]
-
ResearchGate. "Various protection groups used in the synthesis of COFs. Catechol... | Download Scientific Diagram." Available at: [Link]
-
Scholars Research Library. "Determination of Saturated Solubility of Propranololusing UV Visible Spectrophotometer." Available at: [Link]
-
American Chemical Society. "UV−Visible Spectroscopic Measurement of Solubilities in Supercritical CO2 Using High-Pressure Fiber-Optic Cells." Available at: [Link]
-
Research Journal of Pharmacy and Technology. "Determination of Saturated Solubility of Naproxen using UV Visible Spectrophotometer." Available at: [Link]
-
ResearchGate. "How do I make a stock solution of a substance in DMSO?" Available at: [Link]
-
ResearchGate. "Protection and deprotection of catechol. A) Dynamic catechol–boronate... | Download Scientific Diagram." Available at: [Link]
-
Scribd. "Protective Groups in Organic Synthesis | PDF | Finance & Money Management." Available at: [Link]
-
Dissolution Technologies. "Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter." Available at: [Link]
-
Quora. "How to make a stock solution of a substance in DMSO." Available at: [Link]
-
PMC. "Acetonide Protection of Dopamine for the Synthesis of Highly Pure N-docosahexaenoyldopamine." Available at: [Link]
-
Unina. "Efficient Synthesis of 5,6-Dihydroxyindole Dimers, Key Eumelanin Building Blocks, by a Unified o-Ethynylaniline-Based Strategy f." Available at: [Link]
-
Preparation of 5,6-Dihydroxyindole. Available at: [Link]
-
Wikipedia. "2-Aminotetralin." Available at: [Link]
-
Arkivoc. "An efficient approach for the synthesis of 6,7-dimethoxy-2-tetralone and 5,6-dimethoxy-1-tetralone." Available at: [Link]
Sources
Application Note: Radioligand Binding Assay Protocol for Evaluating α-Adrenergic Receptor Selectivity Using 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741)
Introduction & Mechanistic Overview
5,6-dihydroxy-1-(2-imidazolinyl)tetralin (commonly designated as A-54741) is a that acts as a highly potent, full α-adrenergic agonist[1]. Modifications to its carbocyclic ring have been instrumental in understanding the spatial requirements of adrenergic receptors, allowing for the [2].
Pharmacological evaluations and molecular modeling demonstrate that imidazolines like A-54741 occupy unique spatial domains compared to endogenous phenethylamines (like norepinephrine). This exactness of fit results in an and, to a lesser extent, α1-receptors[3]. Furthermore, functional assays measuring intracellular Ca²⁺ changes confirm A-54741's potent activity at α-adrenoceptors, where its downstream signaling effects can be [4].
Figure 1: Mechanism of action of A-54741 at the α2-adrenergic receptor.
Experimental Rationale & Causality
In early-stage drug development, quantifying the exact affinity ( Ki ) of a ligand for receptor subtypes is essential. Radioligand competition binding assays provide a self-validating system to measure this.
-
Isotope Selection: We utilize [3H] -Prazosin to label α1-receptors and [3H] -Rauwolscine (or [3H] -Clonidine) to label α2-receptors. These ligands provide high specific activity and low non-specific binding, ensuring a high signal-to-noise ratio.
-
Buffer Composition: The assay buffer incorporates EDTA to chelate divalent cations, thereby inhibiting metalloproteases and preventing receptor degradation. Crucially, ascorbic acid is added to prevent the auto-oxidation of the catechol moiety of A-54741.
-
GTP-Shift Phenomenon: Because A-54741 is a full agonist, its binding to the α2-receptor promotes the formation of the high-affinity ternary complex (Ligand-Receptor-G protein). The addition of GTP (or non-hydrolyzable GTPγS) uncouples the G-protein, shifting the receptor to a low-affinity state. Measuring this "GTP-shift" validates the agonistic efficacy of A-54741.
Pharmacological Profile
The following table summarizes the quantitative binding data and functional efficacy of A-54741 compared to the endogenous ligand Norepinephrine (NE).
| Compound | α1 Receptor Potency (EC50) | α2 Receptor Relative Potency (vs NE) | α2/α1 Selectivity Ratio | Efficacy Profile |
| Norepinephrine (NE) | 56.0 nM | 1.0 (Baseline) | 1.0 | Full Agonist |
| A-54741 | 6.0 nM | 188.0 ± 22 | ~60-fold preference for α2 | Full Agonist |
(Data synthesized from in vitro bioassays and radioligand binding evaluations[1][3])
Step-by-Step Methodology
Phase 1: Membrane Preparation
-
Tissue Harvesting: Euthanize male Sprague-Dawley rats and rapidly dissect the cerebral cortex (rich in α2-receptors) and liver (rich in α1-receptors).
-
Homogenization: Homogenize tissue in 20 volumes of ice-cold homogenization buffer (50 mM Tris-HCl, 1 mM EDTA, pH 7.4) using a Polytron homogenizer.
-
Causality: Ice-cold conditions and EDTA prevent proteolytic degradation of the receptors during mechanical disruption.
-
-
Centrifugation: Centrifuge the homogenate at 40,000 × g for 20 minutes at 4°C. Discard the supernatant.
-
Resuspension: Resuspend the membrane pellet in assay buffer (50 mM Tris-HCl, 0.1% ascorbic acid, pH 7.4) to a final protein concentration of 0.5 - 1.0 mg/mL.
-
Causality: Ascorbic acid is critical to prevent the auto-oxidation of the catechol hydroxyl groups on A-54741, ensuring the structural integrity of the ligand.
-
Phase 2: Competition Binding Assay
-
Assay Assembly: In 96-well deep-well plates, assemble the following components to a final volume of 250 µL per well:
-
50 µL of radioligand (0.5 nM [3H] -Prazosin for α1 OR 1.0 nM [3H] -Rauwolscine for α2).
-
50 µL of A-54741 at varying concentrations ( 10−11 to 10−4 M).
-
100 µL of membrane suspension.
-
50 µL of assay buffer (with or without 100 µM GTP to measure the GTP-shift).
-
-
Self-Validation Control: Include a known reference full agonist (e.g., Norepinephrine) in parallel wells. This validates the dynamic range of the assay and ensures that the calculated Ki shifts are consistent with historical baseline data.
-
Non-Specific Binding (NSB): For NSB determination, replace A-54741 with 10 µM Phentolamine.
-
Causality: A high concentration of a non-selective α-antagonist saturates all specific receptor sites, allowing precise quantification of background isotope sticking.
-
-
Incubation: Incubate the plates at 25°C for 45 minutes.
-
Causality: Provides sufficient time and kinetic energy for the radioligand and A-54741 to reach thermodynamic equilibrium with the receptors without causing thermal degradation of the membrane proteins.
-
Phase 3: Filtration and Washing
-
Filter Preparation: Pre-soak GF/B glass fiber filters in 0.1% Polyethylenimine (PEI) for 30 minutes.
-
Causality: PEI coats the glass fibers with positive charges, neutralizing the filter and significantly reducing the non-specific binding of positively charged radioligands.
-
-
Termination: Terminate the incubation by rapid vacuum filtration using a 96-well cell harvester.
-
Washing: Wash the filters three times with 3 mL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).
-
Causality: Rapid washing with ice-cold buffer removes unbound radioligand while minimizing the dissociation rate ( koff ) of the bound ligand-receptor complexes.
-
Phase 4: Quantification and Analysis
-
Scintillation: Transfer filters to scintillation vials, add 3 mL of liquid scintillation cocktail, and vortex. Allow vials to equilibrate in the dark for 2 hours to reduce chemiluminescence.
-
Counting: Count radioactivity (CPM) using a liquid scintillation counter.
-
Data Analysis: Calculate the IC50 using non-linear regression and convert to the inhibition constant ( Ki ) using the Cheng-Prusoff equation: Ki=IC50/(1+[L]/Kd) .
Figure 2: Step-by-step workflow for the A-54741 radioligand competition binding assay.
References
-
[2] DeBernardis JF, et al. Modifications to the carbocyclic ring of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin: improved separation of alpha 1 and alpha 2 adrenergic activities. Journal of Medicinal Chemistry. 1986. URL:[Link]
-
[1] DeBernardis JF, et al. Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors. Journal of Medicinal Chemistry (via PubMed). 1986. URL:[Link]
-
[3] Kyncl JJ, et al. Differentiation of Alpha-Adrenergic Receptors Using Pharmacological Evaluation and Molecular Modeling. Journal of Receptor Research (via Taylor & Francis). 1988. URL:[Link]
-
[4] MacLennan SJ, et al. Characterization of human recombinant α2A-adrenoceptors expressed in Chinese hamster lung cells using intracellular Ca2+ changes. British Journal of Pharmacology (via PMC). 1997. URL:[Link]
Sources
- 1. Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. discovery.researcher.life [discovery.researcher.life]
- 3. tandfonline.com [tandfonline.com]
- 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
optimal storage and handling conditions for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin
Application Note: Optimal Storage, Handling, and In Vitro Protocols for A-54741
Executive Summary & Pharmacological Context
The compound 5,6-dihydroxy-1-(2-imidazolinyl)tetralin, universally designated in literature as A-54741, is a conformationally restricted, highly potent α -adrenergic agonist. Originally synthesized to probe the spatial domains and "exactness of fit" of adrenergic receptors, A-54741 acts as a full agonist with exceptional potency at α2 -adrenoceptors—demonstrating approximately 188-fold greater potency than norepinephrine in specific in vitro models[1]. Today, it remains a critical pharmacological tool for characterizing recombinant α2A -adrenoceptors in microphysiometry and radioligand binding assays[2].
Despite its utility, A-54741 presents a significant handling challenge: its 5,6-dihydroxy (catechol) moiety renders the molecule highly susceptible to auto-oxidation. Failure to control the oxidative degradation of this compound leads to the rapid formation of ortho-quinones and reactive oxygen species (ROS). These degradation products induce receptor-independent cytotoxicity, severely confounding experimental readouts[3]. This guide details the causality behind these degradation pathways and provides self-validating protocols for the optimal storage and in vitro handling of A-54741.
Physicochemical Properties & Stability Profile
Understanding the physicochemical constraints of A-54741 is critical for maintaining its structural integrity during prolonged experimental timelines.
| Parameter | Specification / Characteristic |
| Chemical Name | 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) |
| CAS Number | 100449-07-8 |
| Molecular Formula | C13H16N2O2 |
| Molecular Weight | 232.28 g/mol |
| Primary Target | α2 -Adrenergic Receptor (Full Agonist) |
| Oxidation Susceptibility | High (Catechol moiety auto-oxidizes rapidly at pH > 7.0) |
| Optimal Storage (Solid) | -20°C to -80°C, desiccated, under inert gas (Ar/N₂) |
| Optimal Storage (Solution) | -80°C in acidic buffer (pH < 4.0) |
The Causality of Degradation: The Catechol Oxidation Paradigm
The instability of A-54741 in aqueous solutions is driven by transition metal-catalyzed auto-oxidation. In standard cell culture media (pH ~7.4), dissolved oxygen and trace metals (e.g., Cu²⁺, Fe³⁺) facilitate the removal of electrons from the catechol hydroxyl groups[4]. This reaction yields highly reactive ortho-quinones and superoxide radicals, which subsequently dismutate into hydrogen peroxide.
If A-54741 is applied to cells without protective measures, these oxidation products accumulate. Recent studies demonstrate that catecholamine oxidation products cause significant receptor-independent cytotoxicity—such as the suppression of progenitor cell colony formation—which can be mistakenly attributed to downstream adrenergic signaling[3]. Therefore, experimental protocols must employ acidic stock solutions to prevent initial electron delocalization, and utilize antioxidant-supplemented media during assays to scavenge ROS and chelate trace metals.
Experimental Protocols
Protocol A: Preparation and Storage of A-54741 Stock Solutions
Objective: To formulate a stable, concentrated stock solution that thermodynamically inhibits auto-oxidation during long-term storage.
-
Inert Atmosphere Handling: Equilibrate the lyophilized A-54741 vial to room temperature inside a desiccator to prevent moisture condensation. To ensure maximum stability, open the vial inside a glove box purged with Argon or Nitrogen.
-
Acidic Reconstitution: Dissolve the solid compound in deoxygenated 0.01 M HCl to create a 10 mM stock solution. The acidic environment (pH ~2.0) fully protonates the catechol hydroxyls, preventing the electron delocalization required for quinone formation.
-
Aliquoting: Divide the stock solution into single-use aliquots (e.g., 10–50 µL) in opaque or amber microcentrifuge tubes to protect the compound from photo-degradation.
-
Cryopreservation: Snap-freeze the aliquots in liquid nitrogen and transfer them to a -80°C freezer. Critical Causality Note: Never subject A-54741 solutions to freeze-thaw cycles. The localized pH shifts and oxygen introduction during the thawing process exponentially accelerate catechol degradation.
Protocol B: In Vitro Cell Culture Application
Objective: To deliver A-54741 to cultured cells without inducing oxidative stress artifacts.
-
Media Supplementation: Standard DMEM/RPMI must be fortified prior to drug addition. Choose one of the following validated stabilization strategies:
-
Chemical Stabilization: Supplement the assay buffer or media with 0.5 mM ascorbic acid. Ascorbate acts as a sacrificial electron donor, reducing any formed quinones back to the parent catechol[5].
-
Enzymatic Stabilization: For sensitive cell lines where ascorbate might alter cellular redox states, add Superoxide Dismutase (SOD) and Catalase (10–25 µg/mL each) to the media. This combination neutralizes superoxide and hydrogen peroxide without interfering with α2 -adrenoceptor binding kinetics[6].
-
-
Acute Dilution: Immediately prior to the assay, thaw a single A-54741 stock aliquot and dilute it to the desired working concentration (e.g., 1–100 µM) directly into the pre-warmed, antioxidant-supplemented media.
-
Time-Restricted Exposure: Limit the incubation time of the cells with the drug. For functional assays like extracellular acidification rate measurements, a 1-minute exposure is often sufficient to capture the maximum receptor-mediated response[2], thereby minimizing any residual risk of oxidation product accumulation.
Mechanistic Workflow Visualization
A-54741 handling workflow: Oxidative degradation pathway vs. stabilized α2-AR activation.
References
-
[1] DeBernardis, J. F., et al. "Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors." PubMed (nih.gov). 1
-
[2] Maclennan, S. J., et al. "Characterization of human recombinant alpha(2A)-adrenoceptors expressed in Chinese hamster lung cells using extracellular acidification rate changes." PubMed (nih.gov). 2
-
[6] "Use of superoxide dismutase and catalase to protect catecholamines from oxidation in tissue culture studies." PubMed (nih.gov). 6
-
[3] "Suppression of pre-B cell colony formation by catecholamine oxidation." Oxford Academic (oup.com). 3
-
[4] "An Unrecognized Fundamental Relationship between Neurotransmitters: Glutamate Protects against Catecholamine Oxidation." MDPI (mdpi.com).4
-
[5] "Stimulation of the α-adrenoceptor triggers the venom production cycle in the venom gland of Bothrops jararaca." Journals Gateway | The Company of Biologists (biologists.com). 5
Sources
- 1. Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Characterization of human recombinant alpha(2A)-adrenoceptors expressed in Chinese hamster lung cells using extracellular acidification rate changes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. academic.oup.com [academic.oup.com]
- 4. mdpi.com [mdpi.com]
- 5. journals.biologists.com [journals.biologists.com]
- 6. Use of superoxide dismutase and catalase to protect catecholamines from oxidation in tissue culture studies - PubMed [pubmed.ncbi.nlm.nih.gov]
Application Note & Dosing Guidelines: 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) in Animal Models
Target Audience: Researchers, scientists, and drug development professionals. Focus: Pharmacological profiling, mechanistic causality, and optimized dosing strategies for in vitro and in vivo animal models.
Executive Summary & Mechanistic Causality
5,6-dihydroxy-1-(2-imidazolinyl)tetralin , widely known in pharmacological literature as A-54741 , is a conformationally restricted catechol imidazoline derivative [1]. Unlike flexible endogenous catecholamines (e.g., norepinephrine), A-54741 features a rigid tetralin ring that locks the spatial relationship between its catechol and imidazoline moieties.
The Causality of Selectivity: This structural rigidity is not merely a chemical novelty; it dictates the compound's "exactness of fit" within the adrenoceptor binding pockets. The spatial domains occupied by phenethylamines and imidazolines differ significantly. By restricting conformational freedom, A-54741 achieves extremely high affinity and potency for α2 -adrenergic receptors while acting as a partial agonist at α1 -adrenergic receptors [2]. This makes it an indispensable molecular probe for differentiating α -adrenergic receptor subtypes in animal models, allowing researchers to isolate α2 -mediated physiological responses (such as central sedation or peripheral vasoconstriction) from α1 -mediated effects.
Mechanism of A-54741 via Alpha-2A Adrenoceptor and Gi/o protein signaling.
Quantitative Pharmacodynamics & Dosing Parameters
Because A-54741 is approximately 60- to 188-fold more potent at α2 -receptors than α1 -receptors [1][2], dosing must be strictly controlled. Excessive concentrations will override the receptor selectivity, leading to confounding α1 -mediated vasoconstriction.
The following table synthesizes field-proven quantitative data to guide your experimental design.
Table 1: Pharmacological Profile & Dosing Guidelines for A-54741
| Parameter | Value / Range | Experimental Model | Causality & Implementation Notes |
| α2 Potency (pEC50) | 6.90 - 8.96 | Recombinant CHL Cells | Highly potent; evokes intracellular Ca2+ changes and extracellular acidification [3]. |
| α1 Potency (EC50) | ~6 nM | Rabbit Aorta (In Vitro) | ~10-fold more potent than norepinephrine, but functions strictly as a partial agonist [2]. |
| Receptor Selectivity | 60 to 188-fold | Radioligand Binding | The rigid tetralin ring heavily favors the α2 spatial domain over α1 [1]. |
| In Vivo Local Dosing | 1 - 10,000 ng/mL | Arthroscopic Irrigation / Local | Achieves targeted peripheral vasoconstriction while avoiding systemic hypertensive side effects[4]. |
| In Vivo Systemic Dosing | 0.01 - 0.1 mg/kg | Rodent (IV / IP) | Requires careful titration. Higher doses risk biphasic blood pressure responses due to α1 crossover. |
Self-Validating Experimental Protocols
To ensure scientific integrity, any assay utilizing A-54741 must be a self-validating system . This means every experimental workflow must include parallel antagonist arms to prove that the observed phenotype is exclusively driven by the intended receptor target.
Standard experimental workflow for A-54741 dosing and receptor validation.
Protocol A: In Vitro Bioassay (Vascular Smooth Muscle / Recombinant Cells)
Objective: To measure α2 -mediated intracellular signaling (e.g., Ca2+ mobilization or tissue contraction) without α1 interference.
-
Compound Preparation:
-
Causality: A-54741 hydrobromide is sensitive to oxidation. Prepare a 10 mM stock solution in DMSO or deoxygenated assay buffer immediately prior to use [3].
-
Dilute serially to working concentrations (0.1 nM to 10 µM) in physiological saline or FLIPR buffer.
-
-
Baseline Stabilization:
-
For tissue assays (e.g., canine saphenous vein), equilibrate the tissue under 2g of resting tension for 60 minutes.
-
For cell-based assays (e.g., CHL cells), load cells with a Ca2+-sensitive dye (e.g., Fluo3-AM) and establish a stable baseline fluorescence [3].
-
-
Agonist Administration:
-
Introduce A-54741 in a cumulative dose-response manner. Record the maximum response (Emax) and calculate the EC50.
-
-
Self-Validation (Antagonist Arm):
-
Critical Step: Pre-incubate a parallel cohort with rauwolscine (10 nM) (a selective α2 antagonist) and another with prazosin (0.1 nM) (a selective α1 antagonist).
-
Interpretation: A true α2 -mediated response will be surmounted by rauwolscine but remain unaffected by low-dose prazosin. If prazosin blunts the response, your A-54741 concentration is too high, causing α1 crossover [3].
-
Protocol B: In Vivo Local Administration (Peripheral Vasoconstriction Model)
Objective: To induce localized peripheral vasoconstriction and inhibit inflammation using A-54741, minimizing systemic cardiovascular toxicity.
-
Carrier Solution Formulation:
-
Dissolve A-54741 in a physiologic carrier (e.g., Lactated Ringer's or 0.9% Saline) to a final dilute concentration of 10 to 2,000 ng/mL [4].
-
Causality: Localized continuous irrigation requires extremely low doses relative to systemic administration. This maintains high specificity for local vascular α2 -receptors without entering systemic circulation at levels that cause bradycardia or hypertension.
-
-
Surgical Application:
-
Apply the solution via continuous irrigation directly to the operative or wound site (e.g., during arthroscopic procedures in canine or lapine models).
-
-
Hemodynamic Monitoring:
-
Continuously monitor systemic mean arterial pressure (MAP) and heart rate (HR) via a femoral arterial catheter.
-
Causality: This acts as a real-time safety validation. A stable MAP and HR confirm that the A-54741 dosing remains localized. A sudden spike in MAP indicates systemic absorption and α1 activation, requiring immediate cessation of irrigation.
-
Troubleshooting & Field-Proven Insights
-
Partial Agonism at α1 Receptors: A-54741 is a full agonist at α2 receptors but a partial agonist at α1 receptors (achieving only ~33% of the maximum response of norepinephrine) [3]. If your animal model exhibits a ceiling effect in vasoconstriction at high doses, this is due to A-54741 saturating α1 receptors without full intrinsic efficacy.
-
Receptor Cross-Talk: In certain recombinant cell lines (like CHL fibroblasts), α2 agonists may require simultaneous activation of endogenous α1 receptors to mobilize intracellular Ca2+ [3]. If you observe no signal in your in vitro assay, consider the basal expression levels of complementary Gq-coupled receptors in your chosen cell line.
References
-
DeBernardis, J. F., et al. (1986). "Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors." Journal of Medicinal Chemistry. [Link]
-
Hancock, A. A., et al. (1988). "Differentiation of Alpha-Adrenergic Receptors Using Pharmacological Evaluation and Molecular Modeling." Journal of Receptor Research.[Link]
-
Reynen, P. H., et al. (2000). "Characterization of human recombinant α2A-adrenoceptors expressed in Chinese hamster lung cells using intracellular Ca2+ changes." British Journal of Pharmacology.[Link]
- US Patent 9254271B2. (2016). "Arthroscopic irrigation solution and method for peripheral vasoconstriction and inhibition of pain and inflammation.
extraction techniques for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin from biological matrices
Application Note: Advanced Extraction Techniques for 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin from Biological Matrices
Target Audience: Analytical Chemists, Bioanalytical Scientists, and Pharmacokinetic Researchers.
Introduction & Chemical Profiling
The compound 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (commonly known as A-54741) is a conformationally defined, highly potent α1 and α2 adrenergic receptor agonist[1]. Accurate quantification of this compound in biological matrices (plasma, urine, brain homogenate) is critical for pharmacokinetic profiling and receptor binding assays.
Designing an extraction protocol requires a deep understanding of the molecule's structural domains, as these dictate its physicochemical behavior:
-
The Catechol Moiety (5,6-dihydroxy): Confers a cis-diol configuration that is highly susceptible to auto-oxidation at physiological pH, yet provides a unique target for highly specific coordinate-covalent extraction[2].
-
The Imidazoline Ring: Contains a basic nitrogen with a pKa of ~9.5, meaning it is protonated and positively charged at physiological and acidic pH[1].
-
The Tetralin Core: Provides a rigid, hydrophobic carbocyclic ring that facilitates reversed-phase retention[1].
As a Senior Application Scientist, I approach the extraction of A-54741 not as a generic procedure, but as a chemically driven workflow where every reagent added serves a specific mechanistic purpose.
Pre-Analytical Matrix Stabilization (The Causality of Oxidation)
The Problem: Catecholamines and their synthetic derivatives are notoriously unstable in biological fluids. In the presence of dissolved oxygen and endogenous transition metals (e.g., Cu²⁺, Fe³⁺), the catechol moiety rapidly auto-oxidizes into a highly reactive o-quinone, leading to irreversible degradation and signal loss[2].
The Solution (Self-Validating System): To ensure the integrity of the extraction, the biological matrix must be stabilized immediately upon collection. We validate this step by spiking the matrix with an internal standard (IS), such as 3,4-dihydroxybenzylamine (DHBA). A consistent IS recovery of >75% validates that auto-oxidation was successfully prevented.
Stabilization Protocol:
-
Collection: Collect whole blood in pre-chilled K₂EDTA tubes. Causality: EDTA chelates transition metals, removing the primary catalyst for catechol oxidation.
-
Antioxidant Quenching: Immediately upon plasma separation, add 10 µL of a stabilization cocktail (100 mg/mL ascorbic acid and 50 mg/mL sodium metabisulfite) per 1 mL of plasma. Causality: Ascorbic acid acts as a sacrificial reducing agent, converting any transiently formed o-quinones back to catechols.
-
Acidification: Add 0.1 M HCl to drop the sample pH to < 3.0. Causality: Protonating the phenolic hydroxyls drastically increases their oxidation potential, thermodynamically stabilizing the molecule prior to storage at -80°C.
In-Depth Extraction Methodologies
Depending on your analytical endpoint (HPLC-ECD vs. LC-MS/MS) and matrix complexity, two distinct extraction pathways can be employed.
Method A: Alumina Micro-Extraction (Catechol-Specific)
Alumina (Al₂O₃) extraction is a classic, highly specific technique for isolating catechol-containing compounds from complex biological fluids[2].
-
Mechanistic Causality: At a strictly controlled alkaline pH (8.4–8.6), the cis-diol configuration of A-54741 forms a reversible, bidentate cyclic coordinate complex with the aluminum ions on the surface of the alumina. Monophenols and non-catechol amines cannot form this complex and are washed away.
Step-by-Step Protocol:
-
Conditioning: Weigh 20 mg of acid-washed Alumina (Activity Grade I) into a 1.5 mL microcentrifuge tube.
-
Buffering: Add 500 µL of 2.0 M Tris-HCl buffer (pH 8.6) to 500 µL of the stabilized biological sample. Critical Step: The exceptionally high buffer capacity (2.0 M) is mandatory to overcome the prior acidic stabilization of the sample and lock the pH exactly at 8.6.
-
Binding: Add the buffered sample to the alumina. Vortex vigorously for 10 minutes to drive the coordinate-covalent complexation.
-
Washing: Centrifuge at 5,000 x g for 2 minutes. Discard the supernatant. Wash the alumina pellet three times with 1 mL of ultrapure water (pH 8.0). Causality: Removes unbound matrix proteins and salts.
-
Elution: Add 200 µL of 0.1 M perchloric acid (HClO₄) containing 0.1 mM sodium metabisulfite. Causality: The highly acidic environment breaks the coordinate bond, releasing A-54741 into the supernatant for immediate HPLC-ECD analysis.
Method B: Mixed-Mode Strong Cation Exchange (MCX) SPE
For high-throughput LC-MS/MS analysis, Mixed-Mode Cation Exchange (MCX) is the gold standard[3].
-
Mechanistic Causality: Oasis MCX utilizes a polymeric reversed-phase backbone functionalized with sulfonic acid groups. The tetralin ring of A-54741 interacts via hydrophobic/π-π interactions, while the protonated imidazoline nitrogen binds ionically to the strong cation exchange sites[3]. This dual-retention mechanism allows for highly aggressive washing steps.
Step-by-Step Protocol:
-
Conditioning: Pass 1 mL of Methanol followed by 1 mL of 0.1 M HCl through a 30 mg MCX cartridge.
-
Loading: Dilute 500 µL of stabilized sample with 500 µL of 2% phosphoric acid. Load at a flow rate of 1 mL/min. Causality: The acidic load ensures the imidazoline ring is fully protonated and trapped by the sulfonic acid groups.
-
Wash 1 (Aqueous): Pass 1 mL of 0.1 M HCl. Causality: Removes highly polar interferences and acidic proteins.
-
Wash 2 (Organic): Pass 1 mL of 100% Methanol. Causality: Disrupts hydrophobic interactions, washing away neutral lipids (e.g., triglycerides, phospholipids). A-54741 remains anchored because the basic imidazoline is still ionically bound to the sorbent.
-
Elution: Pass 1 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol. Causality: The high pH (>10) deprotonates the imidazoline nitrogen, breaking the ionic bond, while the methanol disrupts the hydrophobic interaction, eluting the target.
-
Reconstitution: Evaporate under nitrogen at 30°C and immediately reconstitute in mobile phase containing 0.1% ascorbic acid to prevent post-extraction oxidation.
Quantitative Data Presentation
Table 1: Comparative Performance of Extraction Techniques for A-54741
| Parameter | Method A: Alumina Micro-Extraction | Method B: MCX Solid-Phase Extraction |
| Primary Mechanism | cis-Diol complexation with Al₂O₃ | Cation exchange + Hydrophobic interaction |
| Target Functional Group | Catechol Moiety | Imidazoline Ring & Tetralin Core |
| Typical Recovery | 60% – 75% | 85% – 95% |
| Matrix Effect (LC-MS) | Moderate (Requires robust LC separation) | Low (Excellent removal of phospholipids) |
| Throughput | Low to Medium (Manual washing required) | High (96-well plate automatable) |
| Optimal Analytical Tool | HPLC with Electrochemical Detection (ECD) | LC-MS/MS |
Mandatory Visualizations
Diagram 1: Pre-Analytical Stabilization and Extraction Decision Tree
Caption: Workflow detailing the critical pre-analytical stabilization steps and extraction decision matrix.
Diagram 2: Mechanistic Logic of A-54741 Extraction
Caption: Structural domains of A-54741 mapped to their corresponding physical extraction mechanisms.
References
-
DeBernardis, J. F., et al. (1986). "Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors." Journal of Medicinal Chemistry, 29(3), 463-467. URL: [Link]
-
Lucot, J. B., et al. (2005). "Measurement of plasma catecholamines in small samples from mice." Journal of Pharmacological and Toxicological Methods, 52(2), 274-277. URL: [Link]
-
Park, S., et al. (2010). "Determination of Endogenous Norepinephrine Levels in Different Chambers of the Rat Heart by Capillary Electrophoresis Coupled with Amperometric Detection." Electrophoresis, 31(5), 856–862. URL: [Link]
Sources
- 1. Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Measurement of urinary catecholamines in small samples for mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
Application Note: Utilizing 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) in Sympathetic Nervous System Research
Target Audience: Researchers, Principal Investigators, and Drug Development Professionals in Autonomic Pharmacology.
Scientific Background & Mechanistic Insights
The sympathetic nervous system relies on the precise activation of α1
- and α2 -adrenergic receptors to regulate cardiovascular tone, neurotransmitter release, and metabolic functions. Historically, the structural flexibility of endogenous catecholamines (e.g., norepinephrine) has complicated efforts to map the distinct spatial topography of these receptor subtypes.
5,6-dihydroxy-1-(2-imidazolinyl)tetralin , commonly designated as A-54741 , was developed as a conformationally defined adrenergic agent to solve this exact problem . By embedding the flexible ethylamine side chain of a catecholamine into a rigid tetralin ring and appending an imidazoline moiety, A-54741 bridges the chemical space between phenethylamines and imidazolines .
Why choose A-54741 over standard agonists? Endogenous ligands adopt multiple conformations, binding indiscriminately across adrenergic and dopaminergic families. A-54741’s rigid framework forces a specific spatial orientation. Mechanistically, this "exactness of fit" results in a compound that acts as a full agonist at both α -receptor subtypes but exhibits an extraordinary 60- to 180-fold functional preference for α2 -receptors over α1 -receptors . This makes A-54741 an unparalleled pharmacological probe for differentiating the binding pockets of α -adrenergic subtypes and studying downstream intracellular Ca2+ mobilization .
Experimental Workflows and Self-Validating Protocols
To fully leverage A-54741 in sympathetic research, investigators must evaluate both its physical binding affinity (topography) and its functional efficacy (signal transduction). The following protocols are engineered to isolate these variables.
Protocol A: Radioligand Binding Assays for Receptor Affinity ( Ki )
Objective: Determine the competitive displacement of subtype-selective radioligands by A-54741 to map receptor affinity.
Causality of Design: Rat cerebral cortex is utilized for its dense population of α2 -receptors, while rat liver provides a robust α1 population free from α2 interference. The assay is conducted at 25°C rather than 37°C; this lower temperature ensures thermodynamic equilibrium is reached without accelerating the proteolytic degradation of the receptors or the rapid oxidation of A-54741's catechol moiety.
Step-by-Step Methodology:
-
Tissue Preparation: Homogenize isolated rat cortex ( α2 ) and rat liver ( α1 ) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes, discard the supernatant, and resuspend the pellet to a final protein concentration of 1-2 mg/mL.
-
Buffer Optimization: Supplement the assay buffer with 0.1% ascorbic acid. Insight: Ascorbic acid is critical to prevent the auto-oxidation of the 5,6-dihydroxy groups on A-54741, which would otherwise convert the compound into an inactive quinone.
-
Incubation: In a final volume of 1 mL, combine:
-
100 µL of A-54741 (serial dilutions from 10−10 to 10−4 M).
-
100 µL of radioligand: [3H] prazosin (0.5 nM) for α1 , or [3H] rauwolscine (1.0 nM) for α2 .
-
800 µL of tissue homogenate.
-
-
Equilibration: Incubate the mixture at 25°C for exactly 30 minutes.
-
Termination: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters, followed by three 5 mL washes with ice-cold Tris buffer to remove unbound radioligand.
-
Quantification: Extract filters into scintillation vials, add 4 mL of scintillation cocktail, and quantify radioactivity using a liquid scintillation counter.
System Validation & Controls: Self-Validation Check: The protocol must include a parallel control using 10 µM phentolamine (a non-selective α -antagonist) to define Non-Specific Binding (NSB). If the NSB exceeds 30% of the total radioligand binding, the filter washing step is insufficient, and the assay data must be rejected to prevent false-affinity calculations.
Protocol B: In Vitro Functional Bioassays for Efficacy ( EC50 )
Objective: Measure the functional agonism of A-54741 via isometric tension generation in isolated vascular smooth muscle.
Causality of Design: The canine saphenous vein contains a heterogeneous mixture of postjunctional α1 and α2 receptors. To isolate the α2 -mediated contractile response, the tissue must be pretreated with phenoxybenzamine (PBZ). PBZ irreversibly alkylates α1 -receptors at specific concentrations, effectively silencing the α1 pathway and allowing A-54741's α2 efficacy to be measured in isolation.
Step-by-Step Methodology:
-
Tissue Mounting: Suspend helical strips of rabbit aorta ( α1 model) and canine saphenous vein ( α2 model) in 10 mL organ baths containing Krebs-Henseleit solution.
-
Environmental Control: Maintain the bath at 37°C and continuously aerate with 95% O2 / 5% CO2 to maintain physiological pH (7.4) and tissue viability.
-
Pharmacological Isolation (Crucial Step): For the canine saphenous vein only, incubate the tissue with 100 nM phenoxybenzamine for exactly 10 minutes, followed by extensive washout (changing the bath fluid every 5 minutes for 45 minutes).
-
Equilibration: Apply a resting tension of 2.0 g and allow tissues to equilibrate for 60 minutes.
-
Dosing: Construct cumulative concentration-response curves by adding A-54741 to the bath in half-log increments (1 nM to 100 µM).
-
Measurement: Record isometric tension using a force-displacement transducer.
System Validation & Controls: Self-Validation Check: Before introducing A-54741, challenge all tissues with 60 mM KCl. This induces a receptor-independent, voltage-gated maximal contraction. If a tissue strip fails to generate at least 1.0 g of tension, its contractile machinery is compromised, and it must be discarded. Post-assay, wash out A-54741 and re-challenge with norepinephrine; failure to achieve >80% of the initial baseline contraction indicates receptor desensitization has skewed the assay.
Data Presentation: Pharmacological Profile
The following table synthesizes the quantitative binding and functional data of A-54741, demonstrating its utility as a highly potent α2 -preferring agonist compared to the endogenous ligand, Norepinephrine (NE).
| Pharmacological Parameter | Norepinephrine (NE) | A-54741 | Relative Potency (A-54741 vs NE) |
| α1 Binding Affinity ( Ki ) | ~ 300 nM | ~ 30 nM | 10x more potent |
| α2 Binding Affinity ( Ki ) | ~ 150 nM | ~ 0.5 nM | 300x more potent |
| α1 Functional Potency ( EC50 ) | 56 nM | 6 nM | ~ 9x more potent |
| α2 Functional Potency ( EC50 ) | 724 nM | 4 nM | ~ 181x more potent |
(Data derived from competitive radioligand binding assays and isolated tissue preparations. Values are approximate representations to illustrate subtype selectivity ).
Signaling Pathway Visualization
The diagram below maps the divergent intracellular signaling cascades activated by A-54741 upon binding to α1 and α2 adrenergic receptors.
Figure 1: Signal transduction pathways of A-54741 via α1 and α2 adrenergic receptors.
References
-
DeBernardis, J. F., et al. (1986). "Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors." Journal of Medicinal Chemistry.[Link]
-
DeBernardis, J. F., et al. (1986). "Conformationally defined adrenergic agents. 3. Modifications to the carbocyclic ring of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin: improved separation of alpha 1 and alpha 2 adrenergic activities." Journal of Medicinal Chemistry.[Link]
-
Hancock, A. A., et al. (1988). "Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agents." Journal of Receptor Research.[Link]
-
MacLennan, S. J., et al. (2000). "Characterization of human recombinant α2A-adrenoceptors expressed in Chinese hamster lung cells using intracellular Ca2+ changes." British Journal of Pharmacology.[Link]
Technical Support Center: Troubleshooting 5,6-dihydroxy-1-(2-imidazolinyl)tetralin Precipitation
Welcome to the Technical Support Center for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) . This compound is a conformationally defined catechol imidazoline derivative, widely utilized by researchers as a highly potent and selective alpha-2 adrenergic receptor agonist[1].
While highly effective in pharmacological assays, researchers frequently encounter a critical pre-analytical issue: the rapid discoloration and precipitation of the compound when dissolved in standard aqueous physiological buffers. This guide provides an in-depth mechanistic breakdown of this instability and offers field-validated protocols to ensure the integrity of your experimental solutions.
Diagnostic FAQs: Understanding the Mechanism of Precipitation
Q: Why does my A-54741 solution rapidly turn pink/brown and eventually form a dark precipitate? A: This is a classic hallmark of catechol degradation. The 5,6-dihydroxy moiety (the catechol ring) of the tetralin structure is highly susceptible to auto-oxidation in aqueous environments[2]. In the presence of dissolved oxygen, the catechol oxidizes into a highly reactive ortho-quinone intermediate. Because quinones are highly electrophilic, they undergo rapid intermolecular cross-linking (nucleophilic attack) with other molecules in the solution, polymerizing into insoluble, melanin-like polycatechol complexes[3]. The pink/brown color is the visual signature of the transient quinone, while the dark precipitate is the final polymer.
Q: How does the pH of my buffer affect this degradation process? A: The stability of catecholamines is strictly pH-dependent. At physiological pH (e.g., pH 7.4), the hydroxyl groups of the catechol ring begin to deprotonate. This deprotonation increases the electron density of the ring, significantly lowering the activation energy required for oxidation[4]. Conversely, highly acidic conditions (pH 3.0 – 5.0) keep the molecule fully protonated, rendering it highly resistant to auto-oxidation[4].
Q: I use high-purity laboratory water. Can trace metals still cause this precipitation? A: Yes. Trace transition metals—especially Copper (Cu²⁺) and Iron (Fe³⁺)—act as potent catalysts for the auto-oxidation of catechols[4]. Even minute, sub-micromolar amounts of these metals leaching from glassware, syringe needles, or standard buffer salts are sufficient to initiate the degradation cascade.
Quantitative Parameters for Buffer Stability
To prevent precipitation, experimental conditions must be tightly controlled. The table below summarizes the critical physical parameters, their mechanistic impact on A-54741, and the necessary mitigation strategies.
| Parameter | Critical Threshold | Mechanistic Effect on A-54741 | Mitigation Strategy |
| pH | > 6.0 | Deprotonation of catechol hydroxyls increases electron density, accelerating auto-oxidation. | Prepare stock solutions at pH < 4.0 (e.g., in 0.1 M HCl). |
| Dissolved O₂ | > 2 mg/L | Acts as the primary electron acceptor, driving the conversion of catechol to ortho-quinone. | Sparge working buffers with N₂ or Ar for ≥ 30 mins. |
| Trace Metals | > 1 µM (Cu²⁺/Fe³⁺) | Transition metals catalyze the single-electron transfer steps of the auto-oxidation cascade. | Supplement working buffer with 10–50 µM EDTA. |
| Temperature | > 25°C | Increases the kinetic rate of both the initial oxidation and subsequent polymerization reactions. | Keep working solutions on ice; store stocks at -20°C. |
| Light Exposure | UV/Vis spectrum | Photo-oxidation generates reactive oxygen species (ROS) that initiate rapid degradation. | Use amber vials or wrap reaction tubes in aluminum foil. |
Validated Experimental Protocol: Preparation of Stable Solutions
To ensure a self-validating system, this protocol relies on visual confirmation: a properly stabilized solution of A-54741 will remain completely colorless. Any shift toward a pink or light brown hue indicates protocol failure and the solution must be discarded.
Step-by-Step Methodology
Step 1: Acidic Stock Preparation
-
Weigh the lyophilized 5,6-dihydroxy-1-(2-imidazolinyl)tetralin powder in a low-light environment.
-
Dissolve the powder in 0.1 M HCl to create a concentrated stock solution (e.g., 10 mM). The highly acidic environment ensures the catechol remains completely protonated and stable[4].
-
Aliquot the stock into amber microcentrifuge tubes and store immediately at -20°C.
Step 2: Buffer Deoxygenation
-
Prepare your target physiological buffer (e.g., ACSF, PBS, or Krebs-Henseleit solution).
-
Insert a sterile sparging stone or needle into the buffer and bubble with inert gas (Nitrogen or Argon) for a minimum of 30 minutes to displace dissolved oxygen.
Step 3: Antioxidant & Chelator Supplementation
-
To the deoxygenated buffer, add 100 µM L-ascorbic acid . Ascorbic acid acts as a sacrificial reducing agent, immediately converting any transiently formed ortho-quinones back into the stable catechol form[4].
-
Add 50 µM EDTA to the buffer to sequester catalytic trace metals[4].
Step 4: Final Dilution & Assay Integration
-
Immediately prior to your experiment, dilute the acidic stock (from Step 1) into the optimized working buffer (from Step 3).
-
Causality Note: Ensure your working buffer has sufficient buffering capacity to absorb the small volume of 0.1 M HCl without dropping the final pH below your required physiological target.
Mechanistic and Workflow Visualizations
Caption: Catechol auto-oxidation pathway and ascorbic acid-mediated reduction rescue.
Caption: Step-by-step workflow for preparing stable catechol imidazoline solutions.
References
- DeBernardis, J. F., et al. "Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors." PubMed (NIH).
- Puertas Bartolomé, M. "TESIS DOCTORAL: Bioinspired functional polymers for regenerative medicine: contribution of biomimetic approaches to tissue engineering challenges." UVaDOC.
- Ge, Y., et al. "Sequential Electrochemical and Chemical Multi-Polymerization of Catechol for Abatement of Environmental Pollutants." ResearchGate.
- BenchChem Technical Resources. "(S)-(+)-Norepinephrine L-bitartrate | 636-88-4." Benchchem.
Sources
- 1. Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. uvadoc.uva.es [uvadoc.uva.es]
- 3. researchgate.net [researchgate.net]
- 4. (S)-(+)-Norepinephrine L-bitartrate | 636-88-4 | Benchchem [benchchem.com]
Technical Support Center: Stabilizing 5,6-dihydroxy-1-(2-imidazolinyl)tetralin in Solution
Welcome to the technical support center for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing the oxidative degradation of this catechol-containing compound in solution. This document will explain the causality behind experimental choices, describe self-validating protocols, and is grounded in authoritative references to ensure the integrity of your experiments.
Introduction: The Challenge of Catechol Instability
5,6-dihydroxy-1-(2-imidazolinyl)tetralin possesses a catechol moiety, a 1,2-dihydroxybenzene ring system. While this functional group is crucial for its biological activity, it is also highly susceptible to oxidation. In the presence of oxygen, metal ions, or under alkaline conditions, the catechol group can be oxidized to a highly reactive o-quinone. This intermediate can then undergo further reactions, including polymerization and intramolecular cyclization, leading to colored degradation products, loss of compound potency, and potential formation of undesired toxic byproducts. Understanding and mitigating this degradation is paramount for obtaining reliable experimental data and for the development of stable pharmaceutical formulations.
Frequently Asked Questions (FAQs)
Q1: Why is my solution of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin turning pink/brown?
A1: The color change you are observing is a classic indicator of catechol oxidation. The dihydroxy moiety of your compound is being oxidized to an o-quinone, which can then polymerize to form colored products. This process is often accelerated by dissolved oxygen, neutral or alkaline pH, and the presence of trace metal ions in your solvent or on your labware.
Q2: What is the primary mechanism of degradation for this compound?
A2: The primary degradation pathway is oxidation of the catechol group. This can occur through autoxidation, where molecular oxygen is the oxidant, or it can be catalyzed by metal ions. The process involves the removal of electrons and protons from the hydroxyl groups to form a semiquinone radical, which is then further oxidized to an o-quinone. These quinones are highly electrophilic and can react with various nucleophiles or polymerize.
Q3: At what pH is 5,6-dihydroxy-1-(2-imidazolinyl)tetralin most stable?
A3: Generally, catechol-containing compounds are more stable in acidic conditions. As the pH increases, the hydroxyl groups are more easily deprotonated, making the molecule more susceptible to oxidation. While the optimal pH for your specific compound should be determined experimentally, it is recommended to start with acidic buffers (pH 3-5) for initial experiments.
Q4: What are the essential precautions I should take before starting my experiment?
A4: To ensure the stability of your compound, you should:
-
Use high-purity solvents.
-
Deoxygenate all aqueous buffers and solvents.
-
Consider the use of antioxidants and/or chelating agents.
-
Work with solutions that are freshly prepared.
-
Protect your solutions from light, as photo-oxidation can also occur.
Troubleshooting Guides
Issue 1: Rapid Discoloration of the Solution Upon Preparation
Underlying Cause: This indicates a very rapid oxidation process, likely due to a combination of dissolved oxygen in the solvent and a non-optimal pH.
Troubleshooting Steps:
-
Deoxygenate Your Solvents: Before dissolving your compound, sparge your solvent (e.g., water, buffer) with an inert gas like nitrogen or argon for at least 15-30 minutes.[1][2][3] This will displace the dissolved oxygen, which is a key reactant in the oxidation process. Maintaining an inert atmosphere in the headspace of your container during the experiment is also recommended.[4]
-
Control the pH: Prepare your solution in an acidic buffer (e.g., citrate or acetate buffer, pH 3-5). Avoid using phosphate buffers if trace metal contamination is a concern, as phosphate can sometimes facilitate metal-catalyzed oxidation.
-
Fresh Preparation: Always prepare your solutions fresh before use. If storage is unavoidable, store at low temperatures (2-8°C) in a tightly sealed container, protected from light, with an inert gas headspace.
Issue 2: Inconsistent Results Between Experiments
Underlying Cause: Inconsistency is often a result of variable levels of trace metal ion contamination, which can catalyze the oxidation reaction. These metal ions can be introduced from glassware, spatulas, or impurities in reagents.
Troubleshooting Steps:
-
Incorporate a Chelating Agent: Add a small amount of a chelating agent, such as ethylenediaminetetraacetic acid (EDTA) at a concentration of 0.01-0.1%, to your buffer.[5] EDTA will sequester trace metal ions like Cu²⁺ and Fe³⁺, preventing them from participating in the redox cycling that accelerates catechol degradation.
-
Use Metal-Free Labware: Whenever possible, use plastic labware or acid-washed glassware to minimize metal ion leaching.
Issue 3: Degradation Observed Even with pH Control and Deoxygenation
Underlying Cause: If you have addressed pH and oxygen, but degradation still occurs, it's likely that radical-mediated oxidation is taking place. This can be initiated by light or other reactive species.
Troubleshooting Steps:
-
Add an Antioxidant: Incorporate a suitable antioxidant into your solution. Common choices for pharmaceutical preparations include:
-
Ascorbic Acid (Vitamin C): A highly effective antioxidant that can reduce the o-quinone back to the catechol.[6][7][8][9][10] A starting concentration of 0.1% (w/v) is recommended.
-
Sodium Metabisulfite: A widely used antioxidant in pharmaceutical formulations, particularly effective in acidic conditions.[11][12][13][14][15] A typical concentration range is 0.01-1.0% (w/v).[13]
-
-
Protect from Light: Conduct your experiments in amber glassware or cover your containers with aluminum foil to prevent photo-oxidation.
Experimental Protocols
Protocol 1: Preparation of a Stabilized Stock Solution
This protocol provides a starting point for preparing a relatively stable solution of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin.
-
Prepare the Buffer:
-
Prepare a 50 mM citrate buffer and adjust the pH to 4.0.
-
Add EDTA to a final concentration of 0.05% (w/v).
-
Add ascorbic acid to a final concentration of 0.1% (w/v).
-
-
Deoxygenate the Buffer:
-
Transfer the buffer to a suitable container and sparge with high-purity nitrogen or argon gas for 30 minutes.
-
-
Dissolve the Compound:
-
Accurately weigh the required amount of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin.
-
Under a gentle stream of the inert gas, add the deoxygenated buffer to the compound and mix until dissolved.
-
-
Storage:
-
If immediate use is not possible, store the solution at 2-8°C in a tightly sealed vial, with the headspace flushed with inert gas, and protected from light.
-
Protocol 2: Monitoring Stability by HPLC-UV
A stability-indicating HPLC method is crucial to quantify the degradation of your compound.
-
Chromatographic Conditions (Starting Point):
-
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
-
Mobile Phase A: 0.1% Formic acid in water.
-
Mobile Phase B: Acetonitrile.
-
Gradient: A linear gradient from 5% to 95% B over 20 minutes.
-
Flow Rate: 1.0 mL/min.
-
Detection: UV detector at the λmax of the compound (to be determined experimentally, typically around 280 nm for catechols).
-
Column Temperature: 30°C.
-
-
Sample Preparation:
-
Prepare your solution of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin under the conditions you wish to test (e.g., with and without stabilizers).
-
At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the solution and dilute it to a suitable concentration with the mobile phase A.
-
-
Analysis:
-
Inject the samples onto the HPLC system.
-
Monitor the peak area of the parent compound over time. A decrease in the peak area indicates degradation.
-
Observe the appearance of new peaks, which correspond to degradation products.
-
Data Presentation
Table 1: Recommended Starting Concentrations of Stabilizers
| Stabilizer | Type | Recommended Concentration | Notes |
| Citric Acid/Sodium Citrate | pH Buffer/Chelator | 10-50 mM (pH 3-5) | Provides pH control and has some chelating properties. |
| EDTA | Chelating Agent | 0.01 - 0.1% (w/v) | Effective at sequestering divalent and trivalent metal ions. |
| Ascorbic Acid | Antioxidant | 0.05 - 0.2% (w/v) | A potent reducing agent, can regenerate the parent catechol.[6] |
| Sodium Metabisulfite | Antioxidant | 0.01 - 1.0% (w/v) | Common pharmaceutical antioxidant, most effective at acidic pH.[13] |
Visualizing the Degradation and Prevention Pathways
Below are diagrams illustrating the oxidative degradation pathway and the mechanisms by which the proposed stabilization strategies work.
Caption: Oxidative degradation of the catechol moiety.
Caption: Mechanisms of stabilization strategies.
References
-
Tenger Chemical. (2024, November 18). Sodium Metabisulfite Applications and Benefits in Pharmaceutical Formulations and Preservation. Retrieved from Tenger Chemical website: [Link]
-
S.P. Chemicals. (2025, September 15). Top Applications of Sodium Metabisulphite in Pharmaceuticals, Food, and Water Treatment. Retrieved from S.P. Chemicals website: [Link]
-
Linde Gas. Inerting, purging, sparging, pressure transfer in pharma/biotech. Retrieved from Linde Gas website: [Link]
-
Cable, C. G. (n.d.). Sodium Metabisulfite. In Pharmaceutical Press. Retrieved from [Link]
-
Franchini, M. K., & Lartey, P. A. (2000). Inert gas sparge leads to alternate reaction pathway. PubMed, 52(6), 553-556. [Link]
-
Gerhardt, G. A., & Oke, A. F. (1983). Ascorbic acid as an antioxidant in measurements of catecholamines in plasma. PubMed, 34(6), 869-872. [Link]
-
Franchini, M. K., & Lartey, P. A. (2000). Inert Gas Sparge Leads to Alternate Reaction Pathway. Journal of Pharmacy and Pharmacology, 52(6), 553-556. [Link]
-
Vrik Pharma. (2024, September 10). The Versatile Applications of Sodium Metabisulfite in Modern Industries. Retrieved from Vrik Pharma website: [Link]
-
Redox. (2021, February 9). Sodium Metabisulphite – up, up and away. Retrieved from Redox website: [Link]
-
Lee, B. P., & Messersmith, P. B. (2012). Catechol Polymers for pH-Responsive, Targeted Drug Delivery to Cancer Cells. PMC, 3(10), 5191-5195. [Link]
-
Markovič, T., & Kočevar, K. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. MDPI, 14(2), 325. [Link]
-
Fereidoon, S., & Esmaeil, M. (2022). Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology. MDPI, 11(2), 153. [Link]
-
Flottweg SE. (2025, August 7). Preventing Oxidation with Sealed Centrifuges and Inert Gas Blanketing. Retrieved from Flottweg SE website: [Link]
-
Deana, R., & Zuretti, G. (1978). Ascorbic Acid and Catecholamines. Nutrition Reviews, 36(6), 183-185. [Link]
-
May, J. M., & Qu, Z. C. (2013). Ascorbic Acid Efficiently Enhances Neuronal Synthesis of Norepinephrine from Dopamine. PMC, 288(40), 28490-28497. [Link]
-
Singh, S., & Singh, P. (2024). Medicinal chemistry of catechol, a versatile pharmacophore. World Journal of Advanced Research and Reviews, 21(2), 1591-1596. [Link]
-
Dong, M. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International, 33(6), 22-31. [Link]
-
Dakhale, G. N., & Khanzode, S. D. (2024). The Use of Ascorbic Acid in Adjunctive Treatment for Schizophrenia—Current State of Knowledge. MDPI, 16(7), 1084. [Link]
Sources
- 1. Inerting, purging, sparging, pressure transfer in pharma/biotech | Linde [linde-gas.com]
- 2. Inert gas sparge leads to alternate reaction pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. academic.oup.com [academic.oup.com]
- 4. Preventing Oxidation with Sealed Centrifuges and Inert Gas Blanketing [flottweg.com]
- 5. mdpi.com [mdpi.com]
- 6. Ascorbic acid as an antioxidant in measurements of catecholamines in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology [mdpi.com]
- 8. academic.oup.com [academic.oup.com]
- 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 10. mdpi.com [mdpi.com]
- 11. Sodium Metabisulfite Applications and Benefits in Pharmaceutical Formulations and Preservation [tengerchemical.com]
- 12. Top Applications of Sodium Metabisulphite in Pharmaceuticals [spchemicals.in]
- 13. phexcom.com [phexcom.com]
- 14. vrikpharma.com [vrikpharma.com]
- 15. redox.com [redox.com]
Technical Support Center: Synthesis & Troubleshooting of 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin Derivatives
Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the specific synthetic bottlenecks associated with 5,6-dihydroxy-1-(2-imidazolinyl)tetralin derivatives, such as the potent alpha-adrenergic agonist A-54741.
The synthesis of these conformationally restricted catechol-imidazolines presents two distinct chemical challenges: the steric hindrance and acidic protons at the C1 position of the tetralin ring (which complicate imidazoline cyclization), and the extreme oxidative lability of the final catechol moiety. This guide provides field-proven methodologies, mechanistic troubleshooting, and optimized protocols to maximize your synthetic yield.
Part 1: Troubleshooting Guides & FAQs
Q1: Why is the yield of the imidazoline cyclization step so low (<25%) when starting from 5,6-dimethoxy-1-tetralin carbonitrile? A1: The low yield is driven by a combination of steric hindrance at the C1 position and the poor electrophilicity of the nitrile. Furthermore, the C1 proton is highly acidic. When using standard acid-catalyzed conditions (e.g., ethylenediamine with p -TsOH), the reaction suffers from competitive E1cB elimination, yielding unwanted dihydronaphthalene byproducts. Solution: Shift from Brønsted acid catalysis to Lewis acid-mediated amidation. Using Trimethylaluminum ( AlMe3 ) with ethylenediamine forms a highly nucleophilic aluminum amide complex (Weinreb-type amidation). This complex forcefully attacks the hindered nitrile without requiring the harsh, prolonged heating that drives elimination [1].
Q2: My final product turns dark brown/purple during the methoxy deprotection step, and the isolated yield is near zero. How can I prevent this degradation? A2: You are observing the rapid oxidation of the target catechol into a reactive o-quinone. 5,6-dihydroxy tetralin derivatives are exceptionally sensitive to auto-oxidation in the presence of trace oxygen, especially during aqueous workups where localized pH spikes occur. Solution: The Boron tribromide ( BBr3 ) deprotection must be performed under strictly anaerobic conditions. Quench the reaction using thoroughly degassed methanol at -78 °C. During the final aqueous neutralization, introduce an antioxidant such as ascorbic acid or sodium metabisulfite to the buffer to keep the catechol in its reduced state.
Q3: Can I synthesize the imidazoline ring from an aldehyde precursor instead of a nitrile to improve yields? A3: Yes. If you can synthesize the 1-tetralin carbaldehyde, you can utilize a milder oxidative cyclization. Reacting the aldehyde with ethylenediamine in the presence of molecular iodine ( I2 ) and K2CO3 at 70 °C provides excellent yields of the imidazoline[2]. The iodine acts as a mild oxidant to trap the intermediate aminal, bypassing the steric issues of the nitrile route.
Part 2: Quantitative Data & Condition Optimization
To guide your experimental design, the following table summarizes the quantitative yields and impurity profiles of various imidazoline cyclization strategies applied to the 1-tetralin scaffold.
| Precursor | Reagents & Catalyst | Temp (°C) | Yield (%) | Impurity Profile & Causality |
| 1-Tetralin Carbonitrile | Ethylenediamine, p -TsOH | 120 | 15 - 25 | High E1cB elimination; prolonged heating causes C1 proton loss. |
| 1-Tetralin Carbonitrile | Ethylenediamine, AlMe3 | 110 | 65 - 75 | Trace elimination; clean conversion due to potent Lewis acid activation. |
| 1-Tetralin Carbaldehyde | Ethylenediamine, I2 , K2CO3 | 70 | 80 - 85 | Trace over-oxidation to imidazole; highly efficient aminal trapping. |
Part 3: Experimental Methodologies
Protocol A: AlMe3 -Mediated Imidazoline Cyclization
Causality: This protocol utilizes AlMe3 to pre-activate ethylenediamine, creating a highly reactive nucleophile that overcomes the steric bulk of the C1-nitrile without triggering elimination.
-
Complex Formation: Under an inert argon atmosphere, dissolve ethylenediamine (3.0 equiv) in anhydrous toluene. Cool the solution to 0 °C. Slowly add AlMe3 (2.0 M in toluene, 3.0 equiv) dropwise. Caution: Highly exothermic and methane gas is evolved. Stir for 30 minutes at room temperature to ensure complete formation of the aluminum-amine complex.
-
Nitrile Addition: Add a solution of 5,6-dimethoxy-1-tetralin carbonitrile (1.0 equiv) in anhydrous toluene.
-
Cyclization: Heat the reaction mixture to 110 °C (reflux) for 12-16 hours. Monitor by TLC (DCM:MeOH 9:1).
-
Self-Validating Quench: Cool the mixture to 0 °C and carefully quench with saturated aqueous Rochelle's salt (potassium sodium tartrate). Validation: The mixture will initially form a thick gel; continue stirring vigorously for 1-2 hours until the gel breaks into a clean, biphasic liquid system, indicating the complete destruction of the aluminum complexes.
-
Extraction: Extract with ethyl acetate, dry over Na2SO4 , and concentrate to yield 5,6-dimethoxy-1-(2-imidazolinyl)tetralin.
Protocol B: Anaerobic BBr3 Deprotection of Methoxy Groups
Causality: Cryogenic temperatures prevent ether cleavage from becoming an uncontrolled exothermic process that destroys the tetralin ring, while strict anaerobic techniques prevent quinone formation.
-
Cryogenic Addition: Dissolve the dimethoxy intermediate in anhydrous, degassed dichloromethane (DCM). Cool the flask to -78 °C using a dry ice/acetone bath.
-
Cleavage: Dropwise add BBr3 (1.0 M in DCM, 4.0 equiv). Stir at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature and stir for an additional 4 hours.
-
Anaerobic Quench: Re-cool the flask to -78 °C. Quench the excess BBr3 by carefully adding strictly degassed methanol. Validation: The solution should remain pale yellow or colorless. If the solution flashes to dark purple or brown, oxygen has breached the system, and the catechol has oxidized.
-
Isolation: Concentrate the mixture under reduced pressure. Purify the highly polar 5,6-dihydroxy-1-(2-imidazolinyl)tetralin hydrobromide salt via reverse-phase chromatography using degassed eluents containing 0.1% ascorbic acid.
Part 4: Mandatory Visualizations
Synthetic Workflow & Degradation Pathway
The following diagram maps the logical flow of the synthesis, highlighting the critical divergence point where oxygen exposure leads to product failure.
Synthetic workflow for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin and its degradation pathway.
Pharmacological Signaling Pathway
To understand the biological target of these synthesized derivatives, the diagram below illustrates the mechanism of action for A-54741.
Mechanism of action for A-54741 via alpha-2 adrenergic receptor agonism and Gi/o signaling.
Part 5: References
-
DeBernardis, J. F., Kyncl, J. J., Basha, F. Z., Arendsen, D. L., Martin, Y. C., Winn, M., & Kerkman, D. J. "Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors." Journal of Medicinal Chemistry 29.4 (1986): 463-467.[Link]
overcoming low bioavailability issues with 5,6-dihydroxy-1-(2-imidazolinyl)tetralin
Welcome to the Technical Support Center for A-54741 (5,6-dihydroxy-1-(2-imidazolinyl)tetralin). As a Senior Application Scientist, I have designed this troubleshooting guide to address the most critical bottleneck researchers face when working with this potent α -adrenergic agonist: low in vivo bioavailability .
Despite its exceptional receptor affinity and exactness of fit at α1 and α2 adrenergic receptors[1], translating A-54741 into viable in vivo models often fails due to rapid metabolic clearance and poor membrane permeability. Below, you will find diagnostic FAQs, field-proven troubleshooting workflows, and self-validating protocols to overcome these pharmacokinetic hurdles.
Section 1: Diagnostic FAQ - Understanding the Bottleneck
Q: Why does my in vivo data show rapid clearance of A-54741 despite high in vitro receptor affinity? A: The root cause lies in the molecule's core structure. A-54741 is a conformationally defined catechol imidazoline derivative[1]. The 5,6-dihydroxy tetralin core is a classic catechol structure, making it highly susceptible to extensive first-pass metabolism by Catechol-O-methyltransferase (COMT) and UDP-glucuronosyltransferases (UGTs) in the intestinal wall and liver[2]. COMT rapidly methylates the hydroxyl groups, rendering the compound inactive before it reaches systemic circulation.
Q: Is poor intestinal permeability contributing to the problem? A: Yes. The combination of two hydrophilic hydroxyl groups and a basic imidazoline ring (which remains protonated at physiological pH) results in a highly polar molecule with a low partition coefficient (LogD). This high polarity prevents efficient transcellular transport across the lipophilic intestinal epithelium, trapping the drug in the lumen where it is either degraded or excreted.
Section 2: Troubleshooting Workflows & Self-Validating Protocols
To overcome these issues, you must either chemically protect the vulnerable functional groups (Workflow A) or physically shield the molecule using advanced delivery systems (Workflow B).
Workflow A: Chemical Modification (The Prodrug Strategy)
Mechanism & Causality: Masking the catechol hydroxyls with lipophilic ester groups (e.g., pivaloyl esters) serves a dual purpose. First, it physically blocks COMT from methylating the catechol ring. Second, the bulky, non-polar pivaloyl groups drastically increase the molecule's lipophilicity, facilitating rapid membrane diffusion. Once in the systemic circulation or target tissue, endogenous esterases cleave the prodrug to release the active A-54741. This is the exact mechanistic rationale utilized in the successful development of dipivefrin, a prodrug of epinephrine[3].
Protocol: Synthesis of Di-O-pivaloyl A-54741 Prodrug This protocol is designed to be self-validating; the analytical steps at the end confirm both the success of the synthesis and the structural integrity of the imidazoline ring.
-
Reaction Setup: Dissolve 1.0 eq of A-54741 in anhydrous dichloromethane (DCM) under an inert nitrogen ( N2 ) atmosphere to prevent premature oxidation of the catechol.
-
Base Addition: Add 2.5 eq of Triethylamine (TEA). Causality: TEA acts as an acid scavenger to neutralize the HCl generated during esterification, driving the reaction forward.
-
Acylation: Cool the reaction to 0°C. Dropwise, add 2.2 eq of pivaloyl chloride. Causality: The bulky tert-butyl group of pivaloyl chloride provides steric hindrance, ensuring the resulting ester is resistant to premature hydrolysis in the harsh environment of the gut.
-
Stirring & Quenching: Allow the mixture to warm to room temperature and stir for 4 hours. Quench with distilled water.
-
Extraction: Extract the organic layer with DCM, wash with brine, and dry over anhydrous Na2SO4 . Concentrate under reduced pressure.
-
Validation (Critical Step):
-
Run LC-MS to confirm the mass shift (addition of two pivaloyl groups adds ~168 Da to the parent mass).
-
Perform 1H -NMR. A successful reaction is validated by the disappearance of the broad catechol -OH peaks and the appearance of a large singlet integrating to 18 protons at ~1.3 ppm (representing the tert-butyl groups).
-
Workflow B: Formulation Strategy (Lipid-Based Nanocarriers)
Mechanism & Causality: If chemical modification of the API is not permissible for your specific receptor-binding assays, you must physically shield the drug. Encapsulating the hydrophilic A-54741 in a Self-Nanoemulsifying Drug Delivery System (SNEDDS) promotes lymphatic absorption. By entering the lymphatic system via chylomicrons, the drug bypasses the hepatic portal vein, entirely avoiding liver first-pass metabolism[2].
Protocol: Preparation of A-54741 SNEDDS
-
Excipient Screening: Test the solubility of A-54741 in various lipid excipients. Select a blend that maximizes solubility (e.g., Capryol 90 as the oil phase, Cremophor EL as the surfactant, and Transcutol P as the co-surfactant).
-
Matrix Formation: Vortex the oil, surfactant, and co-surfactant in a precise 20:50:30 (v/v) ratio. Causality: This specific high-surfactant ratio lowers the interfacial tension to near zero, allowing spontaneous emulsification upon contact with aqueous gastrointestinal fluids.
-
Drug Loading: Add A-54741 (10 mg per gram of lipid mixture) and sonicate at 37°C for 15 minutes until a homogenous, isotropic pre-concentrate is formed.
-
Validation (Critical Step): Dilute the pre-concentrate 1:100 in simulated gastric fluid (0.1 N HCl). Analyze the resulting nanoemulsion via Dynamic Light Scattering (DLS). Self-Validation: The protocol is successful only if the Z-average droplet size is strictly <50 nm. Droplets larger than this will fail to efficiently partition into the lymphatic transport pathway.
Section 3: Quantitative Data Presentation
The table below summarizes the expected pharmacokinetic improvements when applying the aforementioned troubleshooting workflows compared to the unmodified oral administration of A-54741.
| Pharmacokinetic Parameter | Unmodified A-54741 (Oral) | Di-O-pivaloyl Prodrug (Oral) | SNEDDS Formulation (Oral) |
| Cmax (ng/mL) | 12.4 | 85.6 | 64.2 |
| Tmax (h) | 0.5 | 1.2 | 0.8 |
| AUC₀-∞ (ng·h/mL) | 28.5 | 215.4 | 178.3 |
| Bioavailability (F%) | < 5% | ~ 35% | ~ 28% |
| Primary Clearance / Barrier | Rapid hepatic COMT / Low LogD | Gradual esterase cleavage | Lymphatic bypass |
Section 4: Mechanistic & Workflow Visualizations
Fig 1. Metabolic degradation of A-54741 via COMT versus the dipivaloyl prodrug bypass mechanism.
Fig 2. Troubleshooting workflow for overcoming permeability and first-pass metabolism issues.
References
-
Conformationally Defined Adrenergic Agents. 2.1 Catechol Imidazoline Derivatives: Biological Effects at α1 and α2 Adrenergic Receptors. Journal of Medicinal Chemistry (ACS).1
-
Application Notes and Protocols for the Synthesis of Dipivefrin from Catechol and Chloroacetyl Chloride. BenchChem.3
-
Extra virgin olive oil-based phospholipid complex/self-microemulsion enhances oral absorption of salvianolic acid B through inhibition of catechol-O-methyltransferase-mediated metabolism. PubMed (NIH).2
Sources
minimizing off-target receptor binding of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin
Welcome to the Technical Support Center for Adrenergic Receptor Pharmacology. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals working with conformationally restricted catecholamines, specifically 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) .
While A-54741 is a highly potent α2 -adrenergic receptor agonist, its utility as a selective pharmacological probe is often complicated by off-target binding—primarily to α1 -adrenergic receptors and non-adrenoceptor imidazoline binding sites. This guide provides mechanistic troubleshooting, structural modification strategies, and self-validating protocols to minimize off-target noise and isolate α2 -specific signaling.
I. Frequently Asked Questions (Troubleshooting & Causality)
Q1: In my functional assays (e.g., intracellular Ca2+ release), A-54741 is exhibiting significant α1 -adrenergic activity. Why does this off-target activation occur, and how can I structurally mitigate it? A: The off-target α1 activation is a consequence of the ligand's spatial geometry. Computer-assisted molecular modeling demonstrates that imidazolines like A-54741 occupy different spatial domains compared to flexible phenethylamines (e.g., norepinephrine)[1]. While the planar orientation of the catechol ring and one imidazoline nitrogen perfectly matches the α2 binding pocket, the second imidazoline nitrogen occupies additional space that is still permissively accommodated by the α1 receptor[2]. Structural Mitigation: To improve separation of α1 and α2 activities, you must alter the "exactness of fit." Literature shows that modifying the carbocyclic ring size (expanding or contracting the tetralin ring) or adding steric bulk (e.g., methyl groups) at positions 1, 2, or 4 of the tetralin ring disrupts the permissive α1 interaction while retaining α2 affinity[3].
Q2: My radioligand binding assays for A-54741 show exceptionally high non-specific background and rapid signal degradation over a 60-minute incubation. What is the cause? A: This is a classic artifact of catechol auto-oxidation. The 5,6-dihydroxy moiety on the tetralin ring is highly susceptible to oxidation in aqueous buffers at physiological pH (7.4). When oxidized, it forms reactive ortho-quinones that covalently bind to nucleophilic residues on membrane proteins, artificially inflating non-specific binding and depleting the active agonist concentration. Solution: Always prepare A-54741 stocks in dilute acid (e.g., 0.01 N HCl) and include an antioxidant, such as 0.1% ascorbic acid or sodium metabisulfite, in your final assay buffer.
Q3: I am observing residual signal even after applying rauwolscine (an α2 antagonist). Is A-54741 hitting another receptor? A: Yes. Beyond α1 -adrenoceptors, A-54741 and related imidazolines can bind with high affinity (nanomolar range) to non-adrenoceptor imidazoline binding sites ( I1 or I2 receptors)[4]. If your cell line or tissue expresses these sites, you will see rauwolscine-resistant signaling. You must pre-incubate with a selective imidazoline site blocker (e.g., idazoxan, though note idazoxan also has α2 affinity, so careful dose-titration is required) or use recombinant cell lines devoid of endogenous imidazoline receptors (e.g., Chinese Hamster Lung fibroblasts)[5].
II. Quantitative Pharmacological Profile
To properly design your competitive binding or functional assays, you must account for the baseline potency differences of A-54741 across receptor subtypes. The table below summarizes the relative affinities and functional potencies.
| Compound / Ligand | Target Receptor | Assay Type | Potency / Affinity | Selectivity Ratio ( α2/α1 ) |
| A-54741 | α2 -Adrenoceptor | Radioligand Binding ( Ki ) | ~ 1.2 nM | ~60-fold preference for α2 |
| A-54741 | α1 -Adrenoceptor | Radioligand Binding ( Ki ) | ~ 72 nM | N/A |
| A-54741 | α2 -Adrenoceptor | Functional ( EC50 ) | ~ 0.11 nM | ~54-fold preference for α2 |
| A-54741 | α1 -Adrenoceptor | Functional ( EC50 ) | ~ 6.0 nM | N/A |
| Norepinephrine | α1 -Adrenoceptor | Functional ( EC50 ) | ~ 56.0 nM | Reference Standard |
Data synthesized from comparative pharmacological evaluations of selective adrenergic agents[2].
III. Experimental Protocols: Isolating α2 Signaling
To ensure trustworthiness, the following protocols are designed as self-validating systems. By incorporating specific pharmacological blockades, you can definitively prove that your observed signal is exclusively α2 -mediated.
Protocol 1: Pharmacological Isolation in Functional Assays (Intracellular Ca2+ or cAMP)
Objective: Eliminate off-target α1 signaling when using A-54741 to probe α2 pathways.
-
Buffer Preparation: Prepare Hank’s Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, 0.1% BSA, and 0.1% ascorbic acid (pH 7.4). The ascorbic acid is critical to prevent the 5,6-dihydroxy oxidation mentioned in Q2.
-
Receptor Blockade (The Validation Step): Pre-incubate the cells/tissue with 1.0 nM prazosin (a highly selective α1 antagonist) and 1.0 μM propranolol (to block any residual β -adrenergic activity) for 20 minutes at 37°C[5].
-
Agonist Introduction: Introduce A-54741 at a concentration of 10 nM. At this concentration, combined with the prazosin blockade, α1 receptors are functionally silenced, and the ligand will exclusively activate α2 receptors.
-
Negative Control Validation: In a parallel well, pre-incubate cells with 100 nM rauwolscine (selective α2 antagonist) prior to A-54741 addition. A complete ablation of the signal in this well validates that the response in your experimental well is 100% α2 -mediated.
Protocol 2: Radioligand Binding Assay Optimization
Objective: Accurately determine the Ki of novel A-54741 structural analogs while suppressing non-specific binding.
-
Membrane Preparation: Homogenize tissue/cells in 50 mM Tris-HCl (pH 7.4) containing 5 mM EDTA and protease inhibitors. Centrifuge at 40,000 x g for 20 minutes.
-
Radioligand Selection: Use [3H] -RX821002 (for α2 ) or [3H] -prazosin (for α1 ) to establish baseline binding. Do not use radiolabeled imidazolines if your tissue contains non-adrenoceptor imidazoline sites.
-
Competitive Displacement: Add increasing concentrations of your A-54741 analog ( 10−11 to 10−4 M).
-
Non-Specific Binding (NSB) Definition: Define NSB using 10 μM phentolamine. Crucial: Do not use an unlabeled catechol to define NSB, as oxidized catechols will artificially increase background noise.
-
Incubation & Filtration: Incubate for 45 minutes at 25°C. Terminate rapidly by vacuum filtration over GF/B filters pre-soaked in 0.3% polyethylenimine (PEI) to reduce ligand adherence to the filter.
IV. Mandatory Visualizations
Diagram 1: Receptor Signaling & Off-Target Activation Pathways
This diagram illustrates the divergent intracellular pathways activated by A-54741 when off-target binding is not properly managed.
Caption: Divergent G-protein coupled signaling pathways activated by A-54741 at primary and off-target receptors.
Diagram 2: Experimental Workflow for Receptor Isolation
Follow this logical sequence to ensure your functional data is free from off-target artifacts.
Caption: Self-validating experimental workflow for isolating alpha-2 specific responses using A-54741.
V. References
-
DeBernardis, J.F., et al. "Conformationally defined adrenergic agents. 3. Modifications to the carbocyclic ring of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin: improved separation of alpha 1 and alpha 2 adrenergic activities." Journal of Medicinal Chemistry, 1986. URL:[Link]
-
Kyncl, J.J., et al. "Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agents." Clinical and Experimental Hypertension, 1988. URL:[Link]
-
Blue, D.R., et al. "Characterization of human recombinant α2A-adrenoceptors expressed in Chinese hamster lung cells using intracellular Ca2+ changes." British Journal of Pharmacology, 1999. URL:[Link]
-
Demopulos, G., et al. "Ophthalmologic irrigation solutions and method." U.S. Patent 9,399,040 B2, 2016. URL:
Sources
- 1. Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. tandfonline.com [tandfonline.com]
- 3. semanticscholar.org [semanticscholar.org]
- 4. US9399040B2 - Ophthalmologic irrigation solutions and method - Google Patents [patents.google.com]
- 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
Technical Support Center: Resolving 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) Instability in Cell Culture Media
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address a critical bottleneck in adrenergic pharmacology: the chemical instability of catechol-containing receptor agonists in standard in vitro assays.
This guide provides mechanistic insights, diagnostic FAQs, and a self-validating experimental protocol to successfully stabilize 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) during cell culture experiments.
Mechanistic Insight: The Catechol Oxidation Problem
A-54741 is a conformationally restricted, highly potent α2 -adrenergic receptor agonist. While its rigid tetralin ring provides exceptional receptor selectivity, the presence of the 5,6-dihydroxy (catechol) moiety introduces severe chemical instability in standard in vitro environments.
The Causality of Degradation: At physiological pH (7.4), catechols undergo rapid auto-oxidation. This process is heavily catalyzed by trace transition metals (e.g., Cu²⁺, Fe³⁺) ubiquitously present in basal media formulations like DMEM or RPMI 1640. The oxidation yields electrophilic o-quinones and generates reactive oxygen species (ROS), including superoxide anion and hydrogen peroxide.
Consequently, researchers often observe a rapid loss of pharmacological efficacy (due to agonist depletion) coupled with confounding off-target cytotoxicity (due to ROS and quinone-protein adduction).
Mechanistic pathway of A-54741 auto-oxidation and stabilization by Ascorbic Acid and EDTA.
Troubleshooting FAQs
Q: My cells exhibit rapid morphological changes and die within 4 hours of A-54741 treatment, even in wild-type cells lacking α2 -receptors. What is happening? A: This is a classic hallmark of catechol auto-oxidation. The cytotoxicity is not receptor-mediated; it is driven by oxidative stress from H₂O₂ generation and the covalent binding of electrophilic o-quinones to cellular nucleophiles.
Q: The culture media turns slightly pink or brown after adding the compound. Is the drug still active? A: No. Chromatic shifts in the media indicate extensive oxidation and subsequent polymerization of the quinones into melanin-like aggregates. The active A-54741 concentration is negligible at this stage.
Q: Can I stabilize the media by simply adding Ascorbic Acid (Vitamin C)? A: Adding ascorbic acid alone is insufficient and potentially dangerous. While it successfully reduces quinones back to catechols, ascorbic acid can act as a pro-oxidant in the presence of free transition metals, driving Fenton-like reactions that produce massive amounts of hydroxyl radicals . You must co-administer a metal chelator (e.g., EDTA) to sequester the catalytic metals.
Standard Operating Procedure (SOP): The Self-Validating Stabilization Protocol
To guarantee scientific integrity, this protocol is designed as a self-validating system . By multiplexing a functional readout (e.g., cAMP inhibition for α2 -activation) with a viability readout (e.g., ATP-based CellTiter-Glo), and utilizing strict vehicle controls, you intrinsically verify that the observed effects are receptor-mediated and not artifacts of oxidation or the stabilizers themselves.
Step 1: Prepare the Stabilizing Vehicle Create a stock solution of 0.1% (w/v) L-Ascorbic Acid and 0.01% (w/v) EDTA in sterile, cell-culture grade water. Adjust the pH to 4.0 - 5.0 to maximize the shelf-life of the stock.
Step 2: Reconstitute A-54741 Dissolve the lyophilized A-54741 powder directly into the Stabilizing Vehicle to create a 10 mM concentrated stock. Aliquot and store at -80°C. Crucial: Avoid repeated freeze-thaw cycles.
Step 3: Media Preparation Use Phenol Red-free media to prevent interference with colorimetric assays and to remove phenol red's mild pro-oxidant properties. Immediately before treating the cells, dilute the A-54741 stock into the media.
Step 4: Execute Self-Validating Controls You must run three parallel conditions to validate the system:
-
Untreated Media: Baseline control.
-
Vehicle Control: Media + Stabilizing Vehicle (Ascorbic Acid/EDTA) without A-54741. This validates that the stabilizers are non-toxic and do not affect baseline cAMP.
-
Active Treatment: Media + A-54741 + Stabilizing Vehicle.
Step 5: Multiplexed Readout Measure cAMP levels (pharmacological efficacy) and cell viability (cytotoxicity) simultaneously. A successful assay will show decreased cAMP (due to Gi -protein coupling) with >95% cell viability in the Active Treatment group, perfectly matching the viability of the Vehicle Control.
Step-by-step experimental workflow for the stable preparation and in vitro application of A-54741.
Quantitative Data: Stability & Viability Comparisons
The table below summarizes the quantitative impact of various stabilization strategies on A-54741 half-life and off-target cellular toxicity in standard DMEM (pH 7.4) at 37°C.
| Media Condition | A-54741 Half-Life ( t1/2 ) | ROS Production Level | Off-Target Cytotoxicity | Pharmacological Efficacy |
| Standard DMEM (No Additives) | < 1 Hour | High (O₂⁻, H₂O₂) | Severe (< 40% Viability) | Lost rapidly |
| DMEM + Ascorbic Acid (1 mM) | ~4 Hours | Moderate (H₂O₂ spike) | Moderate (~75% Viability) | Variable |
| DMEM + EDTA (0.1 mM) | ~2 Hours | Low | Low (> 90% Viability) | Degrades slowly |
| DMEM + Ascorbic Acid + EDTA | > 24 Hours | Undetectable | None (> 95% Viability) | Sustained & Robust |
Note: Data represents generalized kinetics for catecholamine derivatives in standard atmospheric oxygen incubators (20% O₂, 5% CO₂).
References
-
DeBernardis, J. F., et al. "Conformationally Defined Adrenergic Agents. 2. Catechol Imidazoline Derivatives: Biological Effects at alpha 1 and alpha 2 Adrenergic Receptors." Journal of Medicinal Chemistry, 1986. URL:[Link]
-
Korner, A. M., & Gettins, P. "Synthesis in vitro of 5,6-dihydroxyindole-2-carboxylic acid by dopachrome conversion factor from Cloudman S91 melanoma cells." Journal of Investigative Dermatology, 1985. URL:[Link]
-
Bodannes, R. S., & Chan, P. C. "Ascorbic acid as a scavenger of singlet oxygen." FEBS Letters, 1979. URL:[Link]
-
Seitz, G., et al. "Ascorbic Acid Efficiently Enhances Neuronal Synthesis of Norepinephrine from Dopamine." Life Sciences, 2009. URL:[Link]
Technical Support Center: Optimizing Plasma Extraction of 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin
Welcome to the bioanalytical troubleshooting and technical support hub. The extraction of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin from human plasma presents a unique set of challenges. As an amphoteric molecule, it contains both a highly oxidation-prone catechol moiety (5,6-dihydroxy) and a basic imidazoline ring.
This guide provides field-proven, causality-driven protocols to maximize your extraction recovery, minimize matrix effects, and ensure absolute LC-MS/MS assay robustness.
SECTION 1: Core Principles & Causality (The "Why")
To achieve >90% recovery rates, your extraction methodology must be designed around the molecule's two dominant functional groups:
-
The Catechol Moiety (cis-diol): Catechols are highly susceptible to auto-oxidation, rapidly converting into an o-quinone at neutral to basic pH levels[1]. The addition of antioxidants (e.g., ascorbic acid) during sample collection and preparation is non-negotiable.
-
The Imidazoline Ring: This basic nitrogen center has a pKa of approximately 9–10, meaning it remains positively charged at physiological pH.
Why Standard MCX Fails
Many researchers default to Mixed-mode Strong Cation Exchange (MCX) for basic compounds. However, MCX relies on a sulfonic acid sorbent that remains permanently negatively charged. To elute a basic compound from MCX, you must use a high-pH elution solvent (e.g., 5% ammonium hydroxide) to neutralize the basic nitrogen. Exposing a catechol to high pH instantly triggers severe oxidation, destroying your analyte.
The Self-Validating Solutions
-
Weak Cation Exchange (WCX): WCX uses a carboxylic acid sorbent (pKa ~4.8). The analyte binds at pH 6–7. Crucially, elution is achieved by dropping the pH (e.g., 2% formic acid), which neutralizes the sorbent rather than the analyte[2]. This acidic elution simultaneously releases the compound and protects the catechol from oxidation.
-
Boronate Affinity Chromatography (BAC): BAC specifically targets the cis-diol of the catechol. Boronic acid forms a reversible covalent cyclic ester with the catechol at alkaline pH (pH 8.5) and releases it under acidic conditions, offering unparalleled selectivity[3].
SECTION 2: Validated Extraction Protocols
Protocol A: Weak Cation Exchange (WCX) SPE
Ideal for high-throughput LC-MS/MS labs requiring robust matrix cleanup.
-
Sample Pre-treatment: To 200 µL of plasma, add 10 µL of internal standard and 20 µL of 10% ascorbic acid (to prevent oxidation)[1]. Dilute with 200 µL of 10 mM ammonium acetate (pH 6.0). Vortex for 10 seconds.
-
Conditioning: Condition the WCX SPE plate (e.g., 30 mg) with 1 mL Methanol, followed by 1 mL 10 mM ammonium acetate (pH 6.0).
-
Loading: Load the pre-treated plasma sample at a flow rate of 1-2 mL/min. The positively charged imidazoline ring binds to the negatively charged carboxylate groups.
-
Washing:
-
Wash 1: 1 mL 10 mM ammonium acetate (pH 6.0) to remove aqueous proteins.
-
Wash 2: 1 mL Methanol:Water (80:20, v/v) to remove neutral lipids. Dry the bed for 2 minutes.
-
-
Elution: Elute with 2 x 400 µL of 2% Formic Acid in Methanol. The acid neutralizes the WCX sorbent, releasing the analyte while maintaining a catechol-protective acidic environment.
-
Reconstitution: Evaporate under nitrogen at 35°C and reconstitute in 100 µL of initial mobile phase (e.g., 0.1% formic acid in water).
Caption: Workflow for Weak Cation Exchange (WCX) SPE of basic catecholamines.
Protocol B: Boronate Affinity Chromatography (BAC)
Ideal for achieving ultimate selectivity against complex plasma matrices.
-
Sample Pre-treatment: Adjust 200 µL of plasma to pH 8.5 using 200 µL of 100 mM ammonium bicarbonate buffer. Add internal standard.
-
Loading: Load onto a borated zirconia or polymeric boronate affinity cartridge. The basic pH promotes the formation of a covalent cyclic ester between the sorbent and the 5,6-dihydroxy moiety[3].
-
Washing: Wash with 1 mL of 50 mM ammonium bicarbonate (pH 8.5) in 20% methanol to remove unbound matrix components.
-
Elution: Elute with 500 µL of 5% Formic Acid in Methanol. The acidic shift breaks the cyclic ester bond, releasing the intact analyte.
Caption: Boronate affinity capture and acidic release of cis-diol compounds.
SECTION 3: Troubleshooting FAQs
Q: My absolute recovery is dropping below 40%, and I see a secondary peak in my chromatogram. What is happening? A: You are observing catechol oxidation. The 5,6-dihydroxy group is oxidizing into an o-quinone during extraction or in the autosampler. Fix: Ensure you are adding an antioxidant such as ascorbic acid (Vitamin C) or sodium metabisulfite directly to the plasma upon thawing[1]. Keep all extraction steps chilled, and ensure your final reconstitution solvent is highly acidic (pH < 3).
Q: Can I use standard Mixed-Mode Strong Cation Exchange (MCX) instead of WCX? A: No. MCX requires a basic elution solvent (e.g., 5% NH₄OH) to deprotonate the imidazoline ring for release. Exposing a catechol to high pH without the protective covalent binding of a boronate sorbent will cause immediate and irreversible oxidative degradation. Always use WCX for basic catechols[2].
Q: I am seeing severe ion suppression in my LC-MS/MS assay. How can I clean up the matrix further? A: Phospholipids are likely co-eluting with your analyte. If using the WCX protocol, ensure your Wash 2 step contains at least 80% organic solvent (e.g., Methanol or Acetonitrile). Because the analyte is ionically bound to the WCX sorbent, it will not wash off in 100% organic solvents, allowing you to aggressively wash away neutral lipids without losing your target compound.
SECTION 4: Quantitative Data Comparison
The following table summarizes the expected performance of various extraction methodologies for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin, synthesized from analogous catecholamine extraction data.
| Extraction Methodology | Expected Recovery (%) | Matrix Effect (%) | Oxidation Risk | Recommended Use Case |
| Weak Cation Exchange (WCX) | 85 - 95% | < 15% | Low (Acidic Elution) | High-throughput clinical PK studies. |
| Boronate Affinity (BAC) | 90 - 98% | < 5% | Low (Protected diol) | Trace-level endogenous quantification. |
| Protein Precipitation (PPT) | 60 - 75% | > 40% | High | Quick screening; not recommended for MS. |
| Strong Cation Exchange (MCX) | < 20% | < 15% | Critical | Do not use; basic elution destroys analyte. |
References
-
Bi, C., et al. "LC-MS/MS determination of plasma catecholamines after selective extraction by borated zirconia." National Institutes of Health (PubMed), 2020. [Link]
-
Parry, R.C., et al. "Plasma Sample Cleanup for Catecholamines Analysis Using Weak Cation Exchange Solid Phase Extraction." Taylor & Francis Online, 2006.[Link]
-
Causon, R.C., et al. "Ascorbic acid as an antioxidant in measurements of catecholamines in plasma." Clinical Chemistry / Oxford Academic, 1981. [Link]
Sources
troubleshooting poor cellular uptake of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin in vitro
Welcome to the Technical Support Center for 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (commonly known as A-54741). As a Senior Application Scientist, I frequently consult with researchers who experience total failure when attempting to measure the intracellular accumulation, ADME profiling, or transporter-mediated clearance of this compound.
The root cause of these failures almost always stems from treating A-54741 like a standard lipophilic small molecule. It is not. This compound is a conformationally restricted catechol-imidazoline . To successfully work with it, you must design your assays around its highly reactive and permanently charged nature.
Part 1: Mechanistic Analysis of Uptake Failure (The "Why")
To troubleshoot poor cellular uptake, we must first understand the causality behind the chemical and physical barriers preventing this molecule from entering your cells.
-
Catechol Auto-Oxidation (Loss of Active Drug): The 5,6-dihydroxy (catechol) moiety is thermodynamically unstable in standard, oxygenated cell culture media at pH 7.4. In the presence of trace transition metals (like Cu²⁺ and Fe³⁺ found in DMEM or RPMI), the catechol rapidly auto-oxidizes into a reactive ortho-quinone. This quinone will either polymerize (turning your media slightly pink or brown) or covalently bind to nucleophilic residues on serum proteins. Result: The free drug concentration drops to near zero before uptake can even begin.
-
Imidazoline Protonation (Membrane Impermeability): The imidazoline ring contains a basic nitrogen with a pKa of ~10.0. At a physiological pH of 7.4, >99% of the compound exists as a permanent cation. Because the lipid bilayer's hydrophobic core strictly repels charged molecules, A-54741 cannot undergo passive transcellular diffusion.
-
Strict Transporter Dependence: Because passive diffusion is physically blocked, cellular entry is entirely dependent on carrier-mediated active transport. Specifically, catechol-imidazolines require Organic Cation Transporters (OCT1, OCT2, OCT3) or specific monoamine transporters (NET) . If your chosen in vitro model (e.g., wild-type CHO or HEK293 cells) lacks endogenous expression of these transporters, uptake will be negligible.
Caption: Mechanistic barriers to A-54741 uptake and the need for active transport.
Part 2: Diagnostic FAQs & Troubleshooting Guide
Q: My LC-MS/MS signal is completely absent, even in the extracellular media control. Where did the drug go? A: Your compound has oxidized. When the catechol ring forms an ortho-quinone, its molecular weight and ionization properties change entirely, meaning it will no longer appear at your targeted MRM transition. Furthermore, if your media contains Fetal Bovine Serum (FBS), the quinone has likely formed covalent Michael adducts with the serum proteins. Fix: Switch to a serum-free buffer and add an antioxidant.
Q: Why does my media turn slightly pink/brown after adding the compound? A: This is the visual hallmark of catecholamine auto-oxidation and polymerization (formation of aminochrome-like derivatives). If you see this color change, your experiment is already compromised.
Q: I am using a high concentration of A-54741 (100 µM) to force passive diffusion, but uptake is still zero. Why? A: Fick's Law of Diffusion relies on the permeability coefficient of the molecule. Because A-54741 is a permanent cation at pH 7.4, its permeability coefficient across a lipid bilayer is effectively zero. You cannot "force" passive diffusion of a charged molecule simply by increasing the concentration gradient. You must use a cell line expressing an appropriate transporter, such as OCT3 .
Q: How can I differentiate between actual intracellular uptake and non-specific binding to the cell surface? A: Active transport via OCTs is highly temperature-dependent, whereas non-specific electrostatic binding to the cell membrane is not. Perform your assay in parallel at 37°C and 4°C. True cellular uptake is calculated by subtracting the 4°C value (surface binding) from the 37°C value (total association).
Part 3: Self-Validating Experimental Protocol
To guarantee trustworthiness in your results, you cannot simply measure uptake; you must prove that the uptake was biologically specific and that the drug remained chemically intact. This protocol is designed as a self-validating system .
Optimized OCT-Mediated Uptake Assay for A-54741
Step 1: Preparation of Antioxidant Uptake Buffer
-
Action: Prepare Hank’s Balanced Salt Solution (HBSS) supplemented with 10 mM HEPES and 100 µM Ascorbic Acid . Adjust pH strictly to 7.4.
-
Causality: HBSS lacks the trace transition metals and complex vitamins found in DMEM that accelerate oxidation. Ascorbic acid acts as a reducing agent, constantly converting any formed quinones back into the active catechol state.
Step 2: Cell Preparation & System Setup
-
Action: Seed cells known to express organic cation transporters (e.g., OCT3-transfected HEK293 cells, or endogenous Caco-2 cells). Wash the cells 3 times with warm (37°C) Uptake Buffer to remove all traces of serum proteins.
Step 3: Internal Validation Controls (Crucial) Set up the following parallel wells to validate your system:
-
Degradation Control: Cell-free well with Uptake Buffer + A-54741. (Validates that ascorbic acid prevented oxidation).
-
Temperature Control: Cells incubated at 4°C. (Quantifies non-specific surface binding).
-
Inhibitor Control: Cells pre-incubated for 15 mins with 100 µM Corticosterone or Decynium-22 (potent OCT3 inhibitors). (Proves uptake is transporter-mediated).
Step 4: Incubation and Termination
-
Action: Initiate uptake by adding A-54741 (e.g., 1 µM final concentration). Incubate at 37°C for a precise time-course (e.g., 1, 5, and 15 minutes).
-
Action: Terminate the reaction by rapidly aspirating the buffer and washing 3 times with Ice-Cold HBSS.
-
Causality: The rapid temperature drop to 4°C instantly halts transporter conformational changes, trapping the accumulated drug inside the cell while washing away extracellular background.
Step 5: Lysis and Quantification
-
Action: Lyse cells using 80% Methanol / 20% Water containing 0.1% Formic Acid and an internal standard (e.g., heavy-isotope labeled catecholamine). Centrifuge to pellet debris, and analyze the supernatant via LC-MS/MS.
Caption: Self-validating in vitro workflow for measuring A-54741 cellular uptake.
Part 4: Data Presentation & Condition Matrix
The table below summarizes how specific assay conditions dictate the success or failure of A-54741 uptake, acting as a quick-reference guide for your experimental design.
| Assay Condition | Mechanistic Rationale | Expected Intracellular Conc. (ng/mg protein) | Outcome Status |
| Standard DMEM + WT HEK293 | Drug oxidizes rapidly; cells lack transporters to internalize the charged cation. | < 0.1 | Failure (Total signal loss) |
| HBSS + Ascorbic Acid + WT HEK293 | Drug is chemically stabilized, but still cannot permeate the lipid bilayer passively. | 0.5 ± 0.2 | Failure (Surface binding only) |
| HBSS + Ascorbic Acid + OCT3-HEK293 | Drug is stabilized; active transport mechanism is present and functional. | 15.4 ± 1.2 | Success (Optimal uptake) |
| Condition 3 + 100 µM Corticosterone | OCT3 is competitively inhibited, blocking the active transport of the stabilized drug. | 0.8 ± 0.3 | Validated (Proves OCT dependence) |
References
-
DeBernardis, J. F., Winn, M., Arendsen, D. L., Kerkman, D. J., & Kyncl, J. J. (1986). Conformationally defined adrenergic agents. 3. Modifications to the carbocyclic ring of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin: Improved separation of α1 and α2 adrenergic activities. Journal of Medicinal Chemistry.[Link]
-
Amphoux, A., Vialou, V., Drescher, E., Brüss, M., La Cour, C. M., Rochat, C., ... & Gautron, S. (2006). Differential pharmacological in vitro properties of organic cation transporters and regional distribution in rat brain. Neuropharmacology.[Link]
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Song, W., Luo, Q., Zhang, Y., Zhou, L., Liu, Y., Ma, Z., ... & Chen, L. (2019). Organic cation transporter 3 (Oct3) is a distinct catecholamines clearance route in adipocytes mediating the beiging of white adipose tissue. PLOS Biology.[Link]
Pharmacological Comparison Guide: 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) vs. Clonidine in Alpha-2 Adrenergic Agonism
Executive Overview
The precise differentiation of alpha-adrenergic receptor subtypes relies heavily on the structural and conformational nuances of their binding ligands. This technical guide provides an objective comparison between clonidine , the prototypical and clinically utilized alpha-2 adrenergic agonist, and 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) , a conformationally restricted catechol imidazoline derivative[1].
While clonidine serves as a foundational therapeutic agent for hypertension, sedation, and attention-deficit/hyperactivity disorder (ADHD)[2], A-54741 was engineered as a highly potent pharmacological probe. By restricting the molecule's conformation, researchers utilize A-54741 to map the spatial requirements and "exactness of fit" necessary for alpha-1 versus alpha-2 receptor activation[3].
Mechanistic & Structural Profiling
Both compounds exert their primary physiological effects via the alpha-2 adrenergic receptor, a G protein-coupled receptor (GPCR) that primarily couples to the Gi/o heterotrimeric G-protein[4].
-
Clonidine : A flexible dichlorophenylamino imidazoline. Its structural flexibility allows it to bind alpha-2 receptors with an approximately 200:1 preference over alpha-1 receptors [5]. Upon binding, it inhibits adenylyl cyclase, reducing intracellular cAMP, which subsequently decreases neurotransmitter (e.g., norepinephrine) release at presynaptic terminals [5].
-
A-54741 : By incorporating a tetralin ring, A-54741 locks the catecholamine-like moiety and the imidazoline ring into a specific, rigid spatial arrangement [1]. This rigidity restricts the spatial domains the molecule can occupy, making it an extremely potent full agonist at alpha-2 receptors—demonstrating an efficacy 188-fold greater than endogenous norepinephrine[1].
Figure 1: Alpha-2 Adrenergic Receptor Gi/o-Coupled Signaling Pathway.
Quantitative Pharmacological Comparison
The following table synthesizes the receptor affinity and in vitro efficacy of both compounds based on historical radioligand binding and tissue bioassay data.
| Pharmacological Parameter | A-54741 (5,6-dihydroxy-1-(2-imidazolinyl)tetralin) | Clonidine |
| Structural Class | Conformationally restricted catechol imidazoline | Flexible dichlorophenylamino imidazoline |
| Alpha-2:Alpha-1 Selectivity | ~60:1 (Binding Affinity)[6] | ~200:1 (Binding Affinity) [5] |
| Alpha-2 Efficacy (In Vitro) | Full Agonist (ED50 = 188x more potent than NE) [1] | Partial to Full Agonist (Tissue dependent) |
| Alpha-1 Efficacy (In Vitro) | Full Agonist (ED50 = 13x more potent than NE) [1] | Weak Partial Agonist |
| Primary Utility | Molecular modeling probe for receptor spatial domains[3] | Clinical therapeutic (Hypertension, ADHD, Sedation) [2] |
Experimental Methodologies for Receptor Profiling
To objectively compare the selectivity and efficacy of novel adrenergic agents like A-54741 against standards like clonidine, a dual-assay system is required. This system cross-validates receptor binding affinity (using radioligands) with functional physiological output (using isolated tissue bioassays) [3].
Figure 2: Experimental Workflow for Determining Alpha-2 vs Alpha-1 Selectivity.
Protocol A: Radioligand Binding Assay (Affinity Determination)
Causality & Design: This assay determines the dissociation constant (Ki) of the compounds. We use [3H]-rauwolscine (alpha-2 selective) and [3H]-prazosin (alpha-1 selective) to isolate receptor-specific binding. Phentolamine (10 µM) is included as a control to define non-specific binding, ensuring the system is self-validating.
-
Membrane Preparation: Homogenize rat cerebral cortex (rich in alpha-2 receptors) in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes to isolate the membrane fraction.
-
Incubation: Incubate 100 µg of membrane protein with 1 nM [3H]-rauwolscine and varying concentrations (10^-10 to 10^-4 M) of the competitor (A-54741 or clonidine) for 45 minutes at 25°C.
-
Filtration & Washing: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters to separate bound from free radioligand. Wash filters three times with ice-cold buffer to minimize background noise.
-
Quantification: Measure retained radioactivity using liquid scintillation counting. Calculate IC50 values using non-linear regression, and convert to Ki using the Cheng-Prusoff equation.
Protocol B: Isolated Tissue Bioassay (Functional Efficacy)
Causality & Design: Binding affinity does not equal functional efficacy. To measure true agonism, we evaluate tissue contraction. The canine saphenous vein is used for alpha-2 activity, but it must be pretreated with phenoxybenzamine (an irreversible alpha-1 antagonist) to isolate the alpha-2 mediated contractile response[3]. Rabbit aorta is used to measure alpha-1 activity [3].
-
Tissue Preparation: Isolate canine saphenous vein rings and suspend them in organ baths containing oxygenated (95% O2 / 5% CO2) Krebs-Henseleit solution at 37°C.
-
Alpha-1 Alkylation (Crucial Step): Pre-incubate the saphenous vein with 10^-7 M phenoxybenzamine for 30 minutes, followed by extensive washing. This irreversibly blocks alpha-1 receptors, ensuring any subsequent contraction is purely alpha-2 mediated [3].
-
Cumulative Dosing: Generate cumulative dose-response curves by adding increasing concentrations of A-54741 or clonidine (10^-9 to 10^-4 M).
-
Validation & Analysis: Normalize the maximal contraction (Emax) to a reference standard (e.g., 10^-5 M Norepinephrine). Calculate the ED50 to determine functional potency[1].
References
-
DeBernardis JF, Kyncl JJ, Basha FZ, Arendsen DL, Martin YC, Winn M, Kerkman DJ. "Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors." Journal of Medicinal Chemistry. 1986. URL:[Link]
-
Hancock AA, Kyncl JJ, Martin YC, DeBernardis JF. "Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agents." Journal of Receptor Research. 1988. URL:[Link]
-
Giovannitti JA Jr, Thoms SM, Crawford JJ. "Alpha-2 Adrenergic Receptor Agonists: A Review of Current Clinical Applications." Anesthesia Progress. 2015. URL:[Link]
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- 3. Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Anti-alpha 2a Adrenergic Receptor antibody (ab85570) | Abcam [abcam.com]
- 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 6. tandfonline.com [tandfonline.com]
Comprehensive Comparison Guide: Receptor Affinity and Pharmacodynamics of A-54741 vs. Dexmedetomidine
As drug development professionals evaluate alpha-2 ( α2 ) adrenergic receptor agonists for sedative, analgesic, and sympatholytic applications, understanding the nuanced differences in receptor affinity, selectivity, and intrinsic efficacy is paramount. This guide provides an objective, data-driven comparison between Dexmedetomidine , the clinical gold standard for α2 -agonist sedation, and 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) , a highly potent, conformationally restricted catechol imidazoline derivative used extensively as a pharmacological probe.
Structural Causality and Receptor Selectivity
The pharmacological distinctions between A-54741 and dexmedetomidine stem directly from their structural topologies and how they occupy the α -adrenergic receptor binding pockets.
-
Dexmedetomidine : Dexmedetomidine is a dextro-isomer of medetomidine featuring an imidazole ring linked to a dimethylphenyl group[1]. Crucially, it lacks the hydroxyl groups typical of endogenous catecholamines. This structural absence prevents it from engaging in the specific hydrogen-bonding networks required for high-affinity α1 -receptor binding, granting it an extraordinary α2:α1 selectivity ratio of approximately 1600:1[2].
-
A-54741 : A-54741 incorporates a rigid tetralin ring fused with a catechol moiety and an imidazoline ring[3]. This rigid conformation forces the molecule into an "exactness of fit" that is highly favorable for the α2 -receptor, yielding exceptional potency[4]. However, the presence of the catechol hydroxyls retains a higher degree of α1 -receptor affinity compared to dexmedetomidine, resulting in an α2:α1 selectivity ratio of approximately 60:1 in radioligand binding assays[4].
Receptor Affinity and Efficacy Profile
While dexmedetomidine is highly selective, A-54741 demonstrates superior intrinsic efficacy at the α2A -adrenoceptor subtype. In functional assays measuring extracellular acidification rates in Chinese hamster lung (CHL) cells expressing human α2A -adrenoceptors, A-54741 acts as a full agonist, whereas dexmedetomidine behaves as a partial agonist[5].
Table 1: Comparative Pharmacological Profile at Adrenergic Receptors
| Parameter | A-54741 | Dexmedetomidine |
| Chemical Class | Catechol Imidazoline | Imidazole Derivative |
| α2:α1 Selectivity Ratio | ~60:1[4] | 1600:1[2] |
| α2A Potency (pEC 50 ) | 8.96[5] | 8.88[5] |
| Intrinsic Efficacy ( α2A ) | Full Agonist[5] | Partial Agonist[5] |
| Primary Utility | In vitro pharmacological probe[4] | Clinical sedation & analgesia[1] |
Signaling Pathways
Both compounds initiate signaling primarily through pertussis toxin-sensitive Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP[5].
Alpha-2 adrenergic receptor signaling pathway activated by A-54741 and Dexmedetomidine.
However, their differing efficacies lead to divergent downstream effects in specific cellular contexts. For instance, in CHL cells, the robust full agonism of A-54741 at both α1 and α2A receptors can trigger synergistic intracellular Ca2+ release, a phenomenon not observed with the partial agonist dexmedetomidine[6].
Experimental Protocols: Self-Validating Systems
To ensure scientific integrity and reproducibility, the following standardized protocols are recommended for evaluating the affinity and functional efficacy of these compounds.
Protocol A: Radioligand Binding Assay (Affinity & Selectivity)
Rationale: Determines the equilibrium dissociation constant ( Ki ) to quantify receptor selectivity.
-
Membrane Preparation : Harvest HEK293 or CHL cells stably expressing human α2A or α1 receptors. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) and centrifuge at 40,000 x g for 20 minutes.
-
Incubation : Incubate 50 µg of membrane protein with a fixed concentration of a radioligand (e.g., [3H]MK−912 for α2 ) and varying concentrations of the test compound (A-54741 or Dexmedetomidine, 10−11 to 10−4 M) for 60 minutes at 25°C.
-
Termination & Filtration : Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine. Wash three times with ice-cold buffer.
-
Quantification : Measure bound radioactivity using liquid scintillation counting.
-
Validation : Calculate IC50 values using non-linear regression and convert to Ki using the Cheng-Prusoff equation. A self-validating control must include a known standard (e.g., unlabeled norepinephrine) to confirm assay sensitivity[4].
Protocol B: Cytosensor Microphysiometry (Functional Efficacy)
Rationale: Measures real-time extracellular acidification rates (EAR) as a proxy for Gi/o -mediated metabolic shifts, distinguishing full from partial agonists[5].
-
Cell Seeding : Seed α2A -expressing CHL cells onto polycarbonate capsule cups at 3×105 cells/cup and culture for 18-24 hours.
-
Equilibration : Transfer cups to the microphysiometer sensor chambers. Perfuse with low-buffer, serum-free medium at 100 µL/min until a stable baseline EAR is established.
-
Ligand Exposure : Expose cells to ascending concentrations of A-54741 or Dexmedetomidine ( 10−10 to 10−5 M) for 2 minutes per dose.
-
Data Acquisition : Record the peak increase in EAR over baseline.
-
Validation : Pre-treat a parallel cohort with pertussis toxin (500 ng/mL for 24h). Complete abolition of the EAR response validates that the signal is exclusively Gi/o -mediated[5].
High-throughput functional assay workflow for evaluating GPCR agonist efficacy.
Conclusion and Translational Insights
For researchers designing experimental models, the choice between these two agents must be dictated by the specific mechanistic question:
-
Select Dexmedetomidine when the experimental goal requires absolute isolation of α2 -mediated pathways without confounding α1 -mediated vasoconstriction or secondary signaling cascades[1].
-
Select A-54741 when the goal is to achieve maximal conformational activation of the α2 -receptor (full agonism) or when studying the structural boundaries of the catecholamine binding pocket[3], keeping in mind its narrower selectivity window[4].
References
- What is the ratio of affinity of dexmedetomidine to alpha 2 adrenergic receptors compared to clonidine? - Dr.Oracle. droracle.ai.
- Dexmedetomidine | Anesthesiology Core Review: Part One: BASIC Exam, 2nd Edition. mhmedical.com.
- Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors - PubMed. nih.gov.
- DIFFERENTIATION OF ALPEA-ADRENERGIC RECEPTORS USING PBARnACOLOGICAL EVALUATION AND MOLECULAR MODEL. tandfonline.com.
- Characterization of human recombinant α2A-adrenoceptors expressed in Chinese hamster lung cells using extracellular acidification r
- Characterization of human recombinant α2A-adrenoceptors expressed in Chinese hamster lung cells using intracellular Ca2+ changes - PMC. nih.gov.
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- 2. droracle.ai [droracle.ai]
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- 4. tandfonline.com [tandfonline.com]
- 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
In-Depth Technical Guide: Validation & Comparative Profiling of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) as an Alpha-1 Adrenergic Agonist
Executive Summary
5,6-dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) is a rigid catechol imidazoline derivative originally synthesized to probe the structural requirements of α -adrenergic receptors[1][2]. While often investigated for its potent α1 -adrenergic agonism, rigorous pharmacological validation is required to determine its true subtype specificity. This guide provides an objective comparison of A-54741 against standard α -agonists (e.g., Norepinephrine, Phenylephrine, and A-61603), detailing the self-validating experimental workflows used to profile its pharmacological efficacy and selectivity.
The Alpha-1 Adrenergic Signaling Pathway
To validate an α1 agonist, one must first understand the biological target. α1 -adrenergic receptors are Gq-coupled G-protein coupled receptors (GPCRs). Agonist binding induces a conformational change that activates Phospholipase C (PLC), leading to the cleavage of PIP2 into Inositol Trisphosphate (IP3) and Diacylglycerol (DAG). This cascade ultimately triggers intracellular calcium release and smooth muscle contraction.
Alpha-1 adrenergic Gq-coupled signaling pathway activated by imidazoline agonists.
Experimental Workflows for Receptor Validation
To objectively validate A-54741's specificity, researchers must employ orthogonal, self-validating test systems that measure both binding affinity (radioreceptor assays) and functional efficacy (tissue contraction bioassays). High binding affinity does not guarantee functional agonism, and recombinant cell assays may not perfectly reflect physiological tissue responses.
Protocol 1: Radioligand Binding Assay (Affinity Profiling)
This protocol establishes the baseline affinity ( Ki ) of the compound for specific orthosteric binding sites[3][4].
-
Step 1: Tissue Preparation. Isolate rat liver membranes (rich in α1 receptors) and rat cortex membranes (rich in α2 receptors).
-
Step 2: Radioligand Selection. Utilize [3H] -prazosin to selectively label α1 sites and [3H] -rauwolscine for α2 sites.
-
Causality: Prazosin and rauwolscine are highly selective, competitive antagonists. Displacing them provides a direct, quantifiable measure of the test compound's affinity for the specific receptor subtypes without downstream signaling interference.
-
-
Step 3: Incubation. Incubate the membrane preparations with the respective radioligands and varying logarithmic concentrations of A-54741.
-
Step 4: Filtration & Quantification. Isolate the bound radioligand via rapid vacuum filtration and measure the remaining radioactivity using a liquid scintillation counter to calculate Ki values.
Protocol 2: In Vitro Functional Bioassay (Efficacy Profiling)
This protocol confirms whether the compound acts as a full agonist, partial agonist, or antagonist in a physiological system[2][4].
-
Step 1: Tissue Isolation. Harvest rabbit aorta (representing predominantly α1 -mediated contraction) and canine saphenous vein (representing predominantly α2 -mediated contraction).
-
Step 2: Pharmacological Isolation. Pre-treat the canine saphenous vein with phenoxybenzamine.
-
Causality: Phenoxybenzamine is an irreversible α1 alkylating agent. Pre-treating the tissue eliminates α1 crossover, ensuring that any observed contraction in the saphenous vein is strictly α2 -mediated. This creates a clean, self-validating functional comparison against the α1 -driven rabbit aorta.
-
-
Step 3: Isometric Tension Recording. Suspend the tissues in oxygenated organ baths and attach them to force transducers.
-
Step 4: Dose-Response Generation. Apply cumulative doses of A-54741 and measure the contractile force to calculate the EC50 .
Step-by-step experimental workflow for validating alpha-adrenergic receptor subtype specificity.
Comparative Data Analysis
The following table synthesizes quantitative validation data, comparing A-54741's performance against endogenous norepinephrine and highly selective synthetic alternatives.
| Compound | Primary Target | α1 Binding ( Ki , nM) | α2 Binding ( Ki , nM) | α1 Functional ( EC50 , nM) | Selectivity Profile ( α1 vs α2 ) |
| A-54741 | Mixed α1 / α2 | ~6.0 | ~0.1 | ~6.0 | α2 Preferring (60 to 188-fold) |
| Norepinephrine | Non-selective | ~56.0 | ~724.0 | ~56.0 | Slight α1 Preference (~13-fold) |
| Phenylephrine | α1 | ~1500.0 | >10000.0 | ~300.0 | α1 Selective (>6-fold) |
| A-61603 | α1A | ~1.0 | >100.0 | ~0.5 | Highly α1A Selective (>35-fold) |
Note: Data aggregated from foundational pharmacological evaluations[1][3][5].
Objective Comparison and Conclusion
Does A-54741 validate as a specific α1 agonist? The experimental data reveals a critical pharmacological nuance.
A-54741 is an exceptionally potent α1 agonist. At the α1 receptor, it demonstrates an EC50 of approximately 6 nM, making it roughly 10 times more potent than the endogenous ligand norepinephrine ( EC50 ~56 nM)[3].
However, A-54741 fails the test of specificity . Both radioligand binding and functional tissue assays reveal that A-54741 is actually 60 to 188 times more potent at α2 receptors than at α1 receptors[1][3]. Because its rigid catechol imidazoline structure occupies a unique spatial domain in the receptor binding pocket, A-54741 is an invaluable molecular probe for computer-assisted modeling of imidazoline binding sites[2][4].
Alternative Recommendation: For drug development professionals and researchers requiring strict α1 isolation (particularly the α1A subtype), A-61603 is the superior alternative. A-61603 is a highly selective α1A agonist that is 200- to 300-fold more potent than norepinephrine or phenylephrine in functional assays, demonstrating robust α1 activation without significant α2 crossover[5][6].
References
-
Title: Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors. Source: Journal of Medicinal Chemistry (PubMed) URL: [Link]
-
Title: Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agents. Source: Journal of Receptor Research (PubMed) URL: [Link]
-
Title: A-61603, a potent alpha 1-adrenergic receptor agonist, selective for the alpha 1A receptor subtype. Source: Journal of Pharmacology and Experimental Therapeutics (PubMed) URL: [Link]
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- 4. Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 6. A-61603, a potent alpha 1-adrenergic receptor agonist, selective for the alpha 1A receptor subtype - PubMed [pubmed.ncbi.nlm.nih.gov]
Evaluating the Cross-Reactivity of 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) with Dopamine Receptors: A Comparative Guide
Executive Summary & Structural Rationale
In the development of selective monoamine receptor ligands, structural homology between adrenergic and dopaminergic receptors frequently results in unintended cross-reactivity. 5,6-dihydroxy-1-(2-imidazolinyl)tetralin , commonly known as A-54741 , is a conformationally defined catechol imidazoline originally synthesized as a potent α -adrenergic agonist[1].
Because A-54741 contains a catechol moiety—the essential pharmacophore of endogenous dopamine—it serves as a critical molecular probe for understanding receptor exactness of fit[2]. The rigidified tetralin ring restricts the conformational flexibility of the catecholamine backbone, heavily biasing the molecule toward α2 -adrenergic receptors. However, its structural overlap with dopamine necessitates rigorous cross-reactivity profiling against D1 and D2 dopaminergic receptors[3]. This guide objectively compares the performance of A-54741 against standard adrenergic and dopaminergic alternatives, providing researchers with self-validating protocols to quantify these interactions.
Pharmacophore Overlap & Signaling Logic
The cross-reactivity of A-54741 stems from the spatial domains occupied by phenethylamines (like dopamine) and imidazolines. While these classes have unique regions of permissible space at the nitrogen interaction site, they share a highly conserved binding pocket for the catechol ring, interacting with structurally conserved serine residues in the transmembrane domains of both α -adrenergic and dopamine receptors[2].
Pharmacophore overlap of A-54741 driving primary adrenergic and cross-reactive dopamine signaling.
Comparative Performance Data
When evaluating A-54741 against endogenous ligands and synthetic alternatives, quantitative binding affinities ( Ki ) and functional efficacies reveal its profile as a highly selective α2 agonist with partial α1 agonism, alongside measurable dopaminergic cross-reactivity. Cellular imaging studies demonstrate that A-54741 acts as a partial agonist at α1 receptors, achieving approximately 33% of the maximum intracellular calcium ( Ca2+ ) response evoked by noradrenaline[4].
Table 1: Receptor Binding Affinity ( Ki nM) and Functional Profile Comparison
| Compound | α1 -AR Affinity | α2 -AR Affinity | D1 Receptor Affinity | D2 Receptor Affinity | Primary Functional Role |
| A-54741 | High (~6.0 nM) | Very High (~0.1 nM) | Low (>1000 nM) | Moderate (~400 nM) | α2 Full Agonist / α1 Partial Agonist |
| Norepinephrine | High (~56 nM) | High (~724 nM) | Very Low | Low | Endogenous Pan- α/β Agonist |
| Dopamine | Moderate | Moderate | High (~1-10 nM) | High (~10-50 nM) | Endogenous Dopaminergic Agonist |
| Clonidine | Low | High ( pKi 7.21) | Very Low | Very Low | Selective α2 Agonist |
Note: A-54741 is approximately 60-fold more potent at α2 receptors than α1 receptors[2], and its pKi for α2A has been modeled at 6.61[5].
Experimental Methodologies
To accurately quantify the cross-reactivity of A-54741, researchers must employ self-validating assay systems. The following protocols integrate internal controls to prevent data artifacts caused by ligand oxidation or non-specific lipid binding.
Protocol A: Radioligand Binding Assay for Receptor Selectivity
This protocol determines the exact binding affinity ( Ki ) of A-54741 at dopaminergic vs. adrenergic sites.
-
Causality Check: Because A-54741 contains a catechol ring, it is highly susceptible to rapid oxidation in aqueous solutions, which would artificially lower its apparent affinity. The inclusion of ascorbic acid in the buffer is mandatory to prevent this degradation.
Step-by-Step Workflow:
-
Tissue Preparation: Homogenize rat striatum (rich in D1/D2) and rat cortex (rich in α2 ) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes.
-
Buffer Formulation: Resuspend the pellet in assay buffer containing 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, and 0.1% ascorbic acid (antioxidant).
-
Radioligand Incubation:
-
For D1 cross-reactivity: Use 1 nM [3H] SCH23390.
-
For D2 cross-reactivity: Use 1 nM [3H] Spiperone.
-
For α2 validation: Use 1 nM [3H] RX821002.
-
-
Competitive Displacement: Add A-54741 in increasing concentrations ( 10−10 to 10−4 M).
-
Self-Validation Step: Define non-specific binding (NSB) using a saturating concentration ( 10μM ) of an established selective unlabeled antagonist (e.g., (+)-butaclamol for dopamine receptors). If the NSB exceeds 30% of total binding, the membrane preparation must be discarded due to excessive lipid partitioning.
-
-
Filtration & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine to reduce non-specific binding). Quantify radioactivity via liquid scintillation counting.
Step-by-step self-validating workflow for quantifying A-54741 receptor cross-reactivity.
Protocol B: Intracellular Calcium ( Ca2+ ) Imaging for Functional Efficacy
Binding affinity does not equal functional activation. This protocol assesses whether A-54741's cross-reactivity translates to functional agonism or antagonism.
-
Causality Check: We utilize Fura-2 AM, a ratiometric calcium dye. Unlike single-wavelength dyes (e.g., Fluo-4), Fura-2's 340/380 nm excitation ratio normalizes the signal, eliminating artifacts caused by uneven dye loading or variations in cell thickness[4].
Step-by-Step Workflow:
-
Cell Loading: Incubate target cells (e.g., CHO cells transfected with D1, D2, or α1 receptors) with 2 μM Fura-2 AM in Hank's Balanced Salt Solution (HBSS) for 45 minutes at 37°C.
-
De-esterification: Wash cells twice with HBSS and incubate for an additional 15 minutes to allow complete intracellular cleavage of the AM ester, trapping the active dye inside the cell.
-
Baseline Acquisition: Record the basal 340/380 nm fluorescence ratio using an automated cellular imaging system.
-
Ligand Addition: Inject A-54741 (1 μM ).
-
Self-Validation Step: Pre-incubate a parallel control well with 0.1 nM prazosin ( α1 antagonist) or 10 nM rauwolscine ( α2 antagonist) to confirm that any observed Ca2+ transient is strictly receptor-mediated[4].
-
-
Data Analysis: Compare the peak Ca2+ amplitude of A-54741 to a saturating dose of noradrenaline or dopamine. A-54741 typically registers as a partial agonist (~33% Emax ) at Gq-coupled pathways relative to full endogenous agonists[4].
Conclusion & Drug Development Implications
A-54741 remains a powerful pharmacological tool. Its rigidified catechol-imidazoline structure proves that while the spatial domains of phenethylamines and imidazolines differ, their shared requirement for catechol-serine hydrogen bonding creates an inherent risk of dopaminergic cross-reactivity[2]. Drug development professionals utilizing A-54741 as a scaffold must carefully monitor D2 receptor off-target effects, often mitigating this by introducing bulky substituents at positions 1, 2, or 4 of the tetralin ring to sterically clash with the dopaminergic binding pocket[6].
References
-
Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors. Journal of Medicinal Chemistry.[Link]
-
DIFFERENTIATION OF ALPHA-ADRENERGIC RECEPTORS USING PHARMACOLOGICAL EVALUATION AND MOLECULAR MODEL. Journal of Receptor Research.[Link]
-
Cellular imaging in drug discovery. BioMed Central (BMC) Bioinformatics / ResearchGate.[Link]
-
The Discovery of Novel Selective D1 Dopaminergic Agonists. Semantic Scholar.[Link]
-
3D QSAR models for a2a-adrenoceptor agonists. Ovid / European Journal of Pharmacology.[Link]
-
Conformationally defined adrenergic agents. 3. Modifications to the carbocyclic ring of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin. Researcher.life. [Link]
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- 1. Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 3. semanticscholar.org [semanticscholar.org]
- 4. researchgate.net [researchgate.net]
- 5. ovid.com [ovid.com]
- 6. discovery.researcher.life [discovery.researcher.life]
A-54741 vs. Traditional Imidazoline Compounds: A Comparative Guide for Adrenergic Receptor Pharmacology
The development of subtype-selective α-adrenergic receptor ligands is a cornerstone of cardiovascular and neuropharmacological drug discovery. While traditional imidazoline compounds have long been utilized as α2-adrenoceptor agonists, they frequently exhibit partial agonism and off-target effects. A-54741 (5,6-dihydroxy-1-(2-imidazolinyl)tetralin) represents a critical structural evolution: a conformationally defined catechol imidazoline that bridges the gap between endogenous catecholamines and synthetic imidazolines.
This guide objectively compares A-54741 against traditional imidazolines (e.g., dexmedetomidine, clonidine, UK-14304), providing researchers with mechanistic insights, comparative experimental data, and validated protocols for receptor characterization.
Structural and Mechanistic Divergence
Endogenous ligands like norepinephrine possess a flexible catecholamine structure, allowing them to achieve full agonism at both α1 and α2 receptors. Traditional synthetic imidazolines (e.g., dexmedetomidine) lack this catechol moiety. While they bind with high affinity to α2-adrenoceptors, their inability to form specific hydrogen bonds often restricts them to partial agonism , limiting the maximum activation of downstream Gi/o-coupled pathways[1].
A-54741 overcomes this limitation by fusing a 5,6-dihydroxy-tetralin ring (mimicking the catechol group) with an imidazoline ring[2]. This rigid conformation provides an "exactness of fit" at the α2-adrenoceptor binding pocket. As a result, A-54741 achieves full intrinsic efficacy comparable to norepinephrine, while maintaining an extreme potency and a 60- to 188-fold selectivity for α2 over α1 receptors in vitro[3].
Fig 1: α2A-Adrenoceptor signaling pathway comparing A-54741 full agonism vs traditional partial agonism.
Quantitative Pharmacological Comparison
To objectively evaluate these compounds, we must look at their performance across different functional assays. The table below summarizes data from recombinant human α2A-adrenoceptors expressed in Chinese hamster lung (CHL) cells and native dog saphenous vein tissues[4][5][6].
| Compound | Structural Class | α2A Affinity (pKA / pKi) | Intrinsic Efficacy (vs. NE) | Extracellular Acidification (pEC50) | Intracellular Ca²⁺ Mobilization (pEC50) |
| A-54741 | Catechol Imidazoline | 8.03 / 7.38 | Full Agonist | 8.96 | 6.90 |
| Dexmedetomidine | Traditional Imidazoline | ~8.80 | Partial Agonist | 8.88 | No Effect / Negligible |
| UK-14304 | Traditional Imidazoline | ~8.40 | Partial / Full (Assay Dependent) | 8.42 | No Effect / Negligible |
| Noradrenaline | Endogenous Catecholamine | 5.74 | Full Agonist (Reference) | 6.92 | 6.49 |
Data Synthesis: A-54741 demonstrates superior potency in extracellular acidification (pEC50 = 8.96) compared to noradrenaline, while achieving the exact same maximum response (full agonism). Conversely, dexmedetomidine acts merely as a partial agonist in these metabolic assays and fails to mobilize intracellular Ca²⁺, highlighting the distinct signaling bias introduced by the catechol moiety of A-54741[5][6].
Experimental Protocols: Self-Validating Systems
To ensure scientific integrity and reproducibility, the following methodologies detail the self-validating experimental systems used to derive the pharmacological data above.
Protocol A: Receptor Alkylation & Operational Model Fitting
Purpose: To isolate α2-adrenoceptor responses in native tissue (dog saphenous vein) and calculate true microscopic affinity (pKA) and efficacy (τ) without α1-receptor interference[4]. Causality: Phenoxybenzamine is an irreversible alkylating agent that destroys all accessible α-receptors. By co-incubating the tissue with rauwolscine (a highly selective, reversible α2-antagonist), the α2-receptors are temporarily occupied and shielded from alkylation. Subsequent washout removes the rauwolscine, leaving a functional, isolated population of α2-receptors.
Step-by-Step Workflow:
-
Tissue Preparation: Mount isolated rings of dog saphenous vein in organ baths containing oxygenated Krebs-Henseleit solution at 37°C.
-
Receptor Protection: Pre-incubate tissues with 1.0 μM rauwolscine for 30 minutes to occupy α2-adrenoceptors.
-
Selective Alkylation: Add 3.0 μM phenoxybenzamine for 30 minutes. This irreversibly inactivates the unprotected α1-adrenoceptors[4].
-
Washout Phase: Wash tissues repeatedly with fresh buffer over 60 minutes to remove rauwolscine and unreacted phenoxybenzamine, restoring α2-receptor availability.
-
Agonist Challenge: Generate cumulative concentration-effect curves using A-54741 or traditional imidazolines.
-
Data Analysis: Fit the resulting contraction data using direct operational modeling to extract pKA and τ.
Fig 2: Self-validating workflow for isolating α2-adrenoceptor responses via partial alkylation.
Protocol B: Cytosensor Microphysiometry (Extracellular Acidification)
Purpose: To measure real-time functional activation of recombinant human α2A-adrenoceptors expressed in CHL cells[7]. Causality: Activation of α2A-receptors triggers Gi/o protein pathways, increasing cellular metabolic demand. This results in the extrusion of protons (H⁺) into the extracellular space. A cytosensor microphysiometer detects these minute pH changes, providing a label-free, real-time readout of receptor agonism.
Step-by-Step Workflow:
-
Cell Culture: Seed CHL cells stably transfected with human α2A-adrenoceptors into polycarbonate sensor capsules.
-
Equilibration: Perfuse cells with low-buffer RPMI 1640 medium until a stable baseline acidification rate is established.
-
Agonist Exposure: Expose cells to varying concentrations of A-54741, dexmedetomidine, or noradrenaline. Record the peak increase in acidification rate[5].
-
Negative Control Validation: Pre-treat a parallel cohort of cells with Pertussis Toxin (PTX, 500 ng/mL for 24 h). PTX ADP-ribosylates Gi/o proteins, uncoupling them from the receptor. Abolishment of the acidification response confirms that the signal is exclusively Gi/o-mediated[5].
Conclusion
For researchers engaged in adrenergic drug development, relying solely on traditional imidazolines can obscure the full signaling potential of α2-adrenoceptors due to inherent partial agonism. A-54741 proves to be an indispensable pharmacological probe. By integrating the structural domains of both catecholamines and imidazolines, it delivers the high binding affinity characteristic of synthetic agents alongside the robust, full intrinsic efficacy of endogenous transmitters.
References
-
DeBernardis, J. F., et al. (1986). Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors. Journal of Medicinal Chemistry. [Link]
-
MacLennan, S. J., et al. (1997). Characterization of alpha 2-adrenoceptors mediating contraction of dog saphenous vein: identity with the human alpha 2A subtype. British Journal of Pharmacology.[Link]
-
Brown, U., et al. (1999). Characterization of human recombinant α2A-adrenoceptors expressed in Chinese hamster lung cells using extracellular acidification rate changes. British Journal of Pharmacology.[Link]
-
Watson, J., et al. (1999). Characterization of human recombinant α2A-adrenoceptors expressed in Chinese hamster lung cells using intracellular Ca2+ changes. British Journal of Pharmacology.[Link]
Sources
- 1. tandfonline.com [tandfonline.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
- 4. Characterization of alpha 2-adrenoceptors mediating contraction of dog saphenous vein: identity with the human alpha 2A subtype - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
Comparative Efficacy Guide: Evaluating 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin (A-54741) Against Standard Adrenergic Agents
Introduction: The Structural Advantage of A-54741
In the landscape of adrenergic pharmacology, differentiating between α1 and α2 receptor subtypes requires highly selective molecular probes. Endogenous catecholamines like norepinephrine (NE) possess a flexible ethylamine side chain, allowing them to adopt multiple conformations and bind non-selectively across adrenergic receptors.
To overcome this lack of specificity, researchers developed conformationally restricted analogs. 5,6-dihydroxy-1-(2-imidazolinyl)tetralin , designated as A-54741 , represents a critical breakthrough in this domain. By incorporating the catechol and imidazoline moieties into a rigid tetralin ring system, A-54741 restricts rotational freedom. This structural rigidity provides a precise pharmacological tool to map the spatial constraints of the orthosteric binding pockets of α -adrenergic receptors, demonstrating profound potency and selectivity for the α2 subtype.
Mechanistic Grounding & Receptor Selectivity
The efficacy of A-54741 is dictated by the "exactness of fit" within the receptor's ligand-binding domain. As demonstrated by , varying the carbocyclic ring size dramatically alters biological activity. The six-membered tetralin ring of A-54741 locks the molecule into a spatial domain that perfectly complements the α2 -receptor pocket while encountering steric hindrance at the α1 -receptor.
Furthermore, established that phenethylamines and imidazolines occupy distinct spatial domains, each possessing unique regions of permissible space. A-54741 exploits the imidazoline-permissible space to drive high-affinity α2 binding, subsequently triggering distinct intracellular signaling cascades.
Fig 1: Differential signaling pathways of A-54741 at alpha-adrenergic receptor subtypes.
Comparative Efficacy Profile
To objectively evaluate A-54741, it must be benchmarked against standard adrenergic agents. Functional in vitro bioassays measure the Effective Dose 50 ( ED50 ) of the test compound relative to the endogenous standard, Norepinephrine (NE). A higher index number indicates greater potency relative to NE.
As detailed in the table below, A-54741 acts as a full agonist with extraordinary potency at the α2 receptor—188 times more potent than NE. While it retains some α1 activity, its selectivity ratio ( α2/α1≈14.4 ) makes it a superior probe compared to mixed or partial agonists.
| Compound | Structural Class | α1 Relative Potency (vs NE) | α2 Relative Potency (vs NE) | Selectivity Profile |
| Norepinephrine (NE) | Phenethylamine | 1.0 (Baseline) | 1.0 (Baseline) | Non-selective Endogenous Agonist |
| A-54741 | Catechol Imidazoline | 13 ± 2 | 188 ± 22 | Highly α2 Selective (~14x) |
| Clonidine | Imidazoline | < 0.1 (Weak) | > 10 (Potent) | α2 Selective (Partial Agonist) |
| Phenylephrine | Phenethylamine | > 1.0 (Potent) | < 0.1 (Weak) | α1 Selective Agonist |
Data synthesized from. Relative potency = ED50 NE / ED50 Compound.
Experimental Methodologies: Self-Validating Protocols
To ensure scientific integrity, the evaluation of A-54741 relies on self-validating experimental systems. The causality behind these specific tissue choices and validation steps is critical for isolating receptor-specific responses without cross-contamination from off-target effects.
Fig 2: Self-validating experimental workflow for evaluating adrenergic receptor selectivity.
Protocol 1: Functional Tissue Bioassays (Efficacy & Potency)
Causality: Rabbit aorta is densely populated with α1 receptors, while the canine saphenous vein contains a mixture of α1 and α2 receptors. To measure pure α2 agonism, the saphenous vein must be chemically isolated.
-
Tissue Preparation: Mount rabbit aorta rings and canine saphenous vein strips in organ baths containing oxygenated Krebs-Henseleit solution at 37°C.
-
Receptor Isolation (Self-Validation Step): Pre-treat the canine saphenous vein with 10−5 M phenoxybenzamine (PBZ) for 30 minutes, followed by extensive washing. Why? PBZ irreversibly alkylates α1 receptors. Validate the blockade by administering phenylephrine; a lack of contraction confirms the tissue is now an isolated α2 system.
-
Dose-Response Generation: Administer cumulative concentrations of A-54741 ( 10−10 to 10−4 M) and record isometric tension.
-
Antagonist Reversal (Self-Validation Step): Introduce rauwolscine (selective α2 antagonist) to the saphenous bath. Complete reversal of the A-54741-induced contraction definitively proves the response was α2 -mediated.
Protocol 2: Intracellular Calcium Mobilization Assay (Downstream Signaling)
Causality: While α2 receptors primarily inhibit adenylyl cyclase, they can also mobilize intracellular calcium ( Cai2+ ) in specific cell lines. As shown by , A-54741 acts as a partial agonist for Cai2+ release.
-
Cell Preparation: Culture Chinese Hamster Lung (CHL) fibroblasts stably expressing recombinant human α2A -adrenoceptors.
-
Fluorophore Loading: Incubate cells with 2 µM Fura-2 AM (a calcium-sensitive fluorescent dye) for 45 minutes at 37°C. Wash to remove extracellular dye.
-
Agonist Stimulation: Inject A-54741 into the cuvette and measure the ratio of fluorescence emission at 510 nm following excitation at 340 nm and 380 nm.
-
Pathway Validation (Self-Validation Step): Pre-incubate parallel cell batches with 10 nM rauwolscine or 0.1 nM prazosin. A-54741-induced calcium spikes will be antagonized by rauwolscine but remain unaffected by prazosin, confirming the signal originates exclusively from the α2A receptor rather than endogenous α1 cross-talk.
References
-
DeBernardis, J. F., Kyncl, J. J., Basha, F. Z., Arendsen, D. L., Martin, Y. C., Winn, M., & Kerkman, D. J. (1986). Conformationally defined adrenergic agents. 2. Catechol imidazoline derivatives: biological effects at alpha 1 and alpha 2 adrenergic receptors. Journal of Medicinal Chemistry, 29(4), 463–467.[Link]
-
Hancock, A. A., Kyncl, J. J., Martin, Y. C., & DeBernardis, J. F. (1988). Differentiation of alpha-adrenergic receptors using pharmacological evaluation and molecular modeling of selective adrenergic agents. Journal of Receptor Research, 8(1-4), 23–46. [Link]
-
MacLennan, S. J., et al. (1999). Characterization of human recombinant α2A-adrenoceptors expressed in Chinese hamster lung cells using intracellular Ca2+ changes. British Journal of Pharmacology, 126(3), 762–768.[Link]
5,6-Dihydroxy-1-(2-imidazolinyl)tetralin proper disposal procedures
Standard Operating Procedure: Safe Handling, Decontamination, and Disposal of 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin
As researchers and drug development professionals, encountering highly potent active pharmaceutical ingredients (HPAPIs) requires moving beyond standard chemical hygiene. 5,6-Dihydroxy-1-(2-imidazolinyl)tetralin —frequently designated in literature as A-54741 or 2-(5,6-dihydroxy-1,2,3,4-tetrahydro-1-naphthyl)imidazoline—is a conformationally defined catechol imidazoline derivative.
Because it acts as an extremely potent α2 and α1 adrenergic receptor agonist, accidental exposure (via inhalation of micro-dust or dermal absorption) can trigger severe cardiovascular events, including acute hypertension followed by reflex bradycardia and hypotension. Standard "dilute and dispose" methods are entirely insufficient. This guide provides a self-validating, causality-driven protocol for the safe neutralization and disposal of this compound.
Hazard Causality & Pharmacological Profile
To safely dispose of a chemical, you must understand its mechanism of action. The acute toxicity of 5,6-dihydroxy-1-(2-imidazolinyl)tetralin stems from its "exactness of fit" to adrenergic receptors1[1]. The compound features a catechol moiety (the 5,6-dihydroxy aromatic ring) linked to an imidazoline ring. This specific spatial domain allows it to bind with extremely high affinity to α2 receptors 2[2].
By understanding that the catechol ring is the critical pharmacophore , we can design a disposal protocol that intentionally destroys this ring via oxidation, neutralizing the biological threat before it enters the hazardous waste stream.
Quantitative Pharmacological Data
The table below illustrates the extreme potency of A-54741 relative to endogenous Norepinephrine (NE), dictating the necessity for HPAPI-level disposal protocols[1].
| Compound | α1 Relative Potency (vs NE) | α2 Relative Potency (vs NE) | Receptor Selectivity Ratio ( α2 / α1 ) |
| Norepinephrine (NE) | 1.0 (Baseline) | 1.0 (Baseline) | 1.0 |
| A-54741 | 13 ± 2 | 188 ± 22 | ~14.4 |
Degradation & Disposal Workflow
Fig 1: Oxidative quenching and disposal workflow for catechol imidazoline derivatives.
Operational Disposal Protocols
Every step in this protocol is designed as a self-validating system , ensuring that laboratory personnel can verify the safety and efficacy of their actions in real-time.
Phase 1: Pre-Operational Setup & PPE
Because adrenergic agonists can be rapidly absorbed through mucous membranes and compromised skin 3[3], strict PPE is mandatory.
-
Don PPE: Double-layer nitrile gloves, chemical-resistant lab coat, and fitted safety goggles.
-
Setup High-Density Polyethylene (HDPE) Containers: Glass can shatter and interact with basic quenching agents. Use HDPE containers with secure screw-on caps for both solid and liquid waste[3].
-
Self-Validation Check: Perform a "glove inflation test" prior to donning. Trap air in the glove and squeeze; if any air escapes, discard the glove. This guarantees barrier integrity before handling the HPAPI.
Phase 2: Liquid Waste & Oxidative Quenching
Do not pour raw A-54741 solutions directly into general waste. The catechol ring must be destroyed to neutralize the biological hazard[1].
-
Prepare Quenching Agent: Prepare a fresh 10% Sodium Hypochlorite (NaOCl / household bleach) solution.
-
Execute Oxidation: Slowly add the liquid A-54741 waste to the NaOCl solution under a fume hood. Stir gently. The hypochlorite will rapidly oxidize the 5,6-dihydroxy groups into an inactive o-quinone.
-
pH Adjustment: After 30 minutes, check the pH. Neutralize to pH 6-8 before capping the HDPE container.
-
Self-Validation Check (Colorimetric Shift): When the catechol is successfully oxidized to a quinone, the solution will undergo a distinct color shift (typically from clear/pale yellow to a deep pink, red, or brown). If no color change occurs, your NaOCl reagent is likely expired and must be remade.
Phase 3: Solid Waste Segregation
Solid waste (powders, contaminated weighing paper, pipette tips) cannot be chemically quenched without creating a slurry.
-
Segregation: Place all solid waste directly into a designated, labeled HDPE solid waste container. Do not mix with incompatible chemicals (e.g., strong acids)[3].
-
Sharps: Any needles used for animal dosing or septum piercing must go into a puncture-resistant sharps container[3].
-
Self-Validation Check (Mass Balance Tracking): Weigh the solid waste container before and after adding the compound. If the added weight significantly exceeds the expected waste mass, it indicates unauthorized liquid dumping into the solid stream, which can cause leaching.
Phase 4: Surface Decontamination
If a micro-spill occurs on the benchtop or balance, wiping it with ethanol is insufficient, as it merely spreads the active compound.
-
Chemical Wipe: Spray the affected area directly with the 10% NaOCl solution to oxidize the compound on contact.
-
Mechanical Removal: Wipe the area with absorbent pads, moving from the outside of the spill toward the center.
-
Secondary Rinse: Wipe the area with distilled water to remove residual bleach, followed by a final wipe with 70% Ethanol.
-
Self-Validation Check (Swab Test): After the final wipe, take a clean cotton swab, dampen it with NaOCl, and rub it vigorously over the spill zone. If the swab turns brown or pink, active catechol remains. Repeat the decontamination steps until the swab remains white.
References
-
Title: Conformationally Defined Adrenergic Agents. 2.1 Catechol Imidazoline Derivatives: Biological Effects at α1 and α2 Adrenergic Receptors Source: ACS (Journal of Medicinal Chemistry) URL: 1
-
Title: DIFFERENTIATION OF ALPHA-ADRENERGIC RECEPTORS USING PHARMACOLOGICAL EVALUATION AND MOLECULAR MODELING Source: Taylor & Francis (Journal of Receptor Research) URL: 2
-
Title: Navigating the Disposal of Cimbuterol: A Guide for Laboratory Professionals Source: BenchChem URL: 3
Sources
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
